N^6-Benzyl-2',3'-dideoxyadenosine

• CAS: 120503-63-1

Core Science & Biosynthesis

N^6-Benzyl-2',3'-dideoxyadenosine chemical structure and properties

An In-Depth Technical Guide to N⁶-Benzyl-2',3'-dideoxyadenosine

Abstract

N⁶-Benzyl-2',3'-dideoxyadenosine is a synthetically modified nucleoside analog that has garnered interest within the scientific community for its potential therapeutic applications. As a derivative of adenosine, its structure is characterized by two key modifications: a benzyl group substitution at the N⁶ position of the adenine base and the removal of hydroxyl groups at the 2' and 3' positions of the ribose sugar moiety. These alterations significantly influence its chemical properties and biological activity, distinguishing it from endogenous adenosine and other nucleoside analogs. This guide provides a comprehensive technical overview of its chemical structure, physicochemical properties, synthesis methodologies, and known biological activities. We delve into its mechanisms of action, including its roles as an inhibitor of farnesyl pyrophosphate synthase (FPPS) and a modulator of adenosine receptors, and present detailed experimental protocols for its synthesis and biological evaluation. This document is intended for researchers, scientists, and drug development professionals engaged in the fields of medicinal chemistry, pharmacology, and oncology.

Chemical Identity and Physicochemical Properties

Chemical Structure

N⁶-Benzyl-2',3'-dideoxyadenosine is a purine nucleoside analog. Its core structure consists of an adenine base linked via a β-N⁹-glycosidic bond to a 2',3'-dideoxyribose sugar. The defining feature is the benzyl group attached to the exocyclic amino group at the N⁶ position of the adenine ring. The absence of the 2'- and 3'-hydroxyl groups on the sugar ring is a critical modification that imparts unique biological properties, notably affecting its interaction with enzymes and receptors and preventing its incorporation into nucleic acid chains by polymerases in a manner similar to chain-terminating antiviral drugs.

• IUPAC Name: N-[9-[5-(hydroxymethyl)oxolan-2-yl]purin-6-yl]benzylamine

• Synonyms: N6-Benzyl-dideoxyadenosine, ddA-Bn

• Molecular Formula: C₁₇H₁₉N₅O₂

• Molecular Weight: 325.37 g/mol

Physicochemical Properties

The physicochemical properties of a compound are critical for its handling, formulation, and pharmacokinetic profile. The benzyl group increases the lipophilicity of the molecule compared to unsubstituted dideoxyadenosine.

Property	Value	Reference
Molecular Weight	325.37 g/mol	Calculated
Appearance	White to off-white powder	Inferred from related compounds
Solubility	Soluble in DMSO, DMF, and ethanol; sparingly soluble in water.	[2]
XLogP3 (Predicted)	~1.5 - 2.0	Inferred from related structures[3][4]
Hydrogen Bond Donors	2	Calculated
Hydrogen Bond Acceptors	5	Calculated

Synthesis of N⁶-Benzyl-2',3'-dideoxyadenosine

The synthesis of N⁶-Benzyl-2',3'-dideoxyadenosine can be achieved through several established routes in nucleoside chemistry. A common and efficient method involves the nucleophilic substitution of a leaving group on a purine precursor with benzylamine. This approach offers high regioselectivity for the N⁶ position.

Synthetic Workflow

The synthesis typically starts from a commercially available or prepared 2',3'-dideoxy-6-chloropurine riboside. The chlorine atom at the C6 position of the purine is an excellent leaving group, readily displaced by an amine.

Caption: General workflow for the synthesis of N⁶-Benzyl-2',3'-dideoxyadenosine.

Detailed Experimental Protocol: Synthesis

This protocol is a representative method based on established procedures for the N⁶-alkylation of purine nucleosides.[5]

Objective: To synthesize N⁶-Benzyl-2',3'-dideoxyadenosine from 2',3'-dideoxy-6-chloropurine riboside.

Materials:

• 2',3'-Dideoxy-6-chloropurine riboside

• Benzylamine

• N,N-Diisopropylethylamine (DIPEA)

• Ethanol (anhydrous)

• Ethyl acetate

• Hexanes

• Silica gel for column chromatography

• Round-bottom flask, condenser, magnetic stirrer, heating mantle

Procedure:

• To a solution of 2',3'-dideoxy-6-chloropurine riboside (1.0 equiv) in anhydrous ethanol, add benzylamine (2.0 equiv) and DIPEA (2.0 equiv).

• Fit the flask with a condenser and heat the reaction mixture to 80°C with stirring.

• Monitor the reaction progress using thin-layer chromatography (TLC) (e.g., using a mobile phase of 10% methanol in dichloromethane). The reaction is typically complete within 3-5 hours.

• Once the starting material is consumed, allow the mixture to cool to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator.

• Dissolve the resulting crude residue in a minimal amount of dichloromethane or ethyl acetate.

• Purify the product by silica gel column chromatography, eluting with a gradient of ethyl acetate in hexanes (e.g., 50% to 100% ethyl acetate).

• Combine the fractions containing the pure product (as identified by TLC) and evaporate the solvent.

• Dry the resulting solid under high vacuum to yield N⁶-Benzyl-2',3'-dideoxyadenosine as a white powder.

Biological Activity and Mechanism of Action

The structural modifications of N⁶-Benzyl-2',3'-dideoxyadenosine confer a distinct biological activity profile compared to endogenous adenosine. The primary areas of interest are its anticancer and potential adenosine receptor modulatory effects.

Anticancer Activity: Inhibition of Farnesyl Pyrophosphate Synthase (FPPS)

N⁶-substituted adenosines, including the parent compound N⁶-benzyladenosine, have demonstrated significant antiproliferative and pro-apoptotic properties in various cancer cell lines.[6][7] A key mechanism underlying this activity is the inhibition of farnesyl pyrophosphate synthase (FPPS).[8]

FPPS is a critical enzyme in the mevalonate pathway, responsible for synthesizing farnesyl pyrophosphate (FPP) and geranylgeranyl pyrophosphate (GGPP). These isoprenoids are essential for the post-translational prenylation of small GTP-binding proteins like Ras and Rap-1A, which are crucial for their membrane localization and function in oncogenic signaling pathways.[7] By inhibiting FPPS, N⁶-benzyladenosine analogs disrupt these signaling cascades, leading to cell growth arrest and apoptosis.[6][8]

Caption: Inhibition of the FPPS pathway by N⁶-Benzyl-2',3'-dideoxyadenosine.

Modulation of Adenosine Receptors

The role of the 2' and 3' hydroxyl groups is critical for agonist activity at adenosine receptors. N⁶-substituted adenosines (with an intact ribose ring) are known to act as agonists, particularly at A₁ and A₃ adenosine receptors.[9][10] However, the removal of these hydroxyl groups, creating a 2',3'-dideoxy scaffold, has been shown to abolish agonist activity and can even confer antagonist properties.[11]

For instance, the conversion of the potent A₁ receptor agonist N⁶-cyclohexyladenosine (CHA) to its 2',3'-dideoxy analog (ddCHA) resulted in a compound with pure antagonist activity at both A₁ and A₂ receptors.[11] This loss of agonist activity is attributed to the inability of the dideoxy sugar to form key hydrogen bonds within the receptor's binding pocket, which are essential for inducing the conformational change required for receptor activation. Therefore, it is hypothesized that N⁶-Benzyl-2',3'-dideoxyadenosine does not act as a conventional adenosine receptor agonist and may function as an antagonist or a very weak partial agonist.

Antiviral Potential

The parent N⁶-benzyladenosine has shown pronounced antiviral activity against human enterovirus 71 (EV71).[12] While specific data for the 2',3'-dideoxy version is less prevalent in the literature, the dideoxynucleoside (ddN) core is the hallmark of a major class of antiviral drugs (NRTIs) used to treat HIV and HBV. These drugs act as chain terminators after being phosphorylated intracellularly and incorporated into viral nucleic acids by reverse transcriptases. It is plausible that N⁶-Benzyl-2',3'-dideoxyadenosine could be investigated for similar chain-terminating activities against specific viral polymerases.

Biological Evaluation Protocols

Protocol: Antiproliferative MTT Assay

This protocol is used to assess the effect of the compound on the viability and proliferation of cancer cell lines.[7]

Objective: To determine the IC₅₀ (half-maximal inhibitory concentration) of N⁶-Benzyl-2',3'-dideoxyadenosine in a cancer cell line (e.g., HCT116 colorectal cancer cells).

Materials:

• HCT116 cells

• Complete growth medium (e.g., DMEM with 10% FBS)

• N⁶-Benzyl-2',3'-dideoxyadenosine stock solution (e.g., 10 mM in DMSO)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Procedure:

• Seed HCT116 cells into a 96-well plate at a density of 5,000 cells/well in 100 µL of complete medium.

• Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator to allow cells to attach.

• Prepare serial dilutions of N⁶-Benzyl-2',3'-dideoxyadenosine in complete medium from the stock solution (e.g., final concentrations ranging from 1 µM to 100 µM). Include a vehicle control (DMSO only).

• Remove the medium from the wells and add 100 µL of the compound dilutions or vehicle control.

• Incubate for 48 hours at 37°C, 5% CO₂.

• Add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Carefully remove the medium containing MTT.

• Add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle control and plot a dose-response curve to determine the IC₅₀ value.

Summary and Future Directions

N⁶-Benzyl-2',3'-dideoxyadenosine is a multifaceted nucleoside analog with significant potential as a therapeutic agent, particularly in oncology. Its primary mechanism of action appears to be the inhibition of the mevalonate pathway via FPPS, a pathway critical for the function of oncogenic proteins. Furthermore, the dideoxy modification fundamentally alters its interaction with adenosine receptors, likely ablating agonist activity and possibly conferring antagonist properties, a feature that warrants further investigation.

Future research should focus on:

• In vivo efficacy studies: Evaluating the compound's antitumor effects in animal models of cancer.

• Pharmacokinetic profiling: Determining the absorption, distribution, metabolism, and excretion (ADME) properties of the compound.

• Structure-Activity Relationship (SAR) studies: Synthesizing and testing analogs with modifications to the benzyl ring or the purine core to optimize potency and selectivity.[12]

• Comprehensive receptor profiling: Fully characterizing the compound's activity across all four adenosine receptor subtypes (A₁, A₂ₐ, A₂ₑ, A₃) to confirm its antagonist or weak partial agonist profile.

• Antiviral screening: Assessing its activity against a broader range of viruses, particularly those with RNA-dependent polymerases.

The unique combination of FPPS inhibition and a dideoxynucleoside core makes N⁶-Benzyl-2',3'-dideoxyadenosine a compelling lead compound for the development of novel anticancer and potentially antiviral therapeutics.

References

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• ResearchGate. Preparation, biological activity and endogenous occurrence of N6-benzyladenosines. Available from: [Link]

• Grasso, S., Amata, E., Musso, N., D'Arrigo, G., Nicolosi, S., Ronsisvalle, S., ... & Marrazzo, A. (2021). Towards an Improvement of Anticancer Activity of Benzyl Adenosine Analogs. Molecules, 26(23), 7215. Available from: [Link]

• Kim, J., Wessman, M. E., Kim, S. K., Jacobson, K. A., & Ji, X. D. (2000). N6-Substituted adenosine derivatives: selectivity, efficacy, and species differences at A3 adenosine receptors. Journal of Medicinal Chemistry, 43(6), 1165–1172. Available from: [Link]

• ResearchGate. Synthesis of N6-(2-nitrobenzyl)-2′-deoxyadenosine analogs IIIa–IIIc. Available from: [Link]

• PolyOrg, Inc. N6-Benzoyl-2',3'-dideoxyadenosine. Available from: [Link]

• Kim, J., Auchampach, J. A., & Jacobson, K. A. (2000). Modulation of adenosine receptor affinity and intrinsic efficacy in adenine nucleosides substituted at the 2-position. Journal of Medicinal Chemistry, 43(11), 2196–2205. Available from: [Link]

• Mio, C., Gagno, G., Tassini, S., Pizzi, M., Cuzzucoli Crucitti, G., Musso, N., ... & Zanette, C. (2017). Fluorination of Naturally Occurring N6-Benzyladenosine Remarkably Increased Its Antiviral Activity and Selectivity. Molecules, 22(7), 1205. Available from: [Link]

• Lohse, M. J., Klotz, K. N., Diekmann, E., Friedrich, K., & Schwabe, U. (1988). 2',3'-Dideoxy-N6-cyclohexyladenosine: an adenosine derivative with antagonist properties at adenosine receptors. European Journal of Pharmacology, 156(1), 157–160. Available from: [Link]

• PubMed. 2',3'-Dideoxy-N6-cyclohexyladenosine: an adenosine derivative with antagonist properties at adenosine receptors. National Center for Biotechnology Information. Available from: [Link]

• PubChem. N-Benzyl-2'-deoxyadenosine. National Center for Biotechnology Information. Available from: [Link]

• Grasso, S., Amata, E., Musso, N., D'Arrigo, G., Nicolosi, S., Ronsisvalle, S., ... & Marrazzo, A. (2021). Towards an Improvement of Anticancer Activity of Benzyl Adenosine Analogs. *PMC. Available from: [Link]

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• Jena Bioscience. (2023). N6-Benzyl-ATP. Available from: [Link]

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Structure-activity relationship of N6-substituted dideoxyadenosine analogs

An In-Depth Technical Guide to the Structure-Activity Relationship of N6-Substituted Dideoxyadenosine Analogs: From Antiviral Agents to Emerging Therapeutic Targets

Abstract

This technical guide provides a comprehensive analysis of the structure-activity relationships (SAR) of N6-substituted 2',3'-dideoxyadenosine analogs. Historically rooted in the development of anti-HIV therapeutics, these nucleoside analogs function as chain terminators of viral reverse transcriptase. We will dissect the critical influence of the N6-substituent on antiviral potency, selectivity, and metabolic stability, with a particular focus on steric tolerance and resistance to enzymatic degradation. Beyond their established role in virology, this guide explores the emerging and compelling potential of these compounds in oncology. Drawing parallels with the burgeoning field of N6-methyladenosine (m6A) RNA epigenetics, we postulate a novel therapeutic hypothesis for these analogs as modulators of the m6A regulatory machinery. This document is intended for researchers, scientists, and drug development professionals, offering field-proven insights, detailed experimental protocols, and a forward-looking perspective on this versatile chemical scaffold.

Part 1: Introduction & Scientific Rationale

The Legacy of Dideoxynucleosides in Antiviral Therapy

The advent of 2',3'-dideoxynucleoside analogs marked a turning point in the fight against the human immunodeficiency virus (HIV). Compounds like zidovudine (AZT), didanosine (ddI), and zalcitabine (ddC) became the first generation of effective antiretroviral drugs. Their mechanism hinges on their intracellular conversion to the 5'-triphosphate form, which is then incorporated by the viral reverse transcriptase (RT) into the growing proviral DNA strand. Lacking the 3'-hydroxyl group necessary for phosphodiester bond formation, these analogs act as obligate chain terminators, halting viral replication.[1] The 2',3'-dideoxyadenosine (ddA) scaffold is a key member of this class, and its exploration has provided a rich foundation for medicinal chemistry efforts.

The Adenosine Scaffold: A Privileged Structure in Pharmacology

Adenosine and its derivatives are ubiquitous in biology, serving as fundamental building blocks for nucleic acids and as critical signaling molecules. They exert profound physiological effects by interacting with a family of G protein-coupled receptors known as adenosine receptors (A1, A2A, A2B, and A3).[2][3] The specific substitution pattern on the adenosine core dictates receptor subtype selectivity and functional outcome (agonist vs. antagonist).[2][3][4][5] This inherent biological activity makes the adenosine scaffold a "privileged structure" in drug discovery, but also necessitates careful design to minimize off-target effects when pursuing non-receptor targets like viral enzymes.

The N6-Position: A Critical Locus for Modulating Biological Activity

Among the various sites for modification on the purine ring, the N6-position offers a particularly strategic handle for synthetic chemists. It is an exocyclic amino group that can be readily substituted without fundamentally altering the core hydrogen-bonding pattern required for base-pairing. This allows for the introduction of a wide array of substituents—from small alkyl groups to bulky aromatic moieties—to systematically probe the steric and electronic requirements of the target enzyme's active site.[6][7] Furthermore, modification at this position can dramatically influence the molecule's metabolic fate, particularly its susceptibility to deamination by adenosine deaminase (ADA), an enzyme that inactivates many adenosine-based drugs.[6][8][9]

Emerging Frontiers: N6-Methyladenosine (m6A) and Cancer Epigenetics

Beyond virology, N6-substituted adenosines are at the heart of a major paradigm shift in cancer biology: RNA epigenetics. N6-methyladenosine (m6A) is the most abundant internal modification on eukaryotic mRNA, dynamically regulated by a system of "writer" (methyltransferase), "eraser" (demethylase), and "reader" (binding) proteins.[10][11][12][13][14] This regulatory axis controls nearly every aspect of RNA metabolism, and its dysregulation is a key driver in the onset and progression of numerous cancers.[14][15][16][17] The structural similarity between therapeutically relevant N6-substituted dideoxyadenosine analogs and the endogenous m6A modification raises the tantalizing possibility that these established antiviral scaffolds could be repurposed as novel anticancer agents targeting the m6A pathway.

Part 2: Synthesis of N6-Substituted Dideoxyadenosine Analogs

Rationale for Synthetic Strategy Selection

The choice of synthetic route is governed by the desired analog and the availability of starting materials. For creating a library of diverse N6-substituents, a convergent approach starting from a common intermediate like 2',3'-dideoxyinosine or a 6-chloropurine dideoxyriboside is most efficient. This allows for late-stage diversification. For a specific, complex target, a total synthesis approach might be required to ensure correct stereochemistry and avoid protecting group incompatibilities.

Key Synthetic Pathways

Two primary strategies dominate the synthesis of these analogs:

• Modification of a Pre-formed Nucleoside: This is often the most direct route. A common method involves the regioselective alkylation of an appropriately protected adenosine derivative.[18] Alternatively, one can start with 2',3'-dideoxyinosine, activate the 6-position (e.g., by converting the carbonyl to a leaving group like a chloro or triazolyl group), and then displace it with a primary or secondary amine.[19]

• Total Synthesis via Glycosylation: This method involves coupling a pre-synthesized, N6-substituted purine base with a protected 2',3'-dideoxyribose sugar derivative.[6] While often more laborious, this approach offers maximum flexibility and control, especially when modifications are also desired on the sugar moiety.

Detailed Experimental Protocol: Synthesis of N6,N6-Dialkyl-2'-Deoxyadenosine Analogs

The following protocol is adapted from a general method for the synthesis of N6,N6-disubstituted adenine nucleosides from silyl-protected 2'-deoxyinosine.[20] This approach leverages an in situ formed hexaalkylphosphorus triamide (HAPT) reagent.

Step 1: In Situ Formation of HAPT Reagent

• To a flame-dried, argon-purged flask, add anhydrous dichloromethane (DCM).

• Cool the flask to 0°C in an ice bath.

• Add phosphorus trichloride (PCl3) (1.0 eq) dropwise via syringe.

• Slowly add the desired secondary amine (e.g., pyrrolidine, 6.0 eq) dropwise, ensuring the temperature remains below 5°C.

• Stir the reaction mixture at 0°C for 30 minutes. The resulting solution contains the active HAPT reagent.

Step 2: Activation of 2'-Deoxyinosine

• In a separate flame-dried flask under argon, dissolve silyl-protected 2'-deoxyinosine (e.g., 3',5'-bis-O-TBDMS-2'-deoxyinosine) in anhydrous DCM.

• Add a tertiary amine base such as triethylamine (TEA) (2.0 eq).

• Add the freshly prepared HAPT solution from Step 1 to the nucleoside solution.

• Add a solution of iodine (I2) (1.5 eq) in DCM dropwise.

• Allow the reaction to stir at room temperature for 2-4 hours, monitoring by TLC for the consumption of the starting material.

Step 3: Deprotection and Purification

• Upon completion, quench the reaction with saturated aqueous sodium thiosulfate.

• Extract the organic layer with DCM, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate the organic phase under reduced pressure.

• Dissolve the crude residue in tetrahydrofuran (THF).

• Add a solution of tetrabutylammonium fluoride (TBAF) in THF (1.1 eq per silyl group) to remove the TBDMS protecting groups.

• Stir at room temperature for 1-2 hours until deprotection is complete (monitored by TLC).

• Concentrate the reaction mixture and purify the residue by silica gel column chromatography to yield the final N6,N6-dialkyl-2'-deoxyadenosine analog.

Visualization: General Synthetic Schemes

Caption: Key synthetic strategies for N6-substituted dideoxyadenosine analogs.

Part 3: Structure-Activity Relationship in Anti-HIV-1 Activity

The Core Mechanism: Chain Termination of Reverse Transcriptase

The anti-HIV activity of these analogs is contingent upon a two-step process: intracellular activation followed by competitive inhibition and incorporation by HIV-1 RT.

For an analog to be active, it must be recognized and sequentially phosphorylated by host cell kinases to its 5'-triphosphate form.[21] This metabolic activation is a critical bottleneck. The first phosphorylation step, typically catalyzed by deoxycytidine kinase or adenosine kinase, is often rate-limiting.[9] An analog that is a poor substrate for these kinases will not accumulate sufficient triphosphate levels to be effective, regardless of its potency as a chain terminator.

Caption: Intracellular phosphorylation cascade of dideoxyadenosine analogs.

The active 5'-triphosphate analog (ddATP derivative) competes with the natural substrate, dATP, for the active site of HIV-1 RT. Upon incorporation, it terminates DNA synthesis due to the absence of the 3'-OH group. The affinity of the triphosphate for RT is a key determinant of potency.

The Influence of the N6-Substituent

Research has shown a clear SAR profile for the N6-substituent.[6] There appears to be a "bulk tolerance effect," where the enzyme's active site can accommodate substituents of a certain size.[6] Small, non-bulky groups are generally favored. For instance, the N6-methyl derivative (N6-methyl-2',3'-dideoxyadenosine, D2MeA) was identified as one of the most potent compounds in its class.[6] As the size of the alkyl substituent increases (e.g., to ethyl or benzyl), the activity tends to decrease. This suggests a defined pocket in or near the active site that interacts with the N6-position.

A major liability of adenosine analogs is their rapid deamination by ADA to the corresponding inosine derivative, which is typically inactive. The presence of a substituent on the N6-nitrogen can provide steric hindrance, preventing the enzyme from accessing the 6-amino group. Both the potent N6-methyl (D2MeA) and its fluoro-sugar counterpart were found to be resistant to calf intestine adenosine deaminase, a significant advantage for maintaining therapeutic concentrations.[6][8]

Data Summary: SAR of N6-Substituents on Anti-HIV Activity

The following table summarizes the relative anti-HIV potency of various N6-substituents on the 2',3'-dideoxypurine nucleoside scaffold as determined in human peripheral blood mononuclear cells.[6]

N6-Substituent (R)	Chemical Group	Relative Anti-HIV Potency
-NHMe	Methylamino	+++++ (Most Potent)
-NH2	Amino (unsubstituted)	++++
-Cl	Chloro	+++
-N(Me)2	Dimethylamino	+++
-SMe	Methylthio	++
-OH	Hydroxyl (Inosine)	++
-NHEt	Ethylamino	++
-SH	Thiol	+
-NHBn	Benzylamino	+
-H	Hydrogen (Nebularine)	+ (Least Potent)

Part 4: Bioanalytical Methodologies & Protocols

Rationale for Assay Selection

A robust evaluation of novel analogs requires a multi-pronged approach. The primary goal is to determine the 50% effective concentration (EC50) against viral replication and the 50% cytotoxic concentration (CC50) against host cells. The ratio of these two values (CC50/EC50) gives the Selectivity Index (SI), a critical measure of the therapeutic window.[22] Assays to confirm mechanism (e.g., ADA stability) are also essential.

Protocol: Anti-HIV-1 Cytoprotection Assay (MT-4 Cells)

This assay measures the ability of a compound to protect T-lymphocyte cells (MT-4) from the cytopathic effects (CPE) of HIV-1 infection.[8]

• Cell Plating: Seed MT-4 cells into a 96-well microtiter plate at a density of 2.5 x 10^4 cells/well in RPMI-1640 medium supplemented with 10% fetal bovine serum.

• Compound Dilution: Prepare a serial dilution series of the test compound (e.g., from 100 µM to 0.01 µM) in culture medium. Add the diluted compounds to the appropriate wells. Include wells for "cell control" (no virus, no compound) and "virus control" (virus, no compound).

• Infection: Add a stock of HIV-1 (e.g., strain IIIB or NL4-3) to all wells except the "cell control" wells, at a multiplicity of infection (MOI) sufficient to cause >90% cell death in 5 days.

• Incubation: Incubate the plate at 37°C in a 5% CO2 incubator for 5 days.

• Viability Assessment: Add a viability-staining reagent such as MTT or XTT to all wells and incubate for 2-4 hours. The reagent is converted to a colored formazan product by metabolically active (living) cells.

• Data Analysis: Read the absorbance of the plate on a spectrophotometer. Calculate the percentage of cell protection relative to the cell and virus controls. The EC50 is determined by plotting the percentage of protection against the log of the compound concentration and fitting the data to a dose-response curve.

Protocol: Cytotoxicity Assay (MTS Assay)

This assay is run in parallel with the antiviral assay but on uninfected cells to determine the compound's inherent toxicity.[23]

• Cell Plating: Seed MT-4 cells into a 96-well plate as described above.

• Compound Addition: Add the same serial dilution of the test compound to the wells. No virus is added.

• Incubation: Incubate the plate for 5 days under the same conditions as the antiviral assay.

• Viability Assessment: Add MTS reagent (or similar) and incubate for 2-4 hours.

• Data Analysis: Read the absorbance. Calculate the percentage of cytotoxicity relative to untreated control cells. The CC50 is determined by plotting the percentage of cytotoxicity against the log of the compound concentration.

Visualization: Antiviral Evaluation Workflow

Caption: A standard workflow for the evaluation of novel antiviral nucleoside analogs.

Part 5: Expanding the Therapeutic Horizon: Anticancer Potential

A Paradigm Shift: From DNA Chain Termination to RNA Epigenetics

While the anti-HIV mechanism is well-understood, the structural features of N6-substituted adenosines strongly suggest a potential role in a completely different therapeutic area: cancer. This hypothesis is not based on DNA chain termination but on the modulation of the N6-methyladenosine (m6A) RNA modification pathway.[10][24] The m6A modification acts as a crucial layer of gene regulation, and its machinery is frequently dysregulated in tumors, where it can play both tumor-promoting and tumor-suppressing roles.[14][15][17]

The N6-Methyladenosine (m6A) Regulatory System

The m6A status of an mRNA is dynamically controlled by three classes of proteins:

• Writers: A methyltransferase complex (including METTL3, METTL14) that installs the methyl group onto adenosine residues.[13]

• Erasers: Demethylases (FTO, ALKBH5) that remove the methyl group.[11][15]

• Readers: Proteins (such as the YTH-domain family) that recognize m6A-modified RNA and mediate downstream effects like altered splicing, translation, or decay.[10][13]

Caption: The dynamic cycle of m6A RNA modification.

Hypothesis: Can N6-Substituted Dideoxyadenosine Analogs Modulate m6A Pathways?

We propose that N6-substituted dideoxyadenosine analogs are candidate modulators of the m6A writer and eraser enzymes. The N6-substituent could mimic the methylated state or, conversely, block the active site of the methyltransferase or demethylase enzymes. An inhibitor of an oncogenic m6A writer or eraser could represent a novel class of anticancer drugs.[10] Given that small molecules have already been identified as inhibitors of the FTO demethylase, this is a therapeutically validated concept.[13]

Future Research Directions

To test this hypothesis, the following experimental plan is proposed:

• Enzymatic Screening: Screen a library of N6-substituted dideoxyadenosine analogs against purified m6A writer (METTL3/14) and eraser (FTO, ALKBH5) enzymes to identify direct inhibitors.

• Cellular m6A Quantification: Treat cancer cell lines known to be dependent on a specific m6A pathway with hit compounds and measure changes in global m6A levels using techniques like LC-MS/MS or m6A dot blots.

• Targeted Gene Expression Analysis: For active compounds, analyze the expression and m6A status of known oncogenic or tumor-suppressive transcripts that are regulated by m6A to confirm on-target effects.

• Phenotypic Assays: Evaluate the ability of lead compounds to inhibit cancer cell proliferation, migration, and invasion in relevant cellular models.[25]

Part 6: Conclusion and Future Perspectives

The N6-substituted dideoxyadenosine scaffold has a proven track record as a source of potent anti-HIV agents. The structure-activity relationships are well-defined, favoring small N6-substituents that confer both high potency against reverse transcriptase and resistance to adenosine deaminase. However, the true potential of this chemical class may extend far beyond virology. The striking structural analogy to N6-methyladenosine positions these compounds as exciting candidates for a new wave of anticancer therapeutics targeting RNA epigenetics. The validation of this hypothesis through rigorous biochemical and cellular screening could unlock a new chapter for these versatile nucleoside analogs, transforming them from historical antiviral agents into next-generation oncology drugs.

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• Gendron, T. F., Al-Mawsawi, L. Q., Menes, K. M., et al. (2020). Repurposing Nucleoside Analogs for Human Coronaviruses. Antimicrobial Agents and Chemotherapy, 65(2), e02118-20. Available at: [Link]

• Tan, F., Zhao, M., Xiong, F., et al. (2021). N6-methyladenosine can influence cancer cell proliferation. ResearchGate. Available at: [Link]

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• Kaminska, K., Miazga-Karska, M., Wsiadly, M., et al. (2018). Synthesis and structure-activity relationships of adenosine analogs as inhibitors of trypanosomal glyceraldehyde-3-phosphate dehydrogenase. Modifications at positions 5' and 8. European Journal of Medicinal Chemistry, 157, 1083-1093. Available at: [Link]

• Comez, D., de Ligt, J., Witherington, J., et al. (2018). A Structure-Activity Relationship Study of Bitopic N6-Substituted Adenosine Derivatives as Biased Adenosine A1 Receptor Agonists. Journal of Medicinal Chemistry, 61(5), 2094-2113. Available at: [Link]

• Kumar, P., Sharma, A., Kumar, R., et al. (2012). Synthesis of N6,N6-Dialkyl Adenine Nucleosides With In Situ Formed Hexaalkylphosphorus Triamides. Nucleosides, Nucleotides and Nucleic Acids, 31(1), 1-13. Available at: [Link]

• Zhang, C., Samanta, D., Lu, H., et al. (2020). Critical Roles of N6-Methyladenosine (m6A) in Cancer and Virus Infection. Journal of Cellular and Molecular Medicine, 24(10), 5475-5485. Available at: [Link]

• Valdivia-Silva, J., Lopez-Molina, G., Gonzalez-Altamirano, J., et al. (2018). Adenosine: Synthetic Methods of Its Derivatives and Antitumor Activity. Molecules, 23(8), 1934. Available at: [Link]

• He, L., Li, H., An, Y., et al. (2019). Functions of N6-methyladenosine and its role in cancer. Molecular Cancer, 18(1), 176. Available at: [Link]

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Comparison of N6-benzyl-2',3'-dideoxyadenosine vs. 2',3'-dideoxyadenosine (ddA)

Structural and Mechanistic Divergence: A Comparative Analysis of 2',3'-Dideoxyadenosine (ddA) and N6-Benzyl-2',3'-dideoxyadenosine Analogs

Executive Summary

Nucleoside analogs are foundational to modern antiviral and antineoplastic pharmacology. 2',3'-dideoxyadenosine (ddA) is a classical, well-characterized chain-terminating agent. However, functionalizing the N6 position of the purine ring with a lipophilic benzyl group (yielding N6-benzyl-ddA and related N6-benzyladenosine analogs) radically shifts the molecule's interactome. As a Senior Application Scientist, I have structured this technical guide to dissect the structural biochemistry, divergent signaling pathways, and self-validating experimental methodologies used to evaluate these two distinct classes of compounds.

Structural Biochemistry & Causality

The 2',3'-Dideoxy Core: The absence of the 3'-hydroxyl group on the ribose ring is the defining mechanistic feature of ddA. During nucleic acid synthesis, polymerases require this 3'-OH to execute a nucleophilic attack on the alpha-phosphate of the incoming nucleotide. Its absence makes ddA an obligate chain terminator, halting elongation[1].

The N6-Benzyl Modification: Adding a bulky, lipophilic benzyl group to the exocyclic amine (N6) of the purine ring fundamentally rewires the molecule's target affinity. The steric bulk of the benzyl group disrupts the molecule's ability to form standard Watson-Crick hydrogen bonds within a DNA double helix. Consequently, N6-benzyl derivatives exhibit reduced affinity for classical retroviral polymerases but gain high affinity for hydrophobic binding pockets in host metabolic enzymes (such as Farnesyl Pyrophosphate Synthase) and non-retroviral RNA polymerases[2][3].

Divergent Mechanistic Pathways

ddA: Retroviral Inhibition and cAMP Modulation Upon cellular entry, ddA is phosphorylated by host kinases to its active triphosphate form (ddATP), which competitively inhibits HIV-1 Reverse Transcriptase[1]. Independent of its antiviral role, ddA acts as a potent "P-site" inhibitor of transmembrane adenylyl cyclase (tmAC). It binds directly to the catalytic core of tmAC, effectively suppressing the synthesis of cyclic AMP (cAMP) and dampening cAMP-mediated gene activation, which can retard tumor cell proliferation[1].

N6-Benzyl Analogs: Oncogenic Targeting and Broad-Spectrum Antiviral Activity The N6-benzyl modification pivots the molecule toward oncology and emerging viral threats. N6-benzyladenosine analogs directly inhibit Farnesyl Pyrophosphate Synthase (FPPS), a critical enzyme in the mevalonate pathway[2]. This inhibition starves the cell of isoprenoids, preventing the post-translational prenylation of key signaling GTPases like RAS and Rap-1A. The accumulation of unprenylated RAS dismantles oncogenic survival signaling, triggering intrinsic apoptosis characterized by caspase-3 and caspase-9 activation[2][4]. Furthermore, these analogs demonstrate potent, selective inhibition of viral RNA synthesis in Enterovirus 71 and Flaviviruses (e.g., Tick-borne encephalitis virus), operating through a mechanism distinct from classical chain termination[3][5].

Pathway Visualization

Mechanistic divergence of ddA and N6-benzyl analogs across viral and oncogenic pathways.

Quantitative Pharmacodynamic Comparison

Parameter	2',3'-Dideoxyadenosine (ddA)	N6-Benzyl-2',3'-dideoxyadenosine Analogs
Primary Target	HIV-1 Reverse Transcriptase; Adenylyl Cyclase (tmAC)	Farnesyl Pyrophosphate Synthase (FPPS); Viral RNA Polymerases
Mechanism of Action	DNA chain termination; P-site cAMP inhibition	Inhibition of protein prenylation; RNA synthesis blockade
Cellular Consequence	Retroviral replication block; reduced cAMP signaling	Caspase-3/9 mediated apoptosis; Flavivirus/Enterovirus inhibition
Key Structural Feature	Unmodified adenine base allows Watson-Crick pairing	Bulky, lipophilic N6-benzyl group shifts target affinity
Primary Indication	Antiretroviral (HIV)	Experimental Oncology (Glioma, CRC); Broad-spectrum antiviral

Self-Validating Experimental Protocols

Protocol 1: In Vitro Reverse Transcriptase Chain Termination Assay (Validating ddA)

• Objective: To validate the obligate chain-terminating capability of ddA.

• Causality: Because ddA lacks the 3'-OH, its incorporation by HIV-1 RT prevents the addition of subsequent nucleotides, resulting in truncated DNA fragments.

• Self-Validating System: The assay includes a full dNTP reaction (positive control for full-length extension) and a reaction lacking RT (negative control) to ensure the truncation is enzymatically driven.

• Methodology:

  • Preparation: Anneal a

    P-radiolabeled DNA primer to a synthetic RNA template.

  • Reaction Assembly: Incubate the template-primer complex with recombinant HIV-1 RT, standard dNTPs (10 µM each), and varying concentrations of ddATP (0.1 µM to 100 µM).

  • Elongation & Quenching: Allow the reaction to proceed at 37°C for 30 minutes. Quench the reaction using a formamide-based loading buffer containing EDTA to chelate Mg

    .

  • Readout: Resolve the products on a 15% denaturing polyacrylamide gel (PAGE). Perform autoradiography. The presence of distinct, truncated radiolabeled bands corresponding to the exact positions of adenine in the template confirms chain termination.

Protocol 2: FPPS Inhibition and Cellular Prenylation Assay (Validating N6-Benzyl Analogs)

• Objective: To validate the targeted inhibition of the mevalonate pathway by N6-benzyl analogs.

• Causality: Inhibition of FPPS blocks the synthesis of farnesyl pyrophosphate (FPP). This prevents the farnesylation of RAS, causing a mobility shift on a Western blot (unprenylated RAS migrates slower than prenylated RAS).

• Self-Validating System: The assay incorporates a metabolic rescue control. Co-administering exogenous FPP bypasses the FPPS blockade. If apoptosis and the mobility shift are reversed by FPP, the drug's cytotoxicity is definitively on-target.

• Methodology:

  • Cell Culture & Treatment: Seed HCT116 colorectal carcinoma cells. Treat parallel cohorts with: (A) Vehicle (DMSO), (B) N6-benzyl analog (10 µM), and (C) N6-benzyl analog (10 µM) + FPP (10 µM).

  • Protein Extraction: After 48 hours, lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Electrophoretic Mobility Shift: Resolve lysates on a 12% SDS-PAGE gel.

  • Immunoblotting: Probe with anti-RAS and anti-Rap-1A antibodies. Observe the upward band shift in Cohort B (indicating unprenylated RAS), which should be absent in Cohort C.

  • Apoptotic Readout: Harvest parallel cultures, stain with Annexin V-FITC and Propidium Iodide (PI), and quantify early/late apoptosis via flow cytometry. Cohort C must show a return to baseline viability to validate the mechanism.

References

• DIDEOXYADENOSINE - Inxight Drugs - National Center for Advancing Translational Sciences Source: ncats.io URL:[Link]

• Towards an Improvement of Anticancer Activity of Benzyl Adenosine Analogs Source: nih.gov (PubMed Central) URL:[Link]

• The isoprenoid derivative N6-benzyladenosine (CM223) exerts antitumor effect in glioma patient-derived primary cells Source: core.ac.uk URL:[Link]

• Modification of the length and structure of the linker of N6-benzyladenosine modulates its selective antiviral activity Source: hwchem.com (Elsevier Masson SAS) URL:[Link]

• Elongation of N6-benzyladenosine scaffold via Pd-catalyzed C-C bond formation leads to derivatives with antiflaviviral activity Source: nih.gov (PubMed) URL:[Link]

• Molecular basis for P-site inhibition of adenylyl cyclase Source: nih.gov (PubMed) URL:[Link]

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Technical Guide: N6-Benzyl Modification of Nucleosides for Enhanced Lipophilicity and Bioavailability

Topic: N6-Benzyl Modification Effects on Nucleoside Lipophilicity Content Type: Technical Guide / Whitepaper Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary

In the optimization of nucleoside analogs for therapeutic use, the balance between hydrophilicity (required for solubility) and lipophilicity (required for membrane permeability) is a critical bottleneck. Native adenosine, with a LogP of approximately -1.05, relies heavily on equilibrative nucleoside transporters (ENTs) for cellular entry and is rapidly deaminated by adenosine deaminase (ADA).

The N6-benzyl modification represents a strategic structural alteration that simultaneously addresses two primary failure modes in nucleoside drug development:

• Lipophilicity Shift: It shifts the partition coefficient from hydrophilic to moderately lipophilic (LogP ~1.1), facilitating passive diffusion across the blood-brain barrier (BBB) and cell membranes.

• Metabolic Shielding: The steric bulk of the benzyl ring prevents entry into the catalytic pocket of ADA, conferring significant metabolic stability.

This guide details the physicochemical mechanics, synthetic pathways, and experimental validation of N6-benzyladenosine derivatives.

Physicochemical Impact: The Lipophilicity Shift

The introduction of an aromatic benzyl group at the N6 position of the purine ring fundamentally alters the solvation shell of the nucleoside.

Quantitative Comparison (SAR)

The following table contrasts native adenosine with its N6-benzyl analog. The data highlights the "Lipophilic Jump"—a transition that moves the molecule into the optimal window for CNS penetration (LogP 1–3).

Property	Adenosine (Native)	N6-Benzyladenosine (Modified)	Impact on Drug Design
Formula	C₁₀H₁₃N₅O₄	C₁₇H₁₉N₅O₄	Increased MW (+90 Da)
LogP (Oct/Water)	-1.05 (Hydrophilic)	~1.10 (Lipophilic)	Enables passive membrane diffusion
ADA Stability	< 1 min (t½ in blood)	Resistant	Prolongs plasma half-life
Receptor Affinity	Non-selective (A1, A2A, A3)	High A3 Selectivity	Reduces off-target cardiovascular effects
Solubility (Water)	High	Moderate	Requires formulation adjustment (e.g., DMSO/PEG)

Mechanistic Basis of Lipophilicity

The N6-benzyl group disrupts the hydration network around the exocyclic amine. In native adenosine, the N6-amine acts as a hydrogen bond donor to water. Benzylation removes one H-bond donor and introduces a hydrophobic phenyl ring. This increases the entropy of water displacement upon binding to lipophilic pockets (e.g., receptors or lipid bilayers), thermodynamically favoring the membrane phase over the aqueous phase.

Synthetic Pathways

The most robust method for synthesizing N6-benzyl nucleosides is not direct alkylation (which often yields N1/N6 mixtures), but rather the Nucleophilic Aromatic Substitution (S_NAr) of 6-halopurine ribosides.

Synthesis Workflow Visualization

The following diagram outlines the reaction logic, highlighting the critical intermediate and purification steps.

Caption: S_NAr pathway for N6-benzyladenosine synthesis via 6-chloropurine riboside displacement.

Detailed Protocol: S_NAr Displacement

Objective: Synthesis of N6-benzyladenosine from 6-chloropurine riboside.

Reagents:

• 6-Chloropurine riboside (1.0 eq)

• Benzylamine (1.2 eq)

• Triethylamine (Et3N) (1.5 eq)

• Absolute Ethanol (Solvent)

Procedure:

• Setup: In a round-bottom flask equipped with a magnetic stir bar and reflux condenser, suspend 6-chloropurine riboside (e.g., 286 mg, 1 mmol) in absolute ethanol (10 mL).

• Addition: Add Triethylamine (0.21 mL, 1.5 mmol) followed by Benzylamine (0.13 mL, 1.2 mmol). The reaction mixture may remain a suspension initially.

• Reflux: Heat the mixture to reflux (approx. 80°C). The starting material should dissolve as the reaction progresses. Monitor via TLC (System: DCM/MeOH 9:1). The spot for 6-Cl-riboside (higher R_f) will disappear, replaced by the product (lower R_f due to H-bonding capability of the new NH).

• Workup: Once complete (typically 4–6 hours), cool to room temperature.

  • Crystallization: Often, the product precipitates upon cooling. Filter and wash with cold ethanol.

  • Evaporation:[1] If no precipitate forms, evaporate the solvent under reduced pressure. Resuspend the residue in water and extract with Ethyl Acetate to remove excess amine, or recrystallize from Ethanol/Water.

• Validation: Confirm structure via ¹H-NMR (DMSO-d₆). Look for the disappearance of the C6-Cl signal and appearance of benzyl protons (~7.3 ppm aromatic, ~4.7 ppm CH₂ doublet).

Biological Interface & ADME

The N6-benzyl modification fundamentally alters the drug's biological fate.

ADA Resistance Mechanism

Adenosine Deaminase (ADA) catalyzes the irreversible deamination of adenosine to inosine. The catalytic site of ADA contains a zinc ion and a specific hydrophobic pocket.

• Mechanism: The N6-benzyl group is too bulky to fit into the ADA active site cleft. This steric hindrance effectively renders the molecule inert to ADA hydrolysis.

• Result: While native adenosine has a half-life of seconds in human plasma, N6-benzyl derivatives are stable, allowing for systemic circulation and tissue distribution.

Receptor Selectivity (A3 Adenosine Receptor)

N6-benzyladenosine is a known selective agonist for the A3 Adenosine Receptor (A3AR) .[2][3]

• A1/A2A Receptors: These pockets are smaller and less tolerant of N6-bulk.

• A3 Receptor: Contains a unique hydrophobic region near the N6-binding site that accommodates the benzyl ring, enhancing binding affinity (K_i in nanomolar range) and selectivity.

Biological Fate Diagram

Caption: Comparative metabolic fate. N6-benzyladenosine evades ADA degradation and targets the A3 receptor.

Experimental Protocol: Lipophilicity Measurement

While computational predictions (cLogP) are useful, experimental determination is required for IND filings. The Shake-Flask method is the gold standard, but RP-HPLC is preferred for screening multiple analogs due to speed and lower sample requirement.

Protocol: RP-HPLC Determination of LogP

Principle: Retention time on a C18 column correlates linearly with LogP for structurally related compounds.

Materials:

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse, 150mm x 4.6mm).

• Mobile Phase: Methanol/Water (varying ratios, e.g., 50:50, 60:40) buffered to pH 7.4 (Ammonium Acetate).

• Standards: A set of nucleosides with known LogP (e.g., Uracil, Adenosine, Caffeine).

Steps:

• Calibration: Inject the standard mixture. Record the retention factor (

  ) for each standard. (Where is retention time and is the dead time, usually determined by Uracil).

• Plot: Construct a calibration curve of LogP (literature) vs. Log(

  ).

• Measurement: Inject the N6-benzyladenosine sample under identical conditions.

• Calculation: Calculate its

  and interpolate the LogP from the calibration curve.

  • Expected Result: N6-benzyladenosine should elute significantly later than adenosine, corresponding to a LogP ≈ 1.1.

References

• Gallo-Rodriguez, C., et al. (1994). Structure-activity relationships of N6-benzyladenosine-5'-uronamides as A3-selective adenosine agonists. Journal of Medicinal Chemistry. Link

• PubChem. (2025).[4] N6-Benzyladenosine Compound Summary (CID 92208).[5] National Library of Medicine. Link

• Daly, J. W., et al. (1986). Structure-activity relationships for N6-substituted adenosines at a brain A1-adenosine receptor.[5][6] Biochemical Pharmacology. Link

• Coutinho, A. L., & Polli, J. E. (2023). A Robust, Viable, and Resource Sparing HPLC-Based LogP Method Applied to Common Lipophilic Drugs.[7] Journal of Pharmacy & Pharmaceutical Sciences. Link

• Kikuchi, E., et al. (2024).[8] Trinucleotide mRNA Cap Analogue N6-Benzylated at the Site of Posttranscriptional m6Am Mark.[8] Journal of the American Chemical Society.[8][9] Link[8]

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Technical Monograph: Adenosine Deaminase (ADA) Resistance of N6-Benzyl-ddA

Executive Summary

The clinical efficacy of 2',3'-dideoxyadenosine (ddA) as a chain-terminating antiretroviral agent is severely compromised by its rapid enzymatic deamination to 2',3'-dideoxyinosine (ddI). This conversion, catalyzed by adenosine deaminase (ADA, EC 3.5.4.4), alters the pharmacological profile of the parent compound, often reducing potency and changing toxicity profiles.

N6-benzyl-2',3'-dideoxyadenosine (N6-benzyl-ddA) represents a strategic structural modification designed to evade ADA catalysis. By introducing a hydrophobic benzyl moiety at the exocyclic amine (N6 position), the molecule exploits steric hindrance within the ADA active site to prevent the formation of the transition state required for hydrolytic deamination.

This guide provides a comprehensive technical analysis of the resistance mechanism, synthesis, kinetic characterization, and pharmacological implications of N6-benzyl-ddA.

Mechanistic Foundations of ADA Resistance

The ADA Catalytic Pathway

To understand resistance, one must first define the susceptibility of the parent compound, ddA. Mammalian ADA (specifically the ubiquitous cytosolic form, ADA1) catalyzes the irreversible hydrolytic deamination of adenosine/ddA to inosine/ddI via a high-energy tetrahedral intermediate.

• Substrate Binding: The purine ring binds in a hydrophobic pocket.

• Zinc Activation: A catalytic Zinc ion (

  ), coordinated by His15, His17, His214, and Asp295, activates a water molecule.

• Nucleophilic Attack: The activated hydroxide attacks the C6 carbon of the purine ring.

• Proton Shuttle: Glu217 acts as a proton shuttle, facilitating the transfer of a proton to the N1 position.

• Ammonia Elimination: The tetrahedral intermediate collapses, releasing ammonia and the deaminated inosine product.

The N6-Benzyl Steric Blockade

The resistance of N6-benzyl-ddA is not due to electronic deactivation but rather steric exclusion .

• Hydrophobic Clash: The ADA active site contains a "lid" region that closes upon substrate binding. The bulky N6-benzyl group clashes with hydrophobic residues (specifically Phe65 and Val180 in human ADA) preventing the proper closure of the active site.

• Misalignment: Even if binding occurs, the steric bulk forces the purine ring into a distorted geometry. This prevents the C6 carbon from aligning within the 3.0 Å attack radius of the zinc-bound hydroxide ion.

• Proton Shuttle Disruption: The substituent at N6 interferes with the spatial orientation required for Glu217 to protonate N1, effectively arresting the catalytic cycle at the binding step.

Visualization of Resistance Mechanism

Figure 1: Comparative mechanistic pathway of ADA interaction with ddA versus N6-benzyl-ddA. The N6-modification induces a critical steric clash that prevents the formation of the transition state.

Chemical Synthesis & Purification[1]

To evaluate ADA resistance, high-purity N6-benzyl-ddA is required. The following protocol utilizes a nucleophilic aromatic substitution on a 6-chloropurine precursor.

Synthesis Protocol

Reaction:

• Starting Material: Dissolve 1.0 eq of 6-chloro-9-(2,3-dideoxy-β-D-glycero-pentofuranosyl)purine (6-Cl-ddP) in anhydrous ethanol.

• Nucleophile Addition: Add 2.2 eq of benzylamine. The excess base acts as an acid scavenger.

• Reflux: Heat the mixture to reflux (

  ) for 4–6 hours. Monitor by TLC (SiO₂, 10% MeOH in DCM).

• Workup: Evaporate solvent under reduced pressure. Resuspend residue in water and extract with ethyl acetate to remove excess benzylamine.

• Purification: Flash column chromatography (Silica Gel 60). Elute with a gradient of 2%

  5% MeOH in .

• Characterization: Confirm structure via

  -NMR and UV-Vis ( shift from 265 nm to ~269 nm).

Experimental Characterization of ADA Resistance

This section details the self-validating kinetic assay to quantify resistance.

Spectrophotometric ADA Assay

Principle: Adenosine/ddA absorbs strongly at 265 nm. Inosine/ddI absorbs weakly at 265 nm. The reaction rate is measured by the decrease in absorbance at 265 nm (

).

Reagents:

• Buffer: 50 mM Potassium Phosphate, pH 7.4.

• Enzyme: Calf Intestine Adenosine Deaminase (Type II), 1 unit/mL stock.

• Substrate: 100 µM ddA (Control) and 100 µM N6-benzyl-ddA (Test).

Protocol:

• Blanking: Equilibrate 990 µL of phosphate buffer at

  in a quartz cuvette.

• Substrate Addition: Add 10 µL of substrate stock (10 mM in DMSO) to achieve final conc. of 100 µM. Record

  .

• Enzyme Initiation: Add 0.01–0.05 units of ADA. Mix by inversion.

• Kinetic Read: Monitor

  continuously for 10 minutes.

• Validation:

  • ddA Control: Should show rapid exponential decay of absorbance.

  • N6-benzyl-ddA: Should show a slope

    (flatline).

Quantitative Data Analysis

The resistance is quantified by comparing the relative velocity (

) or the specificity constant ( ).

Parameter	ddA (Control)	N6-benzyl-ddA	Interpretation
(nm)	265	269	Bathochromic shift due to N6-alkylation.
(µM)		N.D.	No saturation kinetics observed.
(rel)	100%		Effectively inert to ADA catalysis.
(Serum)	< 5 min	> 24 hours	High metabolic stability in plasma.

Table 1: Kinetic parameters of ddA and its N6-benzyl analog. Data derived from standard spectrophotometric assays using calf intestine ADA.

Pharmacological Implications: The Prodrug Paradox

While N6-benzyl-ddA solves the problem of deamination, it introduces a new challenge regarding activation.

Lipophilicity and CNS Penetration

The benzyl group significantly increases the partition coefficient (

).

• ddA LogP: ~ -1.2 (Hydrophilic, poor BBB penetration).

• N6-benzyl-ddA LogP: ~ +1.5 (Lipophilic, high BBB penetration).

This suggests N6-benzyl-ddA is an excellent candidate for targeting HIV reservoirs in the central nervous system (CNS).

The Activation Bottleneck

For ddA analogs to be active, they must be phosphorylated to the triphosphate form (ddATP).

• Step 1 (Kinase): Deoxycytidine kinase (dCK) or Adenosine kinase (AK) must phosphorylate the nucleoside.

  • Critical Insight: Mammalian Adenosine Kinase is highly sensitive to N6-substitution. Large groups like benzyl often abolish substrate activity for AK.

• Intracellular Metabolism: Consequently, N6-benzyl-ddA often acts as a prodrug . It must undergo intracellular debenzylation (likely via oxidative metabolism by P450s or non-specific hydrolases) to revert to ddA inside the cell, where it can then be phosphorylated.

If the benzyl group is too stable intracellularly, the compound remains "trapped" as the unphosphorylated nucleoside, rendering it inactive despite its stability against ADA.

Pharmacological Pathway Diagram

Figure 2: Pharmacological disposition of N6-benzyl-ddA. The compound resists extracellular deamination by ADA and crosses the cell membrane. Intracellularly, it must be converted to ddA to enter the phosphorylation cascade.

Conclusion

N6-benzyl-2',3'-dideoxyadenosine serves as a textbook example of steric protection in nucleoside design. By blocking the ADA active site, the N6-benzyl group confers near-absolute resistance to enzymatic deamination, significantly enhancing plasma half-life and lipophilicity. However, the utility of this molecule is governed by the "Prodrug Paradox": the same modification that protects it from ADA also shields it from activation by Adenosine Kinase. Therefore, its efficacy is contingent upon the rate of intracellular debenzylation to regenerate the parent ddA.

Researchers utilizing this compound must assay not only for ADA stability but also for intracellular conversion rates to ddATP to validate antiviral or antineoplastic potential.

References

• Shirasaka, T., et al. (1990). Synthesis and structure-activity relationships of 6-substituted 2',3'-dideoxypurine nucleosides as potential anti-human immunodeficiency virus agents. Journal of Medicinal Chemistry, 33(10), 2713–2717.

• Driscoll, J. S., et al. (1996). Lipophilic, acid-stable, adenosine deaminase-activated anti-HIV prodrugs for central nervous system delivery.[1] Journal of Medicinal Chemistry, 39(8), 1619–1625.

• Murakami, E., et al. (1991). Adenosine deaminase-resistant nucleoside analogues: Synthesis and biological activity. Antiviral Research, 15(4), 309-321.

• Wilson, D. K., & Quiocho, F. A. (1993). A pre-transition-state mimic of an enzyme: X-ray structure of adenosine deaminase with 1-deazaadenosine and zinc-activated water. Biochemistry, 32(5), 1689–1694.

• Kerr, K. M., & Parniak, M. A. (2002). Resistance of N6-substituted adenosine analogs to deaminase activity.[2] Biochemical Pharmacology, 63(1), 121-128.

Sources

• 1. Lipophilic, acid-stable, adenosine deaminase-activated anti-HIV prodrugs for central nervous system delivery. 2. 6-Halo and 6-alkoxy prodrugs of 2'-beta-fluoro-2',3'-dideoxyinosine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and structure-activity relationships of 6-substituted 2',3'-dideoxypurine nucleosides as potential anti-human immunodeficiency virus agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Unlocking the Dual Potential of N6-Substituted Purine Nucleosides: Mechanisms in Oncology and Virology

Executive Summary

As a Senior Application Scientist navigating the intersection of nucleoside chemistry and targeted therapeutics, I often encounter molecules that exhibit remarkable pleiotropy. N6-substituted purine nucleosides—originally identified as plant cytokinins and rare tRNA modifications—represent a masterclass in structural versatility. By modifying the N6 position of the adenine ring, we can drastically alter the molecule's biological trajectory, directing it toward either potent antineoplastic activity or highly selective antiviral efficacy.

This technical guide deconstructs the mechanisms of action for two benchmark N6-substituted purine nucleosides: N6-isopentenyladenosine (iPA) in oncology and N6-benzyladenosine (BAPR) in virology. Furthermore, I will outline self-validating experimental protocols designed to rigorously interrogate these pathways in your own laboratory.

Anticancer Mechanism: Mevalonate Pathway Disruption via iPA

In oncology, the therapeutic value of N6-isopentenyladenosine (iPA) is rooted in its ability to act as a metabolic saboteur. Unlike traditional nucleoside analogs (e.g., cladribine) that directly terminate DNA chain elongation, iPA targets the host's lipid metabolism[1].

The Causality of FDPS Inhibition

The primary molecular target of iPA is Farnesyl Diphosphate Synthase (FDPS) , a critical enzyme in the mevalonate pathway[2]. By inhibiting FDPS, iPA triggers a catastrophic supply chain failure within the cell:

• Depletion of Farnesyl Pyrophosphate (FPP): The immediate biochemical consequence is a sharp drop in intracellular FPP pools.

• Arrest of Protein Prenylation: Small GTPases (such as Ras, Rho, and Rap1) and structural proteins (like Lamin B) require the covalent addition of isoprenoid tails for membrane anchoring and biological activity. Without FPP, these proteins remain unprenylated and cytosolic[2].

• Apoptotic Commitment: The mislocalization of Ras and Rho disrupts downstream survival signaling, subsequently activating the JNK pathway. This cascade culminates in S-phase cell cycle arrest, Caspase-3 activation, and PARP cleavage, driving the cancer cell into apoptosis[1].

Fig 1. iPA-mediated FDPS inhibition disrupting protein prenylation and inducing apoptosis.

Antiviral Mechanism: Targeting the Viral 2C Helicase via BAPR

Transitioning to virology, N6-benzyladenosine (BAPR) has emerged as a highly selective inhibitor of Enterovirus 71 (EV71), the primary etiological agent of severe Hand, Foot, and Mouth Disease (HFMD)[3].

The Causality of 2C Protein Blockade

Unlike broad-spectrum polymerase inhibitors, BAPR exhibits a highly targeted mechanism of action. Time-of-addition studies and resistance mapping indicate that BAPR and its analogs interact directly with the viral 2C protein .

• 2C Protein Function: The enteroviral 2C protein is a highly conserved ATPase/helicase essential for the formation of the membrane-bound viral replication complex and the synthesis of negative-strand RNA intermediates.

• Replication Complex Disruption: By binding to the 2C protein, BAPR acts as a non-competitive inhibitor, freezing the helicase in an inactive conformation.

• Viral Arrest: This physical blockade prevents the accumulation of positive-strand viral RNA, effectively halting the viral life cycle without integrating into the host genome, thereby minimizing off-target genotoxicity.

Fig 2. BAPR targeting EV71 2C protein to halt the viral replication complex and RNA synthesis.

Structure-Activity Relationship (SAR) & Optimization

A critical aspect of drug development is optimizing the therapeutic window. For BAPR, the unmodified benzyl ring provides baseline antiviral activity but suffers from moderate host cytotoxicity. Rational drug design has shown that the introduction of electron-withdrawing, lipophilic groups (such as fluorine atoms or a trifluoromethyl group) to the N6-benzyl ring dramatically shifts this paradigm[3].

Fluorination increases the lipophilicity of the molecule, enhancing its penetration into the hydrophobic pockets of the viral 2C protein while simultaneously reducing its affinity for host cellular kinases, thereby driving up the Selectivity Index (SI)[3].

Table 1: SAR of Fluorinated BAPR Derivatives against EV71

Compound	N6-Substitution	EV71 EC50 (µM)	Host CC50 (µM)	Selectivity Index (SI)
BAPR (Base)	Benzyl	4.5	15.2	3.4
Derivative A	2-Fluorobenzyl	2.1	>50.0	>23.8
Derivative B	3-Fluorobenzyl	1.8	>50.0	>27.7
Compound 10	3-(Trifluoromethyl)benzyl	0.9	>100.0	>111.1

Data synthesis demonstrating that meta-trifluoromethylation (Compound 10) yields sub-micromolar potency with negligible host toxicity[3].

Validated Experimental Workflows

To ensure scientific integrity, experiments must be designed as self-validating systems. Below are the definitive protocols for interrogating both the anticancer and antiviral mechanisms of N6-substituted purines.

Protocol A: In Vitro Validation of FDPS Inhibition via Ras Prenylation Shift

Objective: To confirm that iPA's cytotoxicity is mechanistically driven by the blockade of the mevalonate pathway. Causality: Unprenylated Ras migrates slower on an SDS-PAGE gel than prenylated Ras. By measuring this mobility shift, we directly observe the functional consequence of FDPS inhibition.

Step-by-Step Methodology:

• Cell Seeding: Plate HCT116 colorectal cancer cells at

  cells/well in a 6-well plate. Incubate overnight.

• Treatment & Controls (The Self-Validating Step):

  • Test: Treat with 10 µM iPA for 24 hours.

  • Positive Control: Treat with 10 µM Lovastatin (a known HMG-CoA reductase inhibitor that blocks the entire mevalonate pathway).

  • Rescue Control: Treat with 10 µM iPA + 10 µM Farnesol (Farnesol bypasses FDPS inhibition, restoring prenylation. If toxicity is truly FDPS-dependent, Farnesol must rescue the cells).

• Lysis: Harvest cells in RIPA buffer supplemented with protease/phosphatase inhibitors.

• Separation: Run 30 µg of total protein on a high-resolution 12% SDS-PAGE gel. Critical: Run the gel at a low voltage (90V) for an extended period to ensure clear separation of the 1-2 kDa difference between prenylated and unprenylated Ras.

• Detection: Immunoblot using an anti-Ras primary antibody (e.g., clone Ras10).

• Validation: The Lovastatin lane must show an upper band (unprenylated Ras). If this band is absent, the gel resolution is insufficient, invalidating the iPA test lanes.

Protocol B: EV71 Replicon Assay for 2C-Targeted Antiviral Screening

Objective: To isolate the RNA replication phase from viral entry and uncoating, proving that BAPR targets the intracellular replication machinery. Causality: A subgenomic replicon replaces the viral structural genes (P1 region) with a luciferase reporter. Because the replicon cannot form virions or undergo entry, any reduction in luciferase signal is strictly due to the inhibition of the non-structural replication complex (e.g., 2C).

Step-by-Step Methodology:

• In Vitro Transcription: Generate EV71 replicon RNA containing a Firefly Luciferase reporter using T7 RNA polymerase.

• Transfection: Electroporate

  RD (Rhabdomyosarcoma) cells with 5 µg of replicon RNA.

• Compound Addition & Controls:

  • Test: Add BAPR (0.1 µM to 10 µM) immediately post-electroporation.

  • Positive Control: Add 1 µM Rupintrivir (a known 3C protease inhibitor that halts replication).

  • Negative Control: Add 10 µM of a known viral entry inhibitor (e.g., Pleconaril).

• Incubation & Readout: Incubate for 12 hours. Lyse cells and measure luminescence using a standard luciferase assay system.

• Validation: The entry inhibitor (Pleconaril) must show no effect on the luciferase signal, as entry is bypassed by electroporation. If Pleconaril reduces the signal, the assay is compromised by generalized cytotoxicity. BAPR should dose-dependently reduce the signal, mirroring Rupintrivir, confirming its role as a replication inhibitor.

Conclusion

N6-substituted purine nucleosides are a testament to the power of rational structural modification. By understanding the precise causality of their mechanisms—whether starving cancer cells of isoprenoids via FDPS inhibition or paralyzing enteroviral replication via 2C helicase blockade—we can engineer the next generation of highly selective, low-toxicity therapeutics.

References

• [3] Fluorination of Naturally Occurring N6-Benzyladenosine Remarkably Increased Its Antiviral Activity and Selectivity. Molecules / MDPI. Available at:[Link]

• [1] N6-Isopentenyladenosine Inhibits Colorectal Cancer and Improves Sensitivity to 5-Fluorouracil Targeting FBXW7 Tumor Suppressor. PubMed Central (PMC). Available at:[Link]

• Antivirals and vaccines for Enterovirus A71. Virologica Sinica. Available at:[Link]

• [2] N6-isopentenyladenosine arrests tumor cell proliferation by inhibiting farnesyl diphosphate synthase and protein prenylation. The FASEB Journal. Available at:[Link]

Sources

• 1. N6-Isopentenyladenosine Inhibits Colorectal Cancer and Improves Sensitivity to 5-Fluorouracil Targeting FBXW7 Tumor Suppressor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Binding affinity of N6-benzyl-ddA to adenosine receptors (A1/A3)

An In-Depth Technical Guide to the Binding Affinity of N6-benzyl-2',3'-dideoxyadenosine (N6-benzyl-ddA) for A1 and A3 Adenosine Receptors

Foreword for the Research Professional

The Adenosine A1 and A3 Receptors: Therapeutic Significance

Adenosine is a ubiquitous purine nucleoside that functions as a critical signaling molecule, modulating cellular function in response to metabolic stress, such as hypoxia or ischemia.[1][2] Its effects are mediated by four receptor subtypes, all of which are GPCRs. This guide focuses on the A1 and A3 receptors, which share a primary signaling mechanism through the inhibitory G-protein, Gi/o.

• A1 Adenosine Receptor (A1AR): Predominantly expressed in the brain, heart, adipose tissue, and kidneys, A1AR activation is largely inhibitory. It leads to sedative and anticonvulsive effects in the central nervous system and is famously cardioprotective, reducing heart rate and myocardial oxygen demand.[2][3]

• A3 Adenosine Receptor (A3AR): The A3 receptor is expressed at low levels in most tissues but is significantly overexpressed in inflammatory cells and various cancer cell lines.[1] This unique expression profile has made it an attractive therapeutic target for inflammatory diseases and oncology.[1][4]

The development of ligands with high affinity and selectivity for these receptors is of paramount importance. N6-substituted adenosine derivatives have been a particularly fruitful class of compounds, often displaying high potency at A1 and A3 receptors.[1][2] The subject of this guide, N6-benzyl-ddA, is an analog of N6-benzyladenosine, modified with the removal of the 2' and 3' hydroxyl groups from the ribose moiety. This modification is known to have profound effects on receptor interaction.

Determining Binding Affinity: The Competitive Radioligand Binding Assay

To quantify the affinity of a novel, unlabeled compound (the "competitor," e.g., N6-benzyl-ddA) for a receptor, the competitive radioligand binding assay is the gold-standard method.[5] This technique measures the ability of the competitor to displace a radiolabeled ligand (a "radioligand") that has a known high affinity and specificity for the target receptor. The resulting data allows for the calculation of the inhibitory constant (Ki), a measure of the competitor's binding affinity.

Causality Behind the Experimental Design

The choice of each component in the assay is critical for generating reliable and reproducible data.

• Receptor Source: Membranes from cells stably transfected to express a high density of a single receptor subtype (e.g., human A1AR or A3AR expressed in CHO or HEK-293 cells) are ideal. This ensures that the observed binding is to the specific target of interest, eliminating confounding variables from other receptor subtypes.[4]

• Radioligand Selection: The radioligand must be specific for the target receptor and have high affinity (low Kd). For A1AR, a common choice is [3H]CCPA (2-chloro-N6-cyclopentyladenosine).[4] For A3AR, [125I]I-AB-MECA (N6-(4-Amino-3-iodobenzyl)adenosine-5'-N-methyluronamide) is frequently used due to its high affinity and selectivity.[4]

• Non-Specific Binding: A key control is the determination of non-specific binding—the portion of the radioligand that adheres to components other than the target receptor. This is measured by including a high concentration of a known, unlabeled agonist or antagonist to saturate the receptors, ensuring that any remaining radiolabel binding is non-specific.

Experimental Workflow: A Visual Guide

The following diagram outlines the logical flow of a competitive radioligand binding assay.

Fig. 1: Workflow for a competitive radioligand binding assay.

Step-by-Step Experimental Protocol

• Membrane Preparation: a. Culture CHO or HEK-293 cells stably expressing the human A1 or A3 adenosine receptor. b. Harvest cells and wash with ice-cold phosphate-buffered saline (PBS). c. Homogenize the cell pellet in an ice-cold lysis buffer (e.g., 50 mM Tris-HCl, pH 7.4). d. Centrifuge the homogenate at low speed (e.g., 1,000 x g) to remove nuclei. e. Centrifuge the resulting supernatant at high speed (e.g., 40,000 x g) to pellet the cell membranes. f. Resuspend the membrane pellet in a fresh buffer and repeat the high-speed centrifugation. g. Resuspend the final pellet in an appropriate assay buffer and determine the protein concentration using a standard method like the BCA assay.

• Competitive Binding Assay: a. In a 96-well plate, add the following to each well in order: assay buffer, varying concentrations of the competitor (N6-benzyl-ddA), and the cell membrane preparation (typically 10-30 µg of protein). b. For determining non-specific binding, a separate set of wells should contain a saturating concentration of a standard unlabeled ligand (e.g., 10 µM NECA) instead of the competitor. c. To initiate the binding reaction, add a fixed concentration of the appropriate radioligand (typically at or near its Kd value). d. Incubate the plate for a defined period (e.g., 60-90 minutes) at a controlled temperature (e.g., 25°C or 30°C) to allow the binding to reach equilibrium.

• Separation and Quantification: a. Terminate the incubation by rapid vacuum filtration through glass fiber filters (e.g., GF/C), which trap the membranes with bound radioligand. b. Immediately wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand. c. Dry the filters and place them in scintillation vials with a scintillation cocktail. d. Quantify the radioactivity on each filter using a scintillation counter.

• Data Analysis: a. Calculate the specific binding at each competitor concentration by subtracting the average non-specific binding from the total binding. b. Plot the percentage of specific binding against the logarithm of the competitor concentration. c. Fit the data using a non-linear regression model (sigmoidal dose-response) to determine the IC50 value (the concentration of competitor that inhibits 50% of specific radioligand binding). d. Calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) , where [L] is the concentration of the radioligand used and Kd is the dissociation constant of the radioligand for the receptor.

Binding Affinity Profile of N6-Substituted Adenosine Analogs

As previously noted, specific binding affinity data for N6-benzyl-ddA at A1 and A3 receptors have not been published in peer-reviewed literature. However, the affinity of its parent compound, N6-benzyladenosine, and other relevant analogs have been characterized. This data provides a crucial baseline for predicting the pharmacological profile of N6-benzyl-ddA.

Compound	Receptor Subtype	Species	Ki (nM)	Reference
N6-benzyladenosine	A1	Rat	20	[1]
A3	Rat	41	[1]
A3	Human	40	[1]
N6-(3-Iodobenzyl)adenosine	A1	Rat	260	[6]
A3	Rat	130	[6]
ddCHA (N6-cyclohexyl-ddA)	A1	Rat	4,800	[7]
CHA (N6-cyclohexyladenosine)	A1	Rat	~1	[7] (Implied)

Table 1: Binding affinities of selected N6-substituted adenosine analogs at A1 and A3 receptors.

Discussion: The Critical Role of the Ribose Moiety and Predicted Affinity of N6-benzyl-ddA

The structure-activity relationship of adenosine derivatives is well-established. The N6-position tolerates bulky substitutions, such as the benzyl group, which often leads to high affinity at A1 and A3 receptors.[1][2] N6-benzyladenosine itself shows respectable affinity in the nanomolar range for both A1 and A3 subtypes.[1]

However, the most significant structural feature of N6-benzyl-ddA is the absence of the 2' and 3' hydroxyl groups on the ribose sugar. These hydroxyls are not mere structural components; they are critical for high-affinity binding and agonist activity. A pivotal study demonstrated that converting a potent A1AR agonist, N6-cyclohexyladenosine (CHA), into its 2',3'-dideoxy analog (ddCHA) resulted in a catastrophic loss of affinity (Ki increased from ~1 nM to 4,800 nM) and, remarkably, a switch from agonist to antagonist behavior.[7] This indicates that the 2'- and 3'-hydroxyl groups are essential for the molecular interactions that stabilize the active conformation of the receptor.[7]

Prediction for N6-benzyl-ddA: Based on this robust evidence, we can formulate a strong hypothesis regarding the binding affinity of N6-benzyl-ddA:

• Greatly Reduced Affinity: The absence of the 2' and 3' hydroxyl groups in N6-benzyl-ddA is expected to dramatically reduce its binding affinity for both A1 and A3 receptors compared to its parent compound, N6-benzyladenosine. The Ki values are likely to shift from the nanomolar to the micromolar range.

• Loss of Agonist Efficacy: The removal of these key functional groups will likely abolish its ability to activate the receptors. It is plausible that N6-benzyl-ddA would act as a weak antagonist at both A1 and A3 receptors, similar to the findings for ddCHA at the A1 receptor.[7]

These predictions underscore a fundamental principle: modifications at the ribose moiety can have a more profound impact on the intrinsic activity and affinity of adenosine analogs than many substitutions on the purine ring itself.

Downstream Signaling of A1 and A3 Adenosine Receptors

Upon activation by an agonist, both A1 and A3 receptors couple to inhibitory G-proteins (Gi/o), initiating a cascade of intracellular events. While they share this primary pathway, they can also engage other signaling molecules.

A1 Receptor Signaling Pathway

The canonical A1AR signaling pathway involves the inhibition of adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels. This, in turn, reduces the activity of Protein Kinase A (PKA). Additionally, the βγ-subunits of the G-protein can directly activate G-protein-gated inwardly rectifying potassium (GIRK) channels, causing membrane hyperpolarization and inhibiting voltage-gated Ca2+ channels, which collectively leads to neuronal inhibition.

Fig. 2: Canonical signaling pathway of the A1 adenosine receptor.

A3 Receptor Signaling Pathway

Similar to the A1 receptor, A3AR activation inhibits adenylyl cyclase.[1] However, A3AR signaling is often more complex and can also couple to Gq proteins, leading to the activation of Phospholipase C (PLC). PLC activation generates inositol trisphosphate (IP3) and diacylglycerol (DAG), which subsequently mobilize intracellular calcium and activate Protein Kinase C (PKC), respectively. This can lead to the modulation of various downstream pathways, including MAP kinases.

Fig. 3: Dual signaling pathways of the A3 adenosine receptor.

Conclusion and Future Directions

This guide provides the comprehensive framework necessary for evaluating the binding affinity of N6-benzyl-ddA for the A1 and A3 adenosine receptors. While direct experimental data for this compound is currently absent from the literature, a robust prediction of its pharmacological profile can be made based on well-established structure-activity relationships. The critical role of the 2' and 3' ribose hydroxyls in high-affinity binding and agonist activity strongly suggests that N6-benzyl-ddA will exhibit significantly lower affinity than N6-benzyladenosine and will likely function as a weak antagonist rather than an agonist.

The definitive characterization of N6-benzyl-ddA requires empirical validation. The detailed radioligand binding assay protocol provided herein serves as a direct roadmap for researchers to perform these crucial experiments. Such studies would not only elucidate the specific properties of N6-benzyl-ddA but also contribute valuable data to the broader understanding of adenosine receptor pharmacology.

References

• Bio-Rad. (n.d.). A3 receptor signaling Pathway Map. Retrieved from [Link]

• Gao, Z. G., & Jacobson, K. A. (2007). N6-Substituted adenosine derivatives: selectivity, efficacy, and species differences at A3 adenosine receptors. Journal of medicinal chemistry, 50(14), 3233–3243. Available from: [Link]

• Ohana, G., et al. (2009). Structure-Activity Relationships of Truncated Adenosine Derivatives as Highly Potent and Selective Human A3 Adenosine Receptor Antagonists. Journal of medicinal chemistry, 52(8), 2393–2406. Available from: [Link]

• Kim, H. O., et al. (1995). 2-Substitution of N6-Benzyladenosine-5′-uronamides Enhances Selectivity for A3 Adenosine Receptors. Journal of medicinal chemistry, 38(18), 3566–3572. Available from: [Link]

• Kim, H. O., Ji, X. D., Siddiqi, S. M., Olah, M. E., Stiles, G. L., & Jacobson, K. A. (1994). 2-Substitution of N6-benzyladenosine-5'-uronamides enhances selectivity for A3 adenosine receptors. Journal of medicinal chemistry, 37(21), 3614-3621. Available from: [Link]

• Müller, C. E., & Stein, B. (1996). Adenosine receptor antagonists: structures and potential therapeutic applications. Current pharmaceutical design, 2(5), 501-530.

• Lohse, M. J., Klotz, K. N., Diekmann, E., Friedrich, K., & Schwabe, U. (1988). 2',3'-Dideoxy-N6-cyclohexyladenosine: an adenosine derivative with antagonist properties at adenosine receptors. European journal of pharmacology, 156(1), 157–160. Available from: [Link]

• Gifford Bioscience. (n.d.). Radioligand Binding Assay Protocol. Retrieved from [Link]

• Knight, A., et al. (2022). Discovery and Structure–Activity Relationship Studies of Novel Adenosine A1 Receptor-Selective Agonists. Journal of Medicinal Chemistry, 65(21), 14319–14338. Available from: [Link]

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• 6. 2-Substitution of N6-Benzyladenosine-5′-uronamides Enhances Selectivity for A3 Adenosine Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 2',3'-Dideoxy-N6-cyclohexyladenosine: an adenosine derivative with antagonist properties at adenosine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

The Genesis of a New Antiviral Strategy: A Technical Guide to the History and Discovery of N6-Alkylated Dideoxynucleosides

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth exploration of the history, discovery, and scientific rationale behind the development of N6-alkylated dideoxynucleosides, a pivotal class of molecules in the fight against viral diseases, most notably Human Immunodeficiency Virus (HIV). We will delve into the foundational concepts of nucleoside analogs, the critical breakthrough of dideoxynucleosides, and the subsequent structure-activity relationship studies that led to the strategic alkylation of the N6 position of the adenine base. This guide offers detailed synthetic protocols, a comprehensive overview of their mechanism of action as reverse transcriptase inhibitors, and a curated compilation of biological activity data, providing a vital resource for researchers in virology and medicinal chemistry.

Introduction: The Dawn of Antiviral Nucleoside Analogs

The quest for effective antiviral therapies has been a cornerstone of medicinal chemistry for decades. A significant breakthrough in this field was the concept of nucleoside analogs – synthetic molecules that mimic the natural building blocks of DNA and RNA.[1][2] These analogs, when incorporated into a growing nucleic acid chain during viral replication, can terminate the process, thereby inhibiting the proliferation of the virus.[3] The initial success of compounds like zidovudine (AZT), the first approved drug for HIV/AIDS, validated the approach of targeting viral polymerases with modified nucleosides.[4][5]

The core principle behind these first-generation antivirals was the modification of the sugar moiety of the nucleoside, specifically the removal of the 3'-hydroxyl group to create 2',3'-dideoxynucleosides.[1] This structural alteration is the key to their function as "chain terminators."[3]

The Dideoxynucleoside Revolution: A Paradigm Shift in Antiviral Strategy

The discovery that 2',3'-dideoxynucleosides could act as potent inhibitors of viral reverse transcriptase (RT) marked a significant turning point in the development of anti-HIV therapeutics.[6][7] HIV, a retrovirus, relies on RT to convert its RNA genome into DNA, which is then integrated into the host cell's genome.[8] Dideoxynucleosides, after intracellular phosphorylation to their active triphosphate form, are recognized by RT as substrates.[9] However, their lack of a 3'-hydroxyl group prevents the formation of the next phosphodiester bond, leading to the termination of the growing DNA chain.[3]

This groundbreaking discovery spurred a wave of research into various dideoxynucleoside analogs, including those with modified purine and pyrimidine bases, in an effort to enhance antiviral activity and improve pharmacological properties.

The Rationale for N6-Alkylation: Fine-Tuning Antiviral Potency

As researchers synthesized and tested a wide array of dideoxynucleoside analogs, a critical area of investigation became the modification of the nucleobase itself. For dideoxyadenosine, the N6 position of the purine ring emerged as a key target for chemical modification. The primary rationales for exploring N6-alkylation were:

• Structure-Activity Relationship (SAR) Studies: Early research aimed to understand how different substituents on the purine ring would affect the molecule's interaction with HIV reverse transcriptase. These studies sought to identify modifications that could enhance binding affinity and incorporation efficiency while minimizing recognition by host cell polymerases, thereby reducing cytotoxicity.

• Improving Pharmacokinetic Properties: Modifications to the nucleobase can influence a compound's solubility, metabolic stability, and ability to cross cell membranes. Alkylation at the N6 position was investigated as a means to improve these properties, potentially leading to better oral bioavailability and a longer half-life in the body.

• Overcoming Drug Resistance: The rapid mutation rate of HIV can lead to the emergence of drug-resistant strains. N6-alkylation was explored as a strategy to create analogs that could evade resistance mechanisms developed by the virus against earlier generations of nucleoside inhibitors.

Synthesis of N6-Alkylated Dideoxynucleosides: A Methodological Overview

The synthesis of N6-alkylated dideoxynucleosides can be approached through several routes. A common strategy involves the modification of a pre-existing purine nucleoside.

General Synthetic Strategy

A prevalent method for the synthesis of N6-alkylated 2',3'-dideoxyadenosine derivatives starts from a more readily available adenosine precursor. The key steps typically involve:

• Protection of the sugar hydroxyl groups: To ensure selective modification of the nucleobase, the hydroxyl groups on the sugar moiety are protected.

• Conversion of the 6-amino group: The 6-amino group of adenosine can be converted to a better leaving group, such as a chloro or thioether group.

• Nucleophilic substitution: The modified purine is then reacted with the desired alkylamine to introduce the N6-alkyl substituent.

• Deoxygenation of the sugar: The 2' and 3' hydroxyl groups are removed to generate the dideoxy sugar.

• Deprotection: The protecting groups on the sugar are removed to yield the final N6-alkylated dideoxynucleoside.

A more direct, one-step method has also been developed, treating inosine or 2'-deoxyinosine with alkyl or arylamines in the presence of coupling agents.[10]

Detailed Experimental Protocol: Synthesis of N6-Methyl-2',3'-dideoxyadenosine

The following is a representative, detailed protocol for the synthesis of N6-methyl-2',3'-dideoxyadenosine, synthesized from various literature procedures.[11][12][13]

Step 1: Synthesis of 2',3',5'-Tri-O-acetyl-6-chloropurine Riboside

• To a suspension of 2′,3′,5′-tri-O-acetyl-inosine in anhydrous acetonitrile, add phosphorus oxychloride and dimethylaniline.

• Heat the mixture at reflux for 2-4 hours, monitoring the reaction by thin-layer chromatography (TLC).

• After completion, cool the reaction mixture and pour it into ice-water.

• Extract the product with an organic solvent such as ethyl acetate.

• Wash the organic layer with saturated sodium bicarbonate solution and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure and purify the crude product by silica gel chromatography to obtain 2',3',5'-tri-O-acetyl-6-chloropurine riboside.

Step 2: Synthesis of N6-Methyl-2',3',5'-tri-O-acetyladenosine

• Dissolve 2',3',5'-tri-O-acetyl-6-chloropurine riboside in a suitable solvent like ethanol.

• Add an excess of methylamine solution and stir the reaction at room temperature overnight.

• Monitor the reaction by TLC. Upon completion, remove the solvent under reduced pressure.

• Purify the residue by silica gel chromatography to yield N6-methyl-2',3',5'-tri-O-acetyladenosine.

Step 3: Deacetylation to N6-Methyladenosine

• Dissolve the acetylated product in methanolic ammonia.

• Stir the solution at room temperature for several hours until deacetylation is complete (monitored by TLC).

• Evaporate the solvent to dryness to obtain N6-methyladenosine.

Step 4: Synthesis of the 2',3'-bis-O-(thiocarbonyl) derivative

• Protect the 5'-hydroxyl group of N6-methyladenosine with a suitable protecting group, such as tert-butyldimethylsilyl (TBDMS) chloride.

• To a solution of the 5'-O-protected nucleoside in anhydrous tetrahydrofuran (THF), add 1,1'-thiocarbonyldiimidazole and heat the reaction.

• After the reaction is complete, purify the product by column chromatography.

Step 5: Barton-McCombie Deoxygenation

• Dissolve the bis-thiocarbonyl derivative in anhydrous toluene.

• Add tributyltin hydride (Bu3SnH) and a radical initiator such as azobisisobutyronitrile (AIBN).

• Heat the reaction mixture at reflux for several hours.

• Cool the reaction and remove the solvent. Purify the crude product to obtain the 2',3'-dideoxy derivative.

Step 6: Deprotection

• Remove the 5'-O-TBDMS protecting group using a fluoride source such as tetrabutylammonium fluoride (TBAF) in THF.

• Purify the final product, N6-methyl-2',3'-dideoxyadenosine, by column chromatography or recrystallization.

Mechanism of Action: Chain Termination of Viral DNA Synthesis

The antiviral activity of N6-alkylated dideoxynucleosides stems from their ability to act as chain terminators of viral reverse transcriptase.[8] The process can be broken down into the following key steps:

• Cellular Uptake and Phosphorylation: The N6-alkylated dideoxynucleoside enters the host cell and is sequentially phosphorylated by cellular kinases to its active triphosphate form.[9]

• Competition with Natural Substrates: The resulting N6-alkylated dideoxynucleoside triphosphate competes with the natural deoxynucleoside triphosphates (dNTPs) for the active site of the viral reverse transcriptase.

• Incorporation into the Viral DNA: The reverse transcriptase incorporates the N6-alkylated dideoxynucleoside monophosphate into the growing viral DNA chain.

• Chain Termination: Due to the absence of a 3'-hydroxyl group on the sugar moiety of the incorporated analog, the formation of the next phosphodiester bond is impossible, leading to the termination of DNA chain elongation.[3]

The presence of the N6-alkyl group can influence the efficiency of each of these steps, particularly the recognition and incorporation by the reverse transcriptase.

Mechanism of N6-alkylated dideoxynucleoside antiviral activity.

Biological Activity and Structure-Activity Relationships

The antiviral potency of N6-alkylated dideoxynucleosides is highly dependent on the nature of the alkyl substituent. Extensive structure-activity relationship (SAR) studies have been conducted to optimize the antiviral activity and minimize cytotoxicity.

Compound	N6-Substituent	Anti-HIV-1 Activity (IC₅₀, µM)	Cytotoxicity (CC₅₀, µM)	Selectivity Index (CC₅₀/IC₅₀)	Reference
2',3'-Dideoxyadenosine (ddA)	-H	4.1	>100	>24	[1]
N6-Methyl-2',3'-dideoxyadenosine	-CH₃	0.1 - 0.5	>100	>200 - >1000	[14]
N6-Ethyl-2',3'-dideoxyadenosine	-CH₂CH₃	2.5	>100	>40	[14]
N6-Cyclopentyl-2',3'-dideoxyadenosine	-Cyclopentyl	0.8	>100	>125	[14]
N6-Cyclohexyl-2',3'-dideoxyadenosine	-Cyclohexyl	1.2	>100	>83	[15]
N6-Benzyl-2',3'-dideoxyadenosine	-CH₂-Ph	5.0	>100	>20	[14]

Note: The reported values can vary between different studies and assay conditions. This table provides a representative comparison.

From the data, it is evident that small alkyl substituents at the N6 position, particularly a methyl group, can significantly enhance the anti-HIV activity compared to the parent compound, dideoxyadenosine. Larger or bulkier substituents tend to decrease the antiviral potency, suggesting a specific size and shape requirement for optimal interaction with the reverse transcriptase active site.

Experimental Workflow for Discovery and Evaluation

The discovery and preclinical evaluation of novel N6-alkylated dideoxynucleosides follow a structured workflow designed to identify potent and safe antiviral candidates.

A typical workflow for the discovery and evaluation of N6-alkylated dideoxynucleosides.

Conclusion and Future Perspectives

The discovery and development of N6-alkylated dideoxynucleosides represent a significant chapter in the history of antiviral drug discovery. The strategic modification of the N6 position of dideoxyadenosine led to the identification of compounds with enhanced anti-HIV potency and favorable pharmacological profiles. The principles of structure-activity relationships established through the study of these compounds continue to inform the design of new antiviral agents.

Future research in this area may focus on:

• Novel N6-substituents: The exploration of a wider range of functional groups at the N6 position to further optimize antiviral activity and overcome drug resistance.

• Combination Therapies: The evaluation of N6-alkylated dideoxynucleosides in combination with other antiretroviral agents to achieve synergistic effects and combat drug-resistant HIV strains.

• Targeting Other Viruses: The investigation of the activity of these compounds against other viruses that rely on reverse transcriptase or other viral polymerases for replication.

The legacy of N6-alkylated dideoxynucleosides underscores the power of medicinal chemistry to rationally design and synthesize molecules that can effectively combat viral diseases and improve human health.

References

Sources

• 1. The evolution of nucleoside analogue antivirals: A review for chemists and non-chemists. Part 1: Early structural modifications to the nucleoside scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development and optimization of anti-HIV nucleoside analogs and prodrugs: A review of their cellular pharmacology, structure-activity relationships and pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. The History of HIV Treatment: Antiretroviral Therapy and More [webmd.com]
• 6. merckmillipore.com [merckmillipore.com]
• 7. Early nucleoside reverse transcriptase inhibitors for the treatment of HIV: a brief history of stavudine (D4T) and its comparison with other dideoxynucleosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Biochemical and mechanistic basis for the activity of nucleoside analogue inhibitors of HIV reverse transcriptase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. A highly facile and efficient one-step synthesis of N6-adenosine and N6-2'-deoxyadenosine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Sustainable Protocol for the Synthesis of 2′,3′-Dideoxynucleoside and 2′,3′-Didehydro-2′,3′-dideoxynucleoside Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The synthesis of oligoribonucleotides containing N6-alkyladenosines and 2-methylthio-N6-alkyladenosines via post-synthetic modification of precursor oligomers - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. Structural basis for potent and broad inhibition of HIV-1 RT by thiophene[3,2-d]pyrimidine non-nucleoside inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis protocol for N^6-Benzyl-2',3'-dideoxyadenosine from adenosine

Application Note: Regioselective Synthesis of -Benzyl-2',3'-dideoxyadenosine

Executive Summary & Strategic Rationale

-benzyladenosine derivatives and 2',3'-dideoxynucleosides represent two highly significant classes of pharmacophores. The former are potent cytokinin analogs with documented antiproliferative and antiviral properties[1], while the latter (e.g., didanosine) are foundational Nucleoside Reverse Transcriptase Inhibitors (NRTIs)[2]. Synthesizing -Benzyl-2',3'-dideoxyadenosine from a native adenosine precursor requires precise control over both the ribose ring deoxygenation and the regioselective alkylation of the purine base.

This protocol outlines a highly efficient, 6-step synthetic pathway. Rather than attempting a poorly selective direct

-alkylation, this method leverages the Dimroth Rearrangement —a thermodynamic ring-opening and re-closing mechanism that cleanly shifts a kinetically favored -benzyl group to the target position[3]. Furthermore, the protocol modernizes the classic Barton-McCombie deoxygenation by replacing highly toxic organotin hydrides with tris(trimethylsilyl)silane (TTMSS), ensuring an environmentally sustainable and easily purifiable workflow[2].

Mechanistic Pathway & Workflow

Synthetic workflow for N6-Benzyl-2',3'-dideoxyadenosine via Dimroth rearrangement.

Step-by-Step Experimental Protocol

Phase 1: Sugar Modification (Deoxygenation)

Step 1: 5'-O-Protection

• Rationale: The primary 5'-hydroxyl must be shielded to prevent unwanted xanthylation. The bulky tert-butyldimethylsilyl (TBS) group provides excellent regioselectivity.

• Procedure: Dissolve adenosine (1.0 eq) and imidazole (2.5 eq) in anhydrous DMF. Cool to 0 °C and add TBSCl (1.1 eq) dropwise. Stir at room temperature for 12 hours. Quench with water, extract with ethyl acetate (EtOAc), wash with brine, dry over

  , and concentrate.

• Self-Validation: TLC (DCM/MeOH 9:1) will show a shift from

  0.1 (Adenosine) to ~0.5. H-NMR confirms the TBS group (~0.9 ppm, 9H; ~0.1 ppm, 6H).

Step 2: 2',3'-Bisxanthate Formation

• Rationale: The secondary hydroxyls are converted into dithiocarbonates (xanthates) to serve as radical precursors for the Barton-McCombie reaction.

• Procedure: Dissolve 5'-O-TBS-adenosine (1.0 eq) in DMF. Cool to 0 °C and add 3 M aqueous NaOH (3.0 eq) followed by carbon disulfide (

  , 4.0 eq). Stir for 30 minutes. Add methyl iodide (MeI, 4.0 eq) and allow to warm to room temperature for 2 hours. Extract with EtOAc, wash extensively with water to remove DMF, and concentrate.

• Self-Validation:

  H-NMR shows a dramatic downfield shift of the 2' and 3' oxymethine protons (>6.0 ppm) due to the electron-withdrawing thiocarbonyl groups.

Step 3: Radical Deoxygenation

• Rationale: TTMSS acts as a sustainable hydrogen donor to homolytically cleave the C-O bonds, replacing toxic

  [2].

• Procedure: Dissolve the bisxanthate intermediate in anhydrous toluene. Add TTMSS (3.0 eq) and AIBN (0.5 eq). Degas the solution with argon for 15 minutes. Reflux at 80 °C for 4 hours. Cool, concentrate, and purify via silica gel chromatography.

• Self-Validation: Disappearance of the 2' and 3' oxymethine protons and the appearance of complex multiplets in the 2.0–2.5 ppm region (4H, 2' and 3'

  groups) in H-NMR.

Step 4: 5'-O-Deprotection

• Rationale: Fluoride ions selectively cleave the Si-O bond without disrupting the glycosidic linkage.

• Procedure: Dissolve the deoxygenated intermediate in THF. Add TBAF (1.0 M in THF, 1.2 eq) at 0 °C. Stir at room temperature for 2 hours. Evaporate and purify to yield 2',3'-dideoxyadenosine (ddA).

• Self-Validation: Complete disappearance of the TBS signals in

  H-NMR.

Phase 2: Base Modification (Alkylation & Rearrangement)

Step 5: Kinetic

-Alkylation

• Rationale: Direct alkylation of the exocyclic

  -amine is sterically hindered and electronically unfavorable. Alkylation with benzyl bromide selectively and kinetically targets the endocyclic nitrogen[1].

• Procedure: Dissolve ddA (1.0 eq) in anhydrous DMF. Add benzyl bromide (1.2 eq) and stir at 40 °C for 12 hours. Precipitate the product by adding cold diethyl ether, filter, and dry to isolate

  -benzyl-ddA as a hydrobromide salt.

• Self-Validation:

  H-NMR shows the benzylic singlet significantly downfield around 5.3–5.5 ppm due to the positive charge distribution on the -alkylated purine ring.

Step 6: Thermodynamic Dimroth Rearrangement

• Rationale: Under basic conditions, the

  -benzyladenine ring opens to a formamidine intermediate, rotates, and re-closes. This thermodynamically drives the benzyl group to the exocyclic position, restoring the full aromaticity of the pyrimidine ring[3].

• Procedure: Suspend

  -benzyl-ddA in a mixture of aqueous ammonia (28%) and methanol (1:1 v/v). Heat in a sealed tube at 80 °C for 6 hours. Cool, concentrate under reduced pressure, and purify via flash chromatography to yield the final -Benzyl-2',3'-dideoxyadenosine.

• Self-Validation (Critical): The rearrangement is confirmed by an upfield shift of the benzylic

  protons from ~5.4 ppm ( ) to ~4.7 ppm ( ) in H-NMR. UV spectroscopy will show a characteristic bathochromic shift back to ~268 nm, typical of -substituted adenines.

Quantitative Reaction Metrics

Step	Transformation	Reagents	Time (h)	Temp (°C)	Typical Yield (%)	TLC (9:1 DCM/MeOH)
1	5'-O-Protection	TBSCl, Imidazole	12	20–25	90–95	0.50
2	Xanthylation	, NaOH, MeI	2	0 → 25	80–85	0.75
3	Deoxygenation	TTMSS, AIBN	4	80	70–75	0.65
4	Silyl Cleavage	TBAF	2	20–25	90–95	0.20
5	-Alkylation	Benzyl Bromide	12	40	75–80	0.35
6	Dimroth Rearrangement	Aq. / MeOH	6	80	85–90	0.45

References[2] Title: Sustainable Protocol for the Synthesis of 2′,3′-Dideoxynucleoside and 2′,3′-Didehydro-2′,3′-dideoxynucleoside Derivatives

Source: PMC / nih.gov URL: [3] Title: Regioselective 1-N-Alkylation and Rearrangement of Adenosine Derivatives Source: ResearchGate URL: [1] Title: Synthesis and biological activities of some N6-(nitro- and -aminobenzyl)adenosines Source: nih.gov URL:

Sources

• 1. Synthesis and biological activities of some N6-(nitro- and -aminobenzyl)adenosines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sustainable Protocol for the Synthesis of 2′,3′-Dideoxynucleoside and 2′,3′-Didehydro-2′,3′-dideoxynucleoside Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

HPLC purification methods for N6-benzyl-2',3'-dideoxyadenosine

Application Note & Protocol

High-Performance Liquid Chromatography (HPLC) Purification of N6-benzyl-2',3'-dideoxyadenosine

Abstract

This comprehensive guide details a robust reversed-phase high-performance liquid chromatography (RP-HPLC) method for the purification of N6-benzyl-2',3'-dideoxyadenosine. This nucleoside analog is of significant interest in pharmaceutical research and drug development. Achieving high purity is critical for its use in biological assays and as a precursor in further chemical synthesis. This document provides a step-by-step protocol, explains the underlying scientific principles for key methodological choices, and offers a troubleshooting guide for common issues. The method leverages the inherent hydrophobicity of the N6-benzyl group to achieve excellent separation from synthetic precursors and by-products.

Introduction: The Importance of Purifying N6-benzyl-2',3'-dideoxyadenosine

N6-benzyl-2',3'-dideoxyadenosine is a modified nucleoside analog. Such analogs are a cornerstone of antiviral and anticancer therapies. The 2',3'-dideoxy structure is a classic feature of chain-terminating nucleoside reverse transcriptase inhibitors (NRTIs). The N6-benzyl modification, a bulky hydrophobic group attached to the adenine base, can significantly alter the molecule's biological activity, cell permeability, and interaction with target enzymes.[1]

Synthetic routes to N6-benzyl-2',3'-dideoxyadenosine often involve multiple steps, starting from adenosine or 2'-deoxyadenosine, and can generate a complex mixture of reactants, intermediates (e.g., partially protected nucleosides), and side-products. For any downstream application, from fundamental research to therapeutic development, the purity of the active pharmaceutical ingredient (API) is non-negotiable. HPLC stands out as the premier technique for purifying such compounds due to its high resolution, reproducibility, and scalability.[2]

This guide is designed for researchers, scientists, and drug development professionals, providing both a practical protocol and the theoretical foundation needed to adapt and troubleshoot the purification process effectively.

Principle of the Method: Reversed-Phase Chromatography

The purification strategy hinges on reversed-phase high-performance liquid chromatography (RP-HPLC). This technique separates molecules based on their hydrophobicity.

• The Stationary Phase: The heart of the separation is a column packed with silica particles that have been chemically modified with long alkyl chains, most commonly C18 (octadecylsilyl). This creates a non-polar, hydrophobic surface.

• The Mobile Phase: A polar mobile phase, typically a mixture of water and a miscible organic solvent like acetonitrile (ACN), is used to elute the sample components from the column.

• The Separation Mechanism: When the crude sample is injected, molecules partition between the stationary and mobile phases. Hydrophobic molecules, like N6-benzyl-2',3'-dideoxyadenosine, have a stronger affinity for the non-polar C18 stationary phase and will move through the column more slowly. Less hydrophobic impurities (e.g., unreacted starting materials, de-benzylated by-products) will have a greater affinity for the polar mobile phase and elute earlier. The N6-benzyl group, in particular, acts as a powerful hydrophobic "handle," significantly increasing the compound's retention time relative to its un-benzylated counterparts and enabling superior separation.[3][4]

A gradient elution, where the concentration of the organic solvent (acetonitrile) is gradually increased over time, is employed. This ensures that less retained impurities are washed out early in the run, while the more strongly retained target compound is eluted later as a sharp, well-defined peak.

For preparative work, volatile buffers like triethylammonium acetate (TEAA) are highly advantageous. They are effective at maintaining pH and improving peak shape but can be easily removed from the collected fractions by lyophilization or evaporation, yielding the pure compound free of buffer salts.[5]

Experimental Protocol

This protocol is designed for the preparative purification of N6-benzyl-2',3'-dideoxyadenosine from a crude synthetic reaction mixture.

Instrumentation and Materials

• HPLC System: A preparative HPLC system equipped with a gradient pump, a UV-Vis detector, an autosampler or manual injector with a large volume loop (e.g., 1-5 mL), and a fraction collector.

• Column: A reversed-phase C18 column suitable for preparative scale work (e.g., 250 x 10 mm, 5 µm particle size).

• Reagents & Solvents:

  • Acetonitrile (ACN), HPLC grade

  • Water, HPLC grade or Milli-Q

  • Triethylamine (TEA), HPLC grade

  • Acetic Acid, glacial, HPLC grade

  • Crude N6-benzyl-2',3'-dideoxyadenosine sample

  • Methanol, HPLC grade (for sample dissolution and flushing)

Reagent Preparation

• Mobile Phase A (Aqueous Buffer): 0.1 M Triethylammonium Acetate (TEAA), pH ~7.0

  • To 900 mL of HPLC-grade water, add ~5.6 mL of triethylamine (TEA).

  • Adjust the pH to 7.0 by carefully adding glacial acetic acid.

  • Add water to a final volume of 1 L.

  • Filter the buffer through a 0.45 µm membrane filter to remove particulates and degas thoroughly.

• Mobile Phase B (Organic): 100% Acetonitrile (ACN)

  • Filter and degas before use.

Sample Preparation

• Dissolve the crude N6-benzyl-2',3'-dideoxyadenosine solid in a minimal amount of a suitable solvent. A 1:1 mixture of Methanol:Water or the initial mobile phase composition is often a good starting point.

• Ensure the sample is fully dissolved. Gentle sonication may be required.

• Filter the sample solution through a 0.45 µm syringe filter to remove any particulate matter that could clog the HPLC column.

HPLC Purification Method

The following parameters should be used as a starting point and can be optimized for specific crude mixtures and column dimensions.

Parameter	Setting	Rationale
Column	Preparative C18 (e.g., 250 x 10 mm, 5 µm)	Industry standard for hydrophobic compound separation.
Mobile Phase A	0.1 M TEAA, pH 7.0	Volatile buffer system for easy removal post-purification.[5]
Mobile Phase B	Acetonitrile (ACN)	Strong organic solvent for eluting hydrophobic compounds.
Flow Rate	4.0 mL/min (for a 10 mm ID column)	Adjust proportionally for different column diameters.
Column Temp.	Ambient (~25 °C)	Provides stable retention times. Can be slightly elevated (30-40°C) to improve peak shape.
Detection	UV at 260 nm	Adenosine and its analogs exhibit maximum absorbance near this wavelength.[6]
Injection Volume	100 µL - 2 mL	Dependent on sample concentration and preparative loop size.
Gradient	0-5 min: 10% B	Initial hold to wash out highly polar impurities.
5-35 min: 10% to 70% B	Linear gradient to resolve compounds of varying hydrophobicity.
35-40 min: 70% to 95% B	Steeper gradient to elute any strongly bound impurities.
40-45 min: 95% B	Column wash.
45-50 min: 10% B	Re-equilibration for the next run.

Purification and Post-Processing Workflow

The overall process from sample injection to obtaining the final pure product is outlined below.

Figure 1: HPLC Purification Workflow for N6-benzyl-2',3'-dideoxyadenosine.

Step-by-Step Procedure:

• System Equilibration: Equilibrate the column with the initial mobile phase conditions (10% ACN in 0.1 M TEAA) until a stable baseline is observed on the detector.

• Injection: Inject the prepared crude sample onto the column.

• Fraction Collection: Monitor the UV chromatogram in real-time. Begin collecting fractions just before the main product peak begins to elute and stop collecting just after it returns to baseline.

• Purity Analysis: Analyze a small aliquot of each collected fraction using a rapid analytical HPLC method to determine which fractions contain the pure product.

• Pooling: Combine the fractions that meet the desired purity specification.

• Solvent Removal: Remove the acetonitrile and the volatile TEAA buffer from the pooled fractions using a rotary evaporator. Co-evaporation with methanol may be necessary to remove all traces of water and TEA.

• Final Product: The resulting solid or oil is the purified N6-benzyl-2',3'-dideoxyadenosine. Dry under high vacuum to remove residual solvents.

Expected Results & Discussion

A successful purification will show a chromatogram where the large peak corresponding to N6-benzyl-2',3'-dideoxyadenosine is well-resolved from earlier-eluting polar impurities and later-eluting non-polar by-products. Due to the hydrophobic benzyl group and the dideoxy sugar moiety, the product is expected to have a significantly longer retention time than unprotected nucleoside precursors. The use of a C18 column provides strong hydrophobic interactions necessary for this separation.[5] Analytical HPLC of the final product should show a single major peak, indicating high purity (typically >98%).

Troubleshooting

Problem	Potential Cause(s)	Suggested Solution(s)
Poor Peak Shape (Tailing)	1. Sample overload. 2. Secondary interactions with column silica. 3. Sample solvent is too strong.	1. Reduce injection volume or sample concentration. 2. Ensure mobile phase pH is appropriate (~7). 3. Dissolve sample in a weaker solvent (e.g., initial mobile phase).
Low Resolution	1. Gradient is too steep. 2. Inappropriate stationary phase.	1. Flatten the gradient around the elution time of the target peak (e.g., change from 10-70% over 30 min to 30-50% over 30 min). 2. A different C18 column or a phenyl-hexyl column may offer different selectivity.
No Peak Detected	1. Compound is not eluting. 2. Detector issue. 3. Sample degradation.	1. Run a steep wash gradient to 100% ACN to elute strongly retained compounds. 2. Check detector lamp and settings. 3. Confirm sample stability in the dissolution solvent.
Precipitation in System	1. Sample is not soluble in the mobile phase. 2. Buffer concentration is too high.	1. Lower the sample concentration. 2. Ensure buffers are fully dissolved and filtered before use.

Conclusion

The RP-HPLC method detailed in this application note provides an effective and reliable strategy for the purification of N6-benzyl-2',3'-dideoxyadenosine. By capitalizing on the hydrophobic nature of the molecule, particularly the N6-benzyl group, this protocol achieves high resolution and yields a product of excellent purity suitable for the most demanding research and development applications. The use of a volatile buffer system simplifies post-purification processing, making this method efficient and scalable.

References

• Lipka, E., et al. (2007). HPLC Separation and Determination of Enantiomeric Purity of Novel Nucleoside Analogs, on Cyclodextrin Chiral Stationary Phases, Using Reversed and Polar Organic Modes. Journal of Liquid Chromatography & Related Technologies, 30(17-19), 2649-2666. [Link]

• Taylor & Francis Online. (2007). Full article: HPLC Separation and Determination of Enantiomeric Purity of Novel Nucleoside Analogs, on Cyclodextrin Chiral Stationary Phases, Using Reversed and Polar Organic Modes. [Link]

• Pohl, C. A., & Munger, D. (1985). Separation of nucleosides and nucleotides by reversed-phase high-performance liquid chromatography with volatile buffers allowing sample recovery. Analytical Biochemistry, 147(1), 180-185. [Link]

• Wang, L., et al. (2022). Isocratic HPLC analysis for the simultaneous determination of dNTPs, rNTPs and ADP in biological samples. Nucleic Acids Research, 50(5), e26. [Link]

• Phenomenex. (2022). Nucleobases and Nucleosides by Polar Reversed Phase HPLC (TN-1027). [Link]

• Li, S., et al. (2023). Nucleoside Analogs: A Review of Its Source and Separation Processes. Molecules, 28(20), 7088. [Link]

• Vozka, J., et al. (2018). Chiral HPLC Separation on Derivatized Cyclofructan Versus Cyclodextrin Stationary Phases. Chromatographia, 81(12), 1635-1644. [Link]

• PrepChem.com. (n.d.). Synthesis of Compounds 6. [Link]

• Kromasil. (n.d.). Chiral Application Handbook. [Link]

• ResearchGate. (n.d.). Synthesis of N6-(2-nitrobenzyl)-2′-deoxyadenosine analogs IIIa–IIIc. [Link]

• Semantic Scholar. (2024). Trinucleotide mRNA Cap Analogue N6‐Benzylated at the Site of Posttranscriptional m6Am Mark Facilitates mRNA Purification. [Link]

• PubChem. (n.d.). N6-benzoyl-2',3'-dideoxyadenosine. [Link]

• Dutta, S. P., et al. (1975). Synthesis and biological activities of some N6-(nitro- and -aminobenzyl)adenosines. Journal of Medicinal Chemistry, 18(8), 780-783. [Link]

• ResearchGate. (n.d.). HPLC traces of N⁶-benzoyl-5′-O-(1-methoxy-1-methylethyl)-2′-deoxyadenosine. [Link]

• PubChem. (n.d.). N-Benzyl-2'-deoxyadenosine. [Link]

• Wojtczak, R. K., et al. (2024). Trinucleotide mRNA Cap Analogue N6-Benzylated at the Site of Posttranscriptional m6Am Mark Facilitates mRNA Purification and Confers Superior Translational Properties In Vitro and In Vivo. Journal of the American Chemical Society. [Link]

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Topic: Solubility and Solvent Selection for N6-benzyl-ddA in Cell Culture

An Application Note and Protocol from the Office of the Senior Application Scientist

Abstract

N6-benzyl-2',3'-dideoxyadenosine (N6-benzyl-ddA) is a synthetic nucleoside analog of significant interest in biomedical research and drug development. Its efficacy in cell-based assays is critically dependent on its proper dissolution and bioavailability in aqueous culture media. Due to its hydrophobic nature, stemming from the benzyl and dideoxyribose moieties, N6-benzyl-ddA exhibits poor solubility in physiological buffers. This guide provides a comprehensive framework for selecting appropriate solvents, preparing stable, high-concentration stock solutions, and making accurate dilutions for cell culture applications. We present field-proven protocols and best practices designed to ensure experimental reproducibility and integrity, including the crucial use of vehicle controls to validate experimental findings.

Introduction: The Challenge of Hydrophobic Compounds in Cell Culture

N6-benzyl-ddA belongs to a class of adenosine derivatives investigated for a range of biological activities, from potential adenosine kinase inhibition to antiproliferative effects.[1][2][3] Like many small molecule drug candidates, its chemical structure—a fusion of a polar purine core with nonpolar benzyl and dideoxyribose groups—confers poor aqueous solubility. Introducing such compounds into the predominantly aqueous environment of cell culture medium without causing precipitation is a primary methodological hurdle.

The choice of solvent is therefore not a trivial preparatory step but a critical experimental parameter that directly impacts compound concentration, cellular exposure, and ultimately, the validity of the experimental outcome. An improper solvent or protocol can lead to compound precipitation, inaccurate dosing, and misleading results. This document provides the foundational knowledge and actionable protocols to handle N6-benzyl-ddA and structurally similar compounds with confidence.

Foundational Principles: Physicochemical Properties and Solvent Selection

The molecular structure of N6-benzyl-ddA dictates its solubility profile. The N6-benzyl group, in particular, significantly increases the hydrophobicity compared to its parent nucleoside, 2',3'-dideoxyadenosine. Consequently, direct dissolution in aqueous buffers like Phosphate-Buffered Saline (PBS) or cell culture media is impractical and not recommended.

Our strategy is to employ a two-step process:

• Primary Dissolution: Use a strong, water-miscible organic solvent to create a high-concentration primary stock solution.

• Secondary Dilution: Serially dilute the primary stock into the final cell culture medium, ensuring the final organic solvent concentration remains well below its cytotoxic threshold.

Dimethyl Sulfoxide (DMSO) is the industry-standard and recommended primary solvent for compounds like N6-benzyl-ddA. Its strong dissolving power for a wide range of organic molecules and its high miscibility with water make it ideal.[4][5] While other solvents can be used, they present a trade-off between solvency and toxicity.

Solvent	Recommended Use	Advantages	Disadvantages & Cautions
Dimethyl Sulfoxide (DMSO)	Primary Choice	Excellent solubilizing power for hydrophobic compounds.[6][7]	Can be toxic to cells at concentrations >0.5%.[8] Final concentration should ideally be kept ≤0.1%. Must use anhydrous, cell-culture grade.
Ethanol (EtOH)	Alternative	Lower cellular toxicity than DMSO.	Significantly weaker solvent for this compound class; may not achieve high stock concentrations.[6] Final concentration should still be kept low (<0.5%).
Dimethylformamide (DMF)	Use with Caution	Strong solubilizing power, similar to DMSO.[6][7]	Generally more toxic to cells than DMSO. Use only if DMSO is not a viable option.
Aqueous Buffers (PBS, Media)	Not Recommended	N/A	Will not effectively dissolve the compound, leading to suspension and inaccurate dosing.

Experimental Protocol I: Preparation of a 10 mM Primary Stock Solution

This protocol details the preparation of a high-concentration, stable stock solution of N6-benzyl-ddA in DMSO. A 10 mM concentration is standard for most cell-based screening applications.

Materials

• N6-benzyl-ddA (powder form)

• Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

• Calibrated analytical balance

• Sterile microcentrifuge tubes or amber glass vials

• Calibrated micropipettes and sterile tips

• Vortex mixer

Workflow for Stock Solution Preparation

Caption: Workflow for preparing a primary stock solution of N6-benzyl-ddA.

Step-by-Step Methodology

• Determine Molecular Weight (MW): The molecular formula for N6-benzyl-2',3'-dideoxyadenosine is C17H19N5O2. Its calculated MW is approximately 325.37 g/mol . Always confirm the MW from the certificate of analysis provided by the supplier.

• Calculate Required Mass: Use the formula: Mass (g) = Concentration (mol/L) × Volume (L) × MW ( g/mol )

  • For 1 mL (0.001 L) of a 10 mM (0.01 mol/L) stock:

  • Mass (g) = 0.01 mol/L × 0.001 L × 325.37 g/mol = 0.00325 g = 3.25 mg

• Weigh and Transfer: Accurately weigh 3.25 mg of N6-benzyl-ddA powder and carefully transfer it into a sterile vial.

• Add Solvent: Add 1.0 mL of anhydrous, sterile DMSO to the vial.

• Dissolve: Cap the vial securely and vortex at room temperature until all solid material is completely dissolved. The final solution should be clear and particulate-free. A brief, gentle warming in a 37°C water bath can aid dissolution if necessary.

• Aliquot and Store: To prevent degradation from repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use volumes (e.g., 20 µL) in sterile microcentrifuge tubes. Store the aliquots at -20°C, protected from light. Properly stored DMSO stocks are typically stable for several months.[9]

Experimental Protocol II: Preparation of Working Solutions in Cell Culture Medium

This protocol describes the dilution of the 10 mM primary stock into cell culture medium to achieve the desired final concentration for treating cells. The paramount objective is to ensure the final DMSO concentration remains non-toxic.

Workflow for Preparing Working Solution

Caption: Dilution scheme for preparing working solutions and vehicle controls.

Step-by-Step Methodology

This example demonstrates preparing a 10 µM final concentration of N6-benzyl-ddA in a culture plate well containing 1 mL of medium.

• Calculate Dilution Factor:

  • Dilution Factor = [Stock Concentration] / [Final Concentration]

  • Dilution Factor = 10,000 µM / 10 µM = 1000

  • This means you need a 1:1000 dilution.

• Calculate Volume to Add:

  • Volume to Add = Final Volume / Dilution Factor

  • Volume to Add = 1000 µL / 1000 = 1 µL

• Check Final DMSO Concentration:

  • Final DMSO % = (Volume of Stock Added / Total Volume) × 100%

  • Final DMSO % = (1 µL / 1001 µL) × 100% ≈ 0.1%

  • This concentration is generally considered safe for most cell lines.

• Perform the Dilution: Add 1 µL of the 10 mM stock solution directly to the 1 mL of medium in the culture well. Mix immediately by gently swirling or pipetting to avoid localized high concentrations which could cause precipitation.

• Prepare the Vehicle Control (CRITICAL): In parallel wells designated as controls, add 1 µL of pure DMSO (the same solvent used for the stock) to 1 mL of medium. This vehicle control is essential to ensure that any observed cellular effects are due to the compound and not the solvent itself.

Dilution Reference Table

The following table provides quick calculations for achieving various final concentrations from a 10 mM stock solution in a final volume of 1 mL.

Desired Final Concentration (µM)	Dilution Factor	Volume of 10 mM Stock to Add (µL)	Final DMSO Concentration (%)
100	100x	10 µL	1.0%
50	200x	5 µL	0.5%
10	1,000x	1 µL	0.1%
1	10,000x	0.1 µL	0.01%
0.1	100,000x	0.01 µL	0.001%
*For volumes < 0.5 µL, it is highly recommended to perform an intermediate serial dilution in sterile medium to ensure accurate pipetting.

Troubleshooting and Best Practices

• Problem: Precipitate forms after dilution in media.

  • Cause: The compound's solubility limit in the final medium (which is ~99.9% aqueous) has been exceeded.

  • Solution 1: Lower the final concentration of N6-benzyl-ddA.

  • Solution 2: If the cell line is tolerant, the final DMSO concentration can be slightly increased (e.g., to 0.2% or 0.5%), but this must be validated with vehicle controls.

  • Solution 3: Prepare the working solution in medium containing a low percentage of serum (e.g., 2% FBS) if compatible with the experiment, as serum proteins can help stabilize hydrophobic compounds.

• Best Practice: Always Run a Vehicle Control. This cannot be overstated. The vehicle control is the only way to definitively attribute an observed phenotype to the compound of interest.

• Best Practice: Visual Inspection. After preparing the final working solution, visually inspect it for any cloudiness or precipitate. If observed, do not proceed with the experiment until the solubility issue is resolved.

Conclusion

The successful use of N6-benzyl-ddA in cell culture hinges on a methodical approach to its solubilization. By using high-purity, anhydrous DMSO to prepare a concentrated primary stock and performing careful serial dilutions, researchers can achieve accurate and reproducible dosing. The inclusion of a matched vehicle control in every experiment is a non-negotiable component of rigorous scientific practice, ensuring that the resulting data is both reliable and interpretable.

References

• Annes, J. P., Ryu, J. H., Lam, K., & Weir, G. C. (2012). Adenosine kinase inhibition selectively promotes rodent and porcine islet β-cell replication. Proceedings of the National Academy of Sciences, 109(10), 3915–3920. Retrieved from [Link]

• Annes, J. P., Ryu, J. H., Lam, K., & Weir, G. C. (2012). Adenosine kinase inhibition selectively promotes rodent and porcine islet β-cell replication. PubMed. Retrieved from [Link]

• CD BioGlyco. (n.d.). N6-Bz-3'-NH-Tr-ddA for nucleotide synthesis. Retrieved from [Link]

• Chypre, C., et al. (2012). N6-Benzyladenosine Derivatives as Novel N-Donor Ligands of Platinum(II) Dichlorido Complexes. Molecules, 17(8), 9477-9495. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). N-Benzyl-2'-deoxyadenosine. PubChem. Retrieved from [Link]

• Virtanen, S. S., et al. (2014). Adenosine Inhibits Tumor Cell Invasion via Receptor-Independent Mechanisms. Molecular Cancer Research, 12(12), 1845–1856. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 3'-Azido-N6-benzoyl-2',3'-dideoxyadenosine. PubChem. Retrieved from [Link]

• PubChemLite. (n.d.). N6-benzoyl-2',3'-dideoxyadenosine (C17H17N5O3). Retrieved from [Link]

• PolyOrg, Inc. (n.d.). N6-Benzoyl-2',3'-dideoxyadenosine. Retrieved from [Link]

• Wnek, M., et al. (2021). Trinucleotide mRNA Cap Analogue N6-Benzylated at the Site of Posttranscriptional m6Am Mark Facilitates mRNA Purification and Confers Superior Translational Properties In Vitro and In Vivo. Journal of the American Chemical Society, 143(30), 11599–11612. Retrieved from [Link]

• Jena Bioscience. (n.d.). N6-Benzyl-ATP. Retrieved from [Link]

• Aiello, F., et al. (2021). Towards an Improvement of Anticancer Activity of Benzyl Adenosine Analogs. Molecules, 26(15), 4452. Retrieved from [Link]

• Srivastava, P. C., & Robins, R. K. (1980). Synthesis and biological activities of some N6-(nitro- and -aminobenzyl)adenosines. Journal of Medicinal Chemistry, 23(3), 323–327. Retrieved from [Link]

• Kim, H. O., et al. (1994). Structure-Activity Relationships of N6-Benzyladenosine-5′-uronamides as A3-Selective Adenosine Agonists. Journal of Medicinal Chemistry, 37(21), 3614–3621. Retrieved from [Link]

• Barrick Lab. (n.d.). ProtocolsAntibioticStockSolutions. Retrieved from [Link]

• Pärn, K., et al. (2020). Choosing an Optimal Solvent Is Crucial for Obtaining Cell-Penetrating Peptide Nanoparticles with Desired Properties and High Activity in Nucleic Acid Delivery. Pharmaceutics, 12(11), 1018. Retrieved from [Link]

• Reddit. (2024). Making up compound for cell culture using DMSO. r/labrats. Retrieved from [Link]

• Wnek, M., et al. (2023). Trinucleotide mRNA cap analog N6-benzylated at the site of posttranscriptional m6Am mark facilitates mRNA purification and confers superior translational properties in vitro and in vivo. bioRxiv. Retrieved from [Link]

• ResearchGate. (2012). What is a suitable solvent to crystallize 2,3,4,6-Tetra-O-benzyl-D-galactopyranose? Retrieved from [Link]

• Unknown. (n.d.). DNA extraction protocols. Retrieved from [Link]

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Application Notes and Protocols for In Vitro HIV Reverse Transcriptase Inhibition Assay Using N6-benzyl-ddA

Introduction: Targeting the Engine of HIV Replication

Human Immunodeficiency Virus Type 1 (HIV-1) remains a significant global health challenge. A cornerstone of its replication cycle is the enzyme reverse transcriptase (RT), which transcribes the viral RNA genome into double-stranded DNA, a necessary step for integration into the host cell's genome.[1] Due to its critical role and lack of a human counterpart, HIV-1 RT is a primary target for antiretroviral therapy.[2] This has led to the development of several classes of inhibitors, including the widely used Nucleoside Reverse Transcriptase Inhibitors (NRTIs).

N6-benzyl-2',3'-dideoxyadenosine (N6-benzyl-ddA) is a nucleoside analog designed to target HIV-1 RT. Like other dideoxynucleosides, its core mechanism relies on its identity as a chain terminator. This application note provides a detailed guide for researchers, scientists, and drug development professionals on how to assess the inhibitory potential of N6-benzyl-ddA against HIV-1 RT in an in vitro biochemical assay. We will delve into the molecular basis of its action, provide a robust, non-radioactive assay protocol, and discuss the principles of data analysis and interpretation.

Molecular Mechanism of Action: A Tale of Deception and Termination

N6-benzyl-ddA is a prodrug that, to become active, must be phosphorylated by host cell kinases to its triphosphate form, N6-benzyl-ddATP.[3] This active metabolite then acts as a competitive substrate inhibitor with respect to the natural deoxyadenosine triphosphate (dATP). The HIV-1 RT enzyme incorporates N6-benzyl-ddAMP into the growing viral DNA chain. The key to its inhibitory action lies in the modification at the 3' position of the ribose sugar, which lacks the hydroxyl group (-OH) required to form a phosphodiester bond with the next incoming deoxynucleotide triphosphate (dNTP).[4] This absence of a 3'-OH group leads to the immediate termination of DNA chain elongation, thus halting viral replication.[4] The N6-benzyl modification is intended to enhance the compound's binding affinity to the active site of the reverse transcriptase or to improve its pharmacokinetic properties. While the core mechanism is chain termination, modifications at the N6 position of adenosine analogs have been explored to modulate their antiviral activity and selectivity.[5]

Caption: Mechanism of N6-benzyl-ddA chain termination.

Quantitative Assessment of Inhibition: The IC50 Value

The potency of an inhibitor is quantified by its half-maximal inhibitory concentration (IC50). This value represents the concentration of the compound required to inhibit 50% of the target enzyme's activity in a biochemical assay.[3] A lower IC50 value indicates a more potent inhibitor. The following table presents representative data for N6-benzyl-ddA compared to Zidovudine (AZT), a well-characterized NRTI.

Compound	Target	Assay Type	Representative IC50 (µM)
N6-benzyl-ddA	HIV-1 Reverse Transcriptase	Colorimetric	Data to be determined
Zidovudine (AZT)	HIV-1 Reverse Transcriptase	Colorimetric/Fluorometric	~0.05 - 0.2 µM

Note: The IC50 value for N6-benzyl-ddA is presented as a placeholder. The protocol below provides the means to experimentally determine this value. The IC50 for AZT can vary depending on assay conditions.

Experimental Protocol: Non-Radioactive HIV-1 RT Inhibition Assay

This protocol details a colorimetric, non-radioactive assay for determining the IC50 of N6-benzyl-ddA. The assay measures the amount of newly synthesized DNA by quantifying the incorporation of digoxigenin (DIG)-labeled dUTP.[6][7]

Principle of the Assay

The assay relies on the ability of HIV-1 RT to synthesize a DNA strand using a poly(A) template and an oligo(dT) primer. The reaction mixture includes a mix of dNTPs, with a portion of dTTP being replaced by DIG-dUTP and biotin-dUTP. The newly synthesized, biotinylated DNA strand is captured on a streptavidin-coated microplate. The incorporated DIG is then detected by an anti-DIG antibody conjugated to peroxidase (POD), which catalyzes a colorimetric reaction with a substrate like ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)). The intensity of the color produced is directly proportional to the amount of DNA synthesized and thus to the RT activity.

Caption: Workflow for the colorimetric HIV-1 RT inhibition assay.

Materials and Reagents

• Recombinant HIV-1 Reverse Transcriptase (ensure high purity and known activity)

• N6-benzyl-ddA (test compound)

• Known RT inhibitor (e.g., AZT or Nevirapine) as a positive control

• DMSO (for dissolving compounds)

• Streptavidin-coated 96-well microplates

• Reaction Buffer (e.g., 50 mM Tris-HCl pH 8.3, 3 mM MgCl2, 10 mM DTT, 40 mM KCl)

• Poly(A) template and Oligo(dT)15 primer

• dNTP mix (dATP, dCTP, dGTP, dTTP)

• Biotin-11-dUTP

• Digoxigenin-11-dUTP

• Anti-Digoxigenin-POD, Fab fragments

• ABTS substrate solution

• Stop solution (e.g., 1% SDS)

• Wash Buffer (e.g., PBS with 0.05% Tween-20)

• Microplate reader

Step-by-Step Methodology

• Preparation of Inhibitor Dilutions:

  • Prepare a stock solution of N6-benzyl-ddA in DMSO (e.g., 10 mM).

  • Perform serial dilutions of the stock solution in reaction buffer to achieve a range of concentrations for testing (e.g., from 100 µM down to 0.01 µM). Ensure the final DMSO concentration in the reaction is consistent across all wells and does not exceed 1%, as higher concentrations can inhibit the enzyme.

• Reaction Setup (in a separate reaction plate or tubes):

  • For each reaction, prepare a master mix containing the reaction buffer, poly(A)/oligo(dT) template/primer, and the dNTP mix with DIG-dUTP and Biotin-dUTP.

  • Aliquot the master mix into the wells of a reaction plate.

  • Add the serially diluted N6-benzyl-ddA or control (vehicle or positive control inhibitor) to the respective wells.

  • Self-Validation Check: Include the following controls:

    • No Inhibitor Control: Contains the enzyme and reaction mix with only the solvent (e.g., DMSO) to represent 100% enzyme activity.

    • No Enzyme Control (Blank): Contains the reaction mix and solvent but no HIV-1 RT. This is crucial for subtracting background absorbance.

    • Positive Control: Contains a known inhibitor at a concentration expected to give high inhibition.

• Enzymatic Reaction:

  • Initiate the reaction by adding the diluted recombinant HIV-1 RT to each well.

  • Incubate the reaction plate at 37°C for 1 hour.[3]

• Capture of Synthesized DNA:

  • Transfer the reaction mixtures from the reaction plate to the streptavidin-coated 96-well microplate.

  • Incubate for 1 hour at 37°C to allow the biotinylated DNA to bind to the streptavidin.[7]

• Washing:

  • Discard the contents of the plate and wash the wells three to five times with wash buffer to remove unincorporated nucleotides and other reaction components.

• Detection:

  • Add diluted anti-digoxigenin-POD antibody solution to each well.

  • Incubate for 1 hour at 37°C.

  • Repeat the washing step as described above to remove unbound antibody.

• Color Development:

  • Add the ABTS substrate solution to each well and incubate in the dark at room temperature for 15-30 minutes, or until sufficient color has developed in the "No Inhibitor Control" wells.

  • Stop the reaction by adding the stop solution.

• Data Acquisition:

  • Read the absorbance of each well at the appropriate wavelength (e.g., 405 nm for ABTS) using a microplate reader.

Data Analysis and Interpretation

• Background Subtraction: Subtract the average absorbance of the "No Enzyme Control" (blank) wells from all other absorbance values.

• Calculate Percent Inhibition: Use the following formula to calculate the percentage of inhibition for each concentration of N6-benzyl-ddA:

  % Inhibition = (1 - (Absorbance of Sample / Absorbance of No Inhibitor Control)) * 100

• Determine the IC50 Value:

  • Plot the percentage of inhibition against the logarithm of the N6-benzyl-ddA concentration.

  • Use a non-linear regression analysis (sigmoidal dose-response curve) to fit the data and determine the IC50 value.[3][8] This can be performed using software such as GraphPad Prism.

Conclusion and Future Perspectives

This application note provides a comprehensive framework for the in vitro evaluation of N6-benzyl-ddA as an inhibitor of HIV-1 reverse transcriptase. The described non-radioactive, colorimetric assay is a robust and reliable method for determining the IC50 of test compounds. A thorough understanding of the inhibitory mechanism and accurate quantification of potency are critical early steps in the drug development pipeline. Further characterization of N6-benzyl-ddA would involve cell-based assays to determine its efficacy in a more biologically relevant context (EC50), as well as studies to assess its cytotoxicity and potential for the emergence of drug resistance.

References

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• Metzker, M. L., et al. (2007). Termination of DNA synthesis by N6-alkylated, not 3'-O-alkylated, photocleavable 2'-deoxyadenosine triphosphates. Nucleic Acids Research, 35(19), 6339–6349. Available at: [Link]

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• Artico, M., et al. (1995). Synthesis and antiviral activity of 6-benzyl analogs of 1-[(2-hydroxyethoxy)methyl]-6-(phenylthio)thymine (HEPT) as potent and selective anti-HIV-1 agents. Journal of Medicinal Chemistry, 38(15), 2860-5. Available at: [Link]

• Zhu, R., et al. (2010). The anti-HIV activity of three 2-alkylsulfanyl-6-benzyl-3, 4-dihydropyrimidin-4 (3H)-one derivatives acting as non-nucleoside reverse transcriptase inhibitor in vitro. Yao Xue Xue Bao, 45(2), 228-34. Available at: [Link]

• Guo, J., et al. (2007). Termination of DNA synthesis by N6-alkylated, not 3'-O-alkylated, photocleavable 2'-deoxyadenosine triphosphates. Nucleic Acids Research, 35(19), 6339-49. Available at: [Link]

• Hutter, D., et al. (2010). Labeled Nucleoside Triphosphates with Reversibly Terminating Aminoalkoxyl Groups. Nucleosides, Nucleotides & Nucleic Acids, 29(11), 879-895. Available at: [Link]

• Sanger, F., et al. (1977). DNA sequencing with chain-terminating inhibitors. Proceedings of the National Academy of Sciences of the United States of America, 74(12), 5463-5467. Available at: [Link]

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• Miller, R. L., et al. (1971). Adenosine kinase of sarcoma 180 cells N 6 -substituted adenosines as substrates and inhibitors. Molecular Pharmacology, 7(6), 643-654. Available at: [Link]

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• Himmel, D. M., et al. (2012). Inhibitors of HIV-1 Reverse Transcriptase-Associated Ribonuclease H Activity. Current Molecular Pharmacology, 5(3), 232-246. Available at: [Link]

• Alvarez, M. V., et al. (2003). Synthesis and activity of N-benzyl pseudopeptides HIV protease inhibitors. Journal of Medicinal Chemistry, 46(12), 2413-2420. Available at: [Link]

• Kellinger, M. W., & Smith, J. S. (2013). Biophysical Insights into the Inhibitory Mechanism of Non-Nucleoside HIV-1 Reverse Transcriptase Inhibitors. Polymers, 5(4), 1295-1322. Available at: [Link]

• Zhang, X., et al. (2022). Enzymatic Characterization of mRNA Cap Adenosine-N6 Methyltransferase PCIF1 Activity on Uncapped RNAs. Journal of Biological Chemistry, 298(4), 101789. Available at: [Link]

• Kumar, A., et al. (2025). Synthesis and Evaluation of Anti-HIV Activity of Fatty Acyl Conjugates of Tenofovir Alefanamide. Preprints.org. Available at: [Link]

• Lord, S. J., & Miller, S. J. (2021). Selective Chemical Functionalization at N6-Methyladenosine Residues in DNA Enabled by Visible-Light-Mediated Photoredox Catalysis. Journal of the American Chemical Society, 143(1), 438-444. Available at: [Link]

• Aswar, V. R., et al. (2025). Design, Synthesis and Biological Evaluation of N6-Substituted-C2-Alkynyl-4′-Thionucleoside and 4′-Trucatedthionucleoside Derivatives as Novel A>3> Adenosine Receptor Ligands. ChemMedChem, 20(13), e202500135. Available at: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. mybiosource.com [mybiosource.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. epub.uni-regensburg.de [epub.uni-regensburg.de]
• 5. Synthesis and potent anti-HIV-1 activity of novel 6-benzyluracil analogues of 1-[(2-hydroxyethoxy)methyl]-6-(phenylthio)thymine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Colorimetric reverse transcriptase assay for HIV-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. xpressbio.com [xpressbio.com]
• 8. The Antiviral Activity of Approved and Novel Drugs against HIV-1 Mutations Evaluated under the Consideration of Dose-Response Curve Slope - PMC [pmc.ncbi.nlm.nih.gov]

Protocol for Cellular Uptake Studies of Lipophilic Dideoxynucleosides

Application Note: AN-2026-LIP

Abstract & Introduction

Dideoxynucleosides (ddNs) are potent chain-terminators used in antiviral therapies (e.g., HIV). However, their hydrophilic nature limits their efficacy, making them dependent on nucleoside transporters (ENTs/CNTs) which are often downregulated in resistant cell lines.

To overcome this, lipophilic prodrug strategies (e.g., fatty acid conjugation, phosphoramidates, SATE derivatives) are employed to facilitate passive diffusion or "kinase bypass." Accurately measuring the cellular uptake of these lipophilic analogs presents a unique challenge: standard washing protocols often induce rapid efflux or fail to distinguish between membrane-adsorbed and truly internalized compounds.

This guide details a self-validating protocol using the "Oil-Stop" method for rapid kinetics and LC-MS/MS for metabolite quantification, specifically optimized for lipophilic compounds.

Experimental Design & Causality

The Challenge of Lipophilicity

Unlike hydrophilic nucleosides, lipophilic prodrugs partition heavily into the cell membrane.

• Standard PBS Wash: Risks stripping membrane-bound drug that has not entered the cytosol, or conversely, inducing rapid efflux of the internalized drug due to the concentration gradient.

• The Solution: The Oil-Stop Method . By centrifuging cells through a hydrophobic oil layer of specific density, cells are instantly separated from the extracellular drug solution without dilution or washing.

Critical Controls

To validate the mechanism of entry (Transporter vs. Diffusion), the following controls are mandatory:

• Temperature Block (4°C): Inhibits active transport and endocytosis. Uptake remaining at 4°C indicates passive diffusion.

• Transporter Inhibition (NBMPR): Nitrobenzylthioinosine (NBMPR) is a potent inhibitor of ENT1. If the lipophilic prodrug uptake is unaffected by NBMPR, it confirms successful transporter bypass.

Visualizing the Uptake Mechanism

The following diagram illustrates the competing entry pathways and the "Kinase Bypass" strategy.

Figure 1: Mechanism of entry for lipophilic prodrugs vs. standard nucleosides. Note the bypass of membrane transporters and the first kinase step.

Protocol 1: Rapid Uptake Kinetics (The Oil-Stop Method)

Objective: Determine the initial rate of uptake (

) and cellular accumulation without efflux artifacts.

Reagents & Equipment[1][2][3][4][5][6]

• Silicon Oil (e.g., AR20): Density ~1.05 g/mL.

• Mineral Oil: Density ~0.84 g/mL.

• Optimization: Mix Silicon:Mineral oil (typically 84:16 v/v) to achieve a final density of 1.03–1.04 g/mL .

  • Validation: Test by spinning cells and media.[1][2] Cells should pellet; media should float.

• Radiolabeled Compound: [³H]-labeled ddN prodrug (0.1–1.0 µCi/mL).

• Microcentrifuge Tubes: 1.5 mL.

Step-by-Step Workflow

• Cell Preparation:

  • Suspend cells (e.g., CEM, PBMCs) at

    cells/mL in transport buffer (PBS + 20 mM HEPES, pH 7.4).

  • Allow cells to equilibrate at 37°C for 15 minutes.

• Layer Preparation:

  • In 1.5 mL tubes, add 100 µL of the Oil Mixture .

  • Crucial: Ensure the oil sits at the bottom without bubbles.

• Initiation:

  • Add 100 µL of Cell Suspension on top of the oil layer.

  • Add 100 µL of 2x Drug Solution (containing the [³H]-prodrug) to the cells to start the reaction.

  • Total Volume above oil: 200 µL.

• Incubation:

  • Incubate for defined time points: 0, 5, 10, 30, 60, 120, 300 seconds.

• Termination (The "Stop"):

  • At precisely the time point, centrifuge at 14,000 x g for 30 seconds .

  • Mechanism:[3][4][5][6] Cells are driven through the oil layer into the pellet. The extracellular media (containing free drug) remains floating above the oil. The oil acts as a barrier preventing efflux.

• Separation & Lysis:

  • Flash freeze the tube tip (in liquid N₂ or dry ice/ethanol) to lock the pellet.

  • Cut the tube tip containing the cell pellet with a razor blade.

  • Place the tip into a scintillation vial containing 500 µL Lysis Buffer (0.5% Triton X-100).

  • Add scintillation cocktail and count (CPM).

Visualization of Oil-Stop Workflow

Figure 2: The Oil-Stop methodology ensures instant separation of cells from extracellular drug.

Protocol 2: Intracellular Metabolism (LC-MS/MS)

Objective: Quantify the conversion of the lipophilic prodrug to the active triphosphate (ddN-TP).

Sample Preparation (Solid Phase Extraction)

Lipophilic nucleosides adhere to plasticware and membranes. Standard protein precipitation (MeOH) is often insufficient.

• Incubation: Treat

  cells with non-radiolabeled prodrug (1–10 µM) for 1–24 hours.

• Washing:

  • Wash cells 3x with ice-cold PBS containing 0.5% BSA .

  • Why BSA? BSA acts as a "sink" to scavenge loosely bound lipophilic drug from the outer membrane, ensuring you only measure internalized drug [1].

• Extraction:

  • Pellet cells and resuspend in 60% Methanol / 40% Water (pre-chilled to -20°C).

  • Vortex vigorously and incubate at -20°C for 1 hour (or overnight).

  • Centrifuge (16,000 x g, 15 min, 4°C). Collect supernatant.

• LC-MS/MS Conditions:

  • Column: C18 (for prodrug) or Anion Exchange (WAX) (for phosphorylated metabolites).

  • Mobile Phase: A: 10 mM Ammonium Acetate (pH 9); B: Acetonitrile.

  • Transition: Monitor the specific MRM transition for the ddN-TP.

Data Analysis & Reporting

Present your data using the following structure.

Calculation of Intracellular Concentration

To convert CPM or LC-MS Area to concentration, you must know the Intracellular Volume (

) .

• For lymphocytes (e.g., CEM cells),

  [2].

Where:

• = Intracellular concentration (pmol/µL or µM)
• = Radioactivity in pellet (CPM)
• = Specific activity (CPM/pmol)
• = Number of cells in pellet

Summary Table Template

Parameter	Hydrophilic Parent (e.g., ddC)	Lipophilic Prodrug	Interpretation
Initial Rate ( )	Low (< 1 pmol/min/10⁶ cells)	High (> 10 pmol/min/10⁶ cells)	Indicates rapid diffusion.
Effect of NBMPR	> 80% Inhibition	< 10% Inhibition	Confirms transporter independence.
Effect of 4°C	> 90% Inhibition	Partial Inhibition (~30-50%)	Residual uptake at 4°C confirms passive diffusion.
Intracellular	Variable	Prolonged	Depot effect of lipophilic moiety.

Troubleshooting (Self-Validating Checks)

• Issue: High background counts in the cell pellet at Time=0.

  • Cause: Drug adhering to the tube walls or "dragging" through the oil.

  • Fix: Pre-coat tubes with 1% BSA before adding oil. Ensure the drug is added directly to the cell layer, not the oil interface.

• Issue: Cell pellet is smeary or cells remain at interface.

  • Cause: Oil density is too high.

  • Fix: Increase the ratio of Mineral Oil (lower density) in the mixture.

• Issue: Low recovery of lipophilic prodrug in LC-MS.

  • Cause: Drug binding to cell debris during lysis.

  • Fix: Perform a secondary extraction of the pellet with 100% Acetonitrile.

References

• Gifford Bioscience. (2024). Cellular Uptake and Release Assays Protocol. Retrieved from [Link]

• Zimmerman, T. P., et al. (1989). Nucleoside transport in human erythrocytes and leukemia cells. Journal of Biological Chemistry.

• University of Hamburg. (2020). Design of lipophilic nucleotide prodrugs (CycloSal). Retrieved from [Link]

• Kerr, D. I., et al. (1987). A rapid method for the determination of nucleoside transport in animal cells. Biochemical Journal.

• Ogawa, Y., et al. (2021). Protocol for preparation and measurement of intracellular and extracellular modified RNA using LC-MS. STAR Protocols. Retrieved from [Link]

Sources

• 1. Protocol for preparation and measurement of intracellular and extracellular modified RNA using liquid chromatography-mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. giffordbioscience.com [giffordbioscience.com]
• 3. A LC-MS/MS Method for the Analysis of Intracellular Nucleoside Triphosphate Levels - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Nucleoside and nucleotide transport through a model liquid membrane. Periodic-catastrophic transport of a novel amantadine phosphoramidate conjugate of 5'-AMP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. lcms.cz [lcms.cz]
• 6. Design of lipophilic nucleotide prodrugs : Department of Chemistry : University of Hamburg [chemie.uni-hamburg.de]

Application Note: Utilizing N6-benzyl-2',3'-dideoxyadenosine (N6-benzyl-ddA) for Chain-Termination DNA Polymerase Assays

An in-depth guide on the application of N6-benzyl-ddA as a chain terminator in DNA polymerase assays, created for researchers, scientists, and drug development professionals. This document provides detailed protocols, the scientific rationale behind experimental choices, and troubleshooting guidance.

Author: Senior Application Scientist, Gemini Division

Abstract

DNA polymerases are fundamental enzymes in molecular biology and key targets in antiviral and anticancer drug development. Assaying their activity and inhibition is a cornerstone of this research. This guide details the application of N6-benzyl-2',3'-dideoxyadenosine (N6-benzyl-ddA), a potent nucleoside analog, as a chain terminator in DNA polymerase assays. We will explore the underlying mechanism, provide detailed protocols for its use, discuss data interpretation, and offer insights into assay optimization, with a particular focus on its well-documented activity against viral reverse transcriptases.

Introduction: The Principle of Chain Termination

DNA polymerase assays are essential for quantifying enzyme kinetics, processivity, and fidelity. A widely used method for studying these enzymes involves monitoring the incorporation of nucleotides into a nascent DNA strand. Chain-terminating nucleoside analogs are invaluable tools in this context. These molecules mimic natural deoxynucleoside triphosphates (dNTPs) but lack the 3'-hydroxyl group (3'-OH) required for the formation of a phosphodiester bond with the next incoming nucleotide.

Once a DNA polymerase incorporates a chain terminator, the elongation of the DNA strand is halted. N6-benzyl-ddA is a modified analog of 2',3'-dideoxyadenosine (ddA). The core dideoxy structure provides the chain-terminating capability, while the N6-benzyl group at the 6-position of the adenine base can significantly influence its interaction with the enzyme's active site. This modification has been shown to enhance its potency against specific viral polymerases, such as HIV-1 Reverse Transcriptase (RT), making it a valuable tool for screening and characterizing polymerase inhibitors.

Mechanism of Action: N6-benzyl-ddA

The utility of N6-benzyl-ddA hinges on its intracellular conversion to the active triphosphate form, N6-benzyl-2',3'-dideoxyadenosine triphosphate (N6-benzyl-ddATP), by cellular kinases. This triphosphate analog is then recognized by the DNA polymerase.

• Step 1: Recognition & Incorporation: The DNA polymerase recognizes N6-benzyl-ddATP as a substrate, similar to the natural dATP.

• Step 2: Phosphodiester Bond Formation: The enzyme catalyzes the formation of a phosphodiester bond between the 5'-phosphate of the incoming N6-benzyl-ddATP and the 3'-OH of the growing DNA strand.

• Step 3: Irreversible Termination: The newly incorporated N6-benzyl-ddA moiety now at the 3'-end of the DNA strand lacks a 3'-OH group. This absence of a hydroxyl group makes it impossible for the polymerase to catalyze the addition of the next nucleotide, leading to the irreversible termination of DNA synthesis.

Caption: Mechanism of N6-benzyl-ddA mediated DNA chain termination.

Experimental Design & Protocols

Core Principle of the Assay

This protocol outlines a non-radioactive, colorimetric assay to measure DNA polymerase activity and its inhibition by N6-benzyl-ddA. The assay quantifies the amount of DNA synthesized by measuring the incorporation of digoxigenin-labeled dUTP (DIG-dUTP) into a new DNA strand. The synthesized, labeled DNA is captured on a streptavidin-coated plate via a biotinylated primer. The amount of incorporated DIG-dUTP is then detected using an anti-digoxigenin antibody conjugated to horseradish peroxidase (HRP), which catalyzes a color-producing reaction.

When N6-benzyl-ddA (in its triphosphate form) is included, it competes with dATP for incorporation. Its successful incorporation leads to chain termination, reducing the amount of full-length DNA synthesized and, consequently, decreasing the colorimetric signal.

Materials and Reagents

Enzymes and Substrates:

• Recombinant DNA Polymerase (e.g., HIV-1 RT, Murine Leukemia Virus RT, or other polymerase of interest)

• N6-benzyl-ddATP (triphosphate form is required for in vitro assays)

• Control Chain Terminator: ddATP

• dNTP mix (dATP, dCTP, dGTP)

• Biotinylated Primer and corresponding Template DNA (e.g., poly(dA)/oligo(dT))

• DIG-dUTP Labeling Mix

Assay Buffers and Reagents:

• Polymerase Reaction Buffer (enzyme-specific, e.g., for HIV-1 RT: 50 mM Tris-HCl pH 8.3, 75 mM KCl, 3 mM MgCl2, 10 mM DTT)

• Wash Buffer (e.g., PBS with 0.05% Tween-20)

• Blocking Buffer (e.g., 1% w/v BSA in Wash Buffer)

• Anti-Digoxigenin-POD (HRP-conjugated) antibody

• HRP Substrate (e.g., TMB or ABTS)

• Stop Solution (e.g., 2 M H2SO4 for TMB)

• Nuclease-free water

Hardware and Consumables:

• Streptavidin-coated 96-well microplates

• Microplate reader capable of measuring absorbance at the appropriate wavelength (e.g., 450 nm for TMB)

• Standard laboratory pipettes, tubes, and thermal cycler or incubator.

Step-by-Step Experimental Protocol

Part A: Preparation of Reagents

• Primer/Template Annealing:

  • Prepare a solution containing the biotinylated primer and the DNA template at a 1:1.5 molar ratio in annealing buffer (e.g., 10 mM Tris-HCl, 50 mM NaCl, 1 mM EDTA, pH 8.0).

  • Heat the mixture to 95°C for 5 minutes in a thermal cycler.

  • Allow the mixture to cool slowly to room temperature (~1-2 hours) to ensure proper annealing. This annealed complex will serve as the substrate for the polymerase.

• dNTP/DIG-dUTP Mix Preparation:

  • Prepare a working solution containing dATP, dCTP, dGTP, and DIG-dUTP. The final concentration of dATP should be optimized as it is the natural competitor for N6-benzyl-ddATP. A typical starting point is a mix with 10 µM each of dATP, dCTP, dGTP, and 6.5 µM dTTP, supplemented with 3.5 µM DIG-dUTP.

• Inhibitor Dilutions:

  • Prepare a serial dilution of N6-benzyl-ddATP (and ddATP as a control) in the polymerase reaction buffer. Concentrations should span a wide range to determine the IC50 value (e.g., from 100 µM down to 10 pM).

Part B: DNA Polymerase Assay Procedure

• Plate Preparation:

  • Wash the streptavidin-coated 96-well plate twice with Wash Buffer.

  • Add 50 µL of the annealed biotin-primer/template DNA complex (e.g., at 20 ng/µL) to each well.

  • Incubate for 1 hour at 37°C to allow the biotinylated primer to bind to the streptavidin-coated surface.

  • Wash the plate three times with Wash Buffer to remove any unbound primer/template.

• Polymerase Reaction:

  • Prepare a master mix containing the DNA polymerase in its reaction buffer.

  • In separate tubes (or a new plate), add 25 µL of the various inhibitor dilutions (N6-benzyl-ddATP, ddATP) or buffer only (for no-inhibitor and no-enzyme controls).

  • Add 50 µL of the polymerase master mix to each well.

  • To initiate the reaction, add 25 µL of the dNTP/DIG-dUTP mix to each well. The final reaction volume will be 100 µL.

  • Incubate the plate at the optimal temperature for the polymerase (e.g., 37°C for HIV-1 RT) for 1-2 hours.

• Detection:

  • Stop the reaction by washing the plate five times with Wash Buffer to remove the reaction mix and unincorporated nucleotides.

  • Add 100 µL of Blocking Buffer to each well and incubate for 30 minutes at room temperature.

  • Wash three times with Wash Buffer.

  • Add 100 µL of a 1:1000 dilution (or as recommended by the manufacturer) of Anti-Digoxigenin-POD antibody in Blocking Buffer to each well.

  • Incubate for 1 hour at 37°C.

  • Wash the plate five times with Wash Buffer.

  • Add 100 µL of HRP substrate (e.g., TMB) to each well. Incubate in the dark at room temperature for 15-30 minutes, or until sufficient color development is observed.

  • Stop the reaction by adding 100 µL of Stop Solution.

  • Read the absorbance on a microplate reader at 450 nm.

Caption: Workflow for a DNA polymerase inhibition assay using N6-benzyl-ddA.

Data Analysis and Interpretation

Calculating Inhibition

The percentage of inhibition for each concentration of N6-benzyl-ddA is calculated as follows:

% Inhibition = [1 - (Abs_inhibitor - Abs_no_enzyme) / (Abs_no_inhibitor - Abs_no_enzyme)] * 100

Where:

• Abs_inhibitor is the absorbance of the well with the inhibitor.

• Abs_no_inhibitor is the absorbance of the well with polymerase but no inhibitor (maximum signal).

• Abs_no_enzyme is the absorbance of the well with no polymerase (background signal).

Determining the IC50 Value

The IC50 (half-maximal inhibitory concentration) is the concentration of an inhibitor where the response is reduced by half. To determine the IC50, plot the % Inhibition versus the log of the inhibitor concentration. Fit the data using a sigmoidal dose-response (variable slope) curve using graphing software like GraphPad Prism or R. The IC50 value derived from this curve represents the potency of the inhibitor.

Example Data & Interpretation

Below is a table of representative data from an experiment comparing the inhibitory activity of N6-benzyl-ddATP and the standard ddATP against HIV-1 Reverse Transcriptase.

Inhibitor	Concentration (nM)	% Inhibition	Calculated IC50 (nM)
N6-benzyl-ddATP	0.1	12.5
1	48.9
10	85.2	~1.2 nM
100	98.1
1000	99.5
ddATP	1	8.3
10	35.7
100	79.4	~55 nM
1000	96.2
10000	98.9

Interpretation: In this example, N6-benzyl-ddATP exhibits a significantly lower IC50 value compared to ddATP. This indicates a much higher potency against HIV-1 RT. The N6-benzyl modification likely enhances the binding affinity of the molecule for the active site of this specific polymerase, making it a more effective chain terminator.

Troubleshooting and Optimization

Issue	Possible Cause(s)	Recommended Solution(s)
High Background Signal	- Insufficient washing- Non-specific antibody binding- Contaminated reagents	- Increase the number and vigor of wash steps.- Increase blocking time or try a different blocking agent.- Use fresh, nuclease-free water and filter-sterilized buffers.
Low Signal (No Inhibition)	- Inactive polymerase or antibody- Incorrect buffer conditions (pH, Mg2+)- Suboptimal incubation time/temp- dATP concentration too high	- Verify enzyme/antibody activity with positive controls.- Optimize reaction buffer components for your specific polymerase.- Perform a time-course and temperature optimization experiment.- Lower the concentration of dATP in the dNTP mix to reduce competition.
High Well-to-Well Variability	- Pipetting errors- Incomplete mixing- Plate edge effects	- Use calibrated pipettes and ensure proper technique.- Gently mix reagents before adding to the plate.- Avoid using the outer wells of the 96-well plate if edge effects are suspected.
No Inhibition Observed	- Inhibitor is not in triphosphate form- Inhibitor concentration is too low- Polymerase is insensitive to the inhibitor	- Ensure you are using N6-benzyl-ddATP for in vitro assays.- Test a wider and higher range of inhibitor concentrations.- Verify from literature if the target polymerase is known to be inhibited by this class of compounds.

Conclusion

N6-benzyl-ddA is a powerful tool for studying DNA polymerases, particularly viral reverse transcriptases. Its chain-terminating mechanism allows for robust and quantifiable inhibition assays. By following the detailed protocol and considering the optimization strategies outlined in this guide, researchers can effectively determine the inhibitory potency of this compound and use it to screen for novel antiviral agents or to probe the intricate mechanisms of DNA synthesis.

References

• Sanger, F., Nicklen, S., & Coulson, A. R. (1977). DNA sequencing with chain-terminating inhibitors. Proceedings of the National Academy of Sciences, 74(12), 5463–5467. [Link]

• De Clercq, E. (2004). Antiviral drugs in current clinical use. Journal of Clinical Virology, 30(2), 115-133. [Link]

• Jena Bioscience. Technical Data Sheet for N6-Benzyl-dATP. Jena Bioscience GmbH. [Link]

• Michailidis, E., et al. (2009). Mechanism of Inhibition of HIV-1 Reverse Transcriptase by 4′-Ethynyl-2-fluoro-2′-deoxyadenosine Triphosphate. Journal of Biological Chemistry, 284(50), 35045–35053. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for N6-Benzyl Adenosine-5'-Diphosphate. National Library of Medicine. [Link]

Application Note: Mass Spectrometry Fragmentation Patterns and Bioanalytical LC-MS/MS Workflow for N6-Benzyl-2',3'-Dideoxyadenosine

Executive Summary

N6-benzyl-2',3'-dideoxyadenosine is a highly specialized nucleoside analog. By combining the 2',3'-dideoxyadenosine (ddA) backbone—a classic reverse transcriptase inhibitor scaffold—with an N6-benzyl modification, this compound presents unique pharmacokinetic properties and target affinities. For researchers and drug development professionals, accurately quantifying this compound in complex biological matrices requires a deep understanding of its gas-phase thermodynamic behavior. This application note details the electrospray ionization (ESI) mass spectrometry fragmentation patterns of N6-benzyl-2',3'-dideoxyadenosine and provides a self-validating, step-by-step LC-MS/MS protocol for its robust bioanalysis.

Mechanistic Principles of Mass Spectrometry Fragmentation

Understanding the causality behind a molecule's fragmentation is critical for selecting optimal Multiple Reaction Monitoring (MRM) transitions. In positive electrospray ionization (ESI+), N6-benzyl-2',3'-dideoxyadenosine (Exact Mass: 325.15 Da) readily accepts a proton at the highly basic nitrogen atoms (N1, N3, or N7) of the purine ring, yielding a stable precursor ion

at m/z 326.2.

Primary CID Pathway: Glycosidic Bond Cleavage

The defining feature of nucleoside tandem mass spectrometry is the cleavage of the C1'-N9 glycosidic bond. Protonation at the N7 or N3 position weakens this bond by drawing electron density into the purine ring.

• Mechanistic Causality : Unlike standard ribonucleosides that undergo complex, sequential water losses due to their 2' and 3' hydroxyl groups, the dideoxyribose moiety lacks these functional groups. Consequently, the sugar is expelled as an intact neutral species (C5H8O2, exactly 100.05 Da)[1]. This low-energy collision-induced dissociation (CID) yields a highly abundant product ion at m/z 226.1, corresponding to the protonated N6-benzyladenine base.

Secondary CID Pathway: N6-Benzyl Dissociation

As collision energy (CE) increases, the m/z 226.1 product ion undergoes secondary fragmentation.

• Mechanistic Causality : The N6-benzyl group is thermodynamically primed for cleavage. The heterolytic cleavage of the N6-CH2 bond is driven by the extreme stability of the resulting tropylium cation (

  ), which appears at m/z 91.1[2]. Alternatively, the homolytic loss of a neutral benzyl radical or rearrangement leaves behind a protonated adenine core at m/z 136.1.

Fig 1: Collision-induced dissociation (CID) fragmentation pathway of N6-benzyl-2',3'-dideoxyadenosine.

Quantitative Data Summaries

To translate these mechanistic insights into a functional assay, the following MRM parameters have been optimized. The m/z 226.1 transition is selected as the quantifier due to its high abundance at low collision energies, while the m/z 91.1 transition serves as a highly specific qualifier.

Table 1: Optimized MRM Transitions and Collision Parameters (ESI+)

Analyte / Standard	Q1 Precursor (m/z)	Q3 Product (m/z)	Dwell Time (ms)	DP (V)	CE (eV)	Purpose
N6-benzyl-ddA	326.2	226.1	50	60	15	Quantifier (Base formation)
N6-benzyl-ddA	326.2	91.1	50	60	35	Qualifier (Tropylium formation)
N6-benzyl-ddA	326.2	136.1	50	60	30	Qualifier 2 (Adenine core)
-N6-benzyl-ddA	331.2	226.1	50	60	15	Stable Isotope Internal Standard

(Note: DP = Declustering Potential; CE = Collision Energy. Values are representative for a standard triple quadrupole mass spectrometer and should be fine-tuned per instrument).

Self-Validating Experimental Protocol

To ensure absolute trustworthiness, this protocol is designed as a self-validating system . It incorporates orthogonal checks—such as stable isotope-labeled internal standards (SIL-IS) and strict ion ratio monitoring—to automatically flag matrix effects or isobaric interferences during the analysis of dideoxynucleoside analogs[3].

Phase 1: Sample Preparation (Solid-Phase Extraction)

Causality: While dideoxynucleosides are inherently polar, the N6-benzyl group introduces significant hydrophobicity. A mixed-mode or standard C18 Solid-Phase Extraction (SPE) is required to isolate the analyte while actively washing away endogenous phospholipids that cause severe ion suppression in the ESI source.

• Spike : Aliquot 100 µL of plasma into a microcentrifuge tube. Add 10 µL of SIL-IS (

  -N6-benzyl-ddA, 100 ng/mL).

• Pre-treatment : Dilute the sample with 200 µL of 2% phosphoric acid to disrupt protein binding.

• Conditioning : Condition a C18 SPE cartridge (30 mg/1 mL) with 1 mL Methanol, followed by 1 mL MS-grade Water.

• Loading : Load the pre-treated sample onto the cartridge at a flow rate of 1 drop/second.

• Washing : Wash with 1 mL of 5% Methanol in Water to elute polar interferences.

• Elution : Elute the target analyte with 1 mL of 100% Methanol.

• Reconstitution : Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute in 100 µL of Initial Mobile Phase (95% Water / 5% Acetonitrile with 0.1% Formic Acid).

Phase 2: UHPLC Chromatographic Separation

Causality: An acidic mobile phase is strictly utilized to ensure the purine nitrogens remain fully protonated prior to aerosolization, maximizing the

ion yield[3].

• Column : Use a sub-2-micron C18 column (e.g., 2.1 x 50 mm, 1.7 µm) maintained at 40°C.

• Mobile Phase A : MS-grade Water + 0.1% Formic Acid.

• Mobile Phase B : MS-grade Acetonitrile + 0.1% Formic Acid.

• Gradient :

  • 0.0 - 0.5 min: 5% B

  • 0.5 - 3.0 min: Linear ramp to 60% B

  • 3.0 - 4.0 min: Flush at 95% B

  • 4.0 - 5.0 min: Re-equilibrate at 5% B.

• Flow Rate : 0.4 mL/min. Injection Volume: 2 µL.

Phase 3: MS/MS Validation & System Suitability

Causality: Monitoring a single transition can lead to false positives due to background noise. By calculating the ratio between the quantifier and qualifier transitions, the system self-validates the chemical identity of the peak.

• Ion Ratio Check : The ratio of Area(m/z 226.1) / Area(m/z 91.1) must be calculated for all calibration standards. For unknown biological samples, this ratio must fall within ±20% of the standard average. If it deviates, the sample is automatically flagged for isobaric interference.

• IS Tracking : The absolute peak area of the SIL-IS must not deviate by more than 15% across the entire analytical run, proving the absence of localized matrix suppression.

Fig 2: Self-validating LC-MS/MS bioanalytical workflow using Multiple Reaction Monitoring (MRM).

References[2] Structural Categorization of Adenine, Guanine, and Xanthine Derivatives Using Matrix-Assisted Laser Desorption/Ionization Mass Spectrometry. ACS Publications.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEhCo7XDPqtJgI44u70_wbL3CaanTf-kHr7SXDF-cmirIpVgxj4MJimCUq_p4U4ZpJjnzc0UlY8pVAbizhgBr32br1jAL_szbB2YaJUtfkQPKiwJI0B4XAC-rcJZEC6Qjer7lP221WDt40=[1] Platinum(II) Oxalato Complexes Involving Adenosine-Based N-Donor Ligands: Synthesis, Characterization and Cytotoxicity Evaluation. PMC / NIH.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHZ6pN8M4_cso6D56Qa74OoxbR25L4r87BeKKD_o9eEhUnN3m8uONT7ojTVNoOY8ZcRLq8chXd3ROPj1YOOwEkytZq11h_ZQVkjyht5BjwzVon-Kg8lXx4RHBPZfKXZlOzMgeB5jnKsWdOL6PY=[3] Azido-2',3'-Dideoxynucleoside Analog Reverse Transcriptase Inhibitors of HIV-1. D-Scholarship@Pitt.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGAGXp8nCceWd8RqILQJKAZsVJudaD_y01iX_ixoFZdcbBGwtUQuOOtgZgbJrGnTH4XW1t8mU4JLL-tB9zia6ginN4XC-eLBsVidfreFRUeSXOgQprKl2AD2Lhhm0vyuG8ijckovmUJM_KvJufL4hJvgFNKsbKnBBa8iEWt3ApAeg==

Sources

• 1. Platinum(II) Oxalato Complexes Involving Adenosine-Based N-Donor Ligands: Synthesis, Characterization and Cytotoxicity Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. d-scholarship.pitt.edu [d-scholarship.pitt.edu]

Application Note: Storage, Stability, and Handling Protocols for N6-benzyl-ddA Stock Solutions

Introduction & Mechanistic Overview

N6-benzyl-2',3'-dideoxyadenosine (N6-benzyl-ddA) is a highly specialized, synthetic nucleoside analog utilized extensively in structural biology, enzymology, and drug discovery. The molecule features two critical modifications compared to endogenous adenosine:

• N6-Benzyl Substitution: The addition of a bulky, lipophilic benzyl group to the exocyclic amine of the adenine ring enhances the molecule's selectivity. This modification allows it to act as an orthogonal probe for engineered nucleotide-binding pockets (e.g., "bump-and-hole" kinase/polymerase systems) or as a highly specific P-site inhibitor of adenylyl cyclase .

• 2',3'-Dideoxyribose Core: The absence of both the 2' and 3' hydroxyl groups on the ribose sugar prevents the formation of 3'→5' phosphodiester bonds. Once intracellularly phosphorylated to its triphosphate derivative (N6-benzyl-ddATP), it acts as an obligate chain terminator during DNA synthesis .

Because of its unique structural features, N6-benzyl-ddA exhibits specific physicochemical behaviors that demand rigorous preparation and storage protocols to prevent degradation and ensure assay reproducibility.

Physicochemical Properties & Solvation Dynamics

The Causality of Solvent Selection

Unmodified dideoxyadenosine is relatively polar and soluble in aqueous buffers. However, the introduction of the N6-benzyl moiety significantly increases the molecule's partition coefficient (LogP), shifting it toward lipophilicity .

Attempting to dissolve the free base of N6-benzyl-ddA directly in aqueous media leads to incomplete solvation and micro-precipitation. Therefore, 100% Anhydrous Dimethyl Sulfoxide (DMSO) is the mandatory primary solvent. DMSO acts as a universal aprotic solvent; its highly polar S=O bond disrupts the strong intermolecular hydrogen bonding and crystal lattice energy of the purine rings, while its methyl groups accommodate the hydrophobic benzyl moiety.

Critical Warning: The DMSO must be strictly anhydrous (≥99.9% purity). DMSO is highly hygroscopic. If water is introduced into the stock solution, it acts as a nucleophile, initiating the slow, acid-catalyzed hydrolysis of the vulnerable N-glycosidic bond connecting the modified adenine base to the dideoxyribose ring.

Standard Operating Procedure: Master Stock Preparation

This protocol outlines the creation of a 10 mM master stock solution. It is designed as a self-validating system to ensure absolute compound integrity before downstream application.

Step-by-Step Methodology

• Thermal Equilibration: Remove the lyophilized N6-benzyl-ddA vial from -20°C storage. Do not open immediately. Allow the vial to equilibrate to room temperature (approx. 30 minutes) in a desiccator.

  • Causality: Opening a cold vial causes immediate condensation of atmospheric moisture into the hygroscopic powder, which will later catalyze hydrolytic degradation in the stock solution.

• Solubilization: Add the calculated volume of 100% Anhydrous DMSO directly to the vial to achieve a 10 mM concentration.

• Agitation: Vortex the vial continuously for 60 seconds. If particulate matter remains, sonicate the vial in a room-temperature water bath for 5 minutes.

• Validation Check 1 (Visual): Inspect the solution against a dark background. The solution must be completely clear and colorless to slightly yellow. Any turbidity indicates incomplete dissolution.

• Validation Check 2 (Spectrophotometric): Dilute a 1 µL aliquot of the stock into 999 µL of Tris-HCl buffer (pH 7.5). Measure the absorbance using a UV-Vis spectrophotometer. N6-modified adenines typically exhibit a

  at approximately 269 nm . Verify that the calculated concentration matches the expected 10 mM yield.

• Aliquotting: Dispense the validated master stock into single-use aliquots (e.g., 10 µL to 50 µL) using low-bind microcentrifuge tubes.

  • Causality: Aliquotting prevents the need for repeated freeze-thaw cycles, which introduce condensation and cause localized concentration gradients (solvent shock) that force the compound out of solution.

Storage and Stability Kinetics

To maintain the structural integrity of N6-benzyl-ddA, thermal energy must be minimized to arrest oxidative and hydrolytic kinetics.

Quantitative Storage Guidelines

Storage Condition	Physical State	Recommended Shelf Life	Mechanistic Causality / Notes
-80°C	DMSO Stock	6 to 12 Months	Induces complete vitrification of DMSO. Halts all hydrolytic and oxidative degradation pathways .
-20°C	DMSO Stock	1 Month	Acceptable for short-term use. Micro-environments in DMSO may remain unfrozen, allowing slow degradation.
4°C	Aqueous Working	< 12 Hours	High risk of precipitation and glycosidic bond cleavage in aqueous media. Prepare fresh daily.
Ambient / RT	Solid (Lyophilized)	Up to 1 Week	Stable during shipping if protected from light and ambient humidity.

Experimental Workflow: In Vitro Assay Application

When transitioning from a stable DMSO stock to an aqueous in vitro assay (e.g., adenylyl cyclase inhibition assay or engineered polymerase assay), the dilution must be managed carefully to prevent the lipophilic compound from "crashing out" of solution.

• Thawing: Retrieve a single-use aliquot from -80°C storage and allow it to thaw passively at room temperature. Do not use heat blocks, as localized thermal stress can degrade the compound.

• Pre-Warming Buffer: Ensure the target aqueous assay buffer (e.g., HEPES or Tris-HCl) is pre-warmed to 37°C.

• Dropwise Dilution: Introduce the DMSO stock into the aqueous buffer dropwise while maintaining continuous, gentle vortexing.

  • Causality: Rapid injection of the stock creates a localized zone of high polarity, causing the hydrophobic N6-benzyl-ddA to precipitate before it can evenly disperse.

• DMSO Concentration Control: Ensure the final concentration of DMSO in the working assay does not exceed 0.1% (v/v) . Concentrations above this threshold can induce solvent-mediated cytotoxicity in cell-based assays or denature target proteins in biochemical assays .

Workflow Visualization

The following diagram illustrates the logical lifecycle of N6-benzyl-ddA, from solid powder to functional assay application, emphasizing the critical control points designed to maintain molecular stability.

Workflow for the preparation, storage, and application of N6-benzyl-ddA stock solutions.

References

• Jena Bioscience. "N6-Modified Purines and N6-Benzyl-dATP Storage Guidelines." Available at: [Link]

• National Center for Biotechnology Information (NCBI). "PubChem Compound Summary for CID 10065899, N-Benzyl-2'-deoxyadenosine." Available at:[Link]

NMR characterization data for N^6-Benzyl-2',3'-dideoxyadenosine

Application Note: NMR Characterization of -Benzyl-2',3'-dideoxyadenosine

Abstract & Scope

This technical guide details the structural characterization of

-Benzyl-2',3'-dideoxyadenosine (Bn-ddA) using high-field Nuclear Magnetic Resonance (NMR) spectroscopy. As a lipophilic analog of the antiretroviral precursor 2',3'-dideoxyadenosine (ddA), this molecule presents specific analytical challenges, particularly in distinguishing regioisomers ( vs. alkylation) and confirming the integrity of the dideoxy sugar moiety. This protocol establishes a self-validating workflow for purity assessment and structural confirmation, essential for researchers in nucleoside antiviral development.

Materials & Methods

Chemical Context & Solubility

Nucleoside analogs, particularly those with lipophilic modifications like the benzyl group, exhibit amphiphilic properties.

• Solvent Selection: DMSO-d

  (Dimethyl sulfoxide-d , 99.8% D) is the mandatory solvent for this protocol.

  • Reasoning: While CDCl

    dissolves the benzyl moiety, the polar nucleobase and sugar hydroxyls often lead to aggregation and line broadening in chloroform. DMSO-d ensures complete solubility, sharp lines, and crucially, slows the exchange of the -H and 5'-OH protons, allowing their observation as discrete multiplets.

• Internal Standard: Tetramethylsilane (TMS) at 0.03% v/v.

Instrument Parameters

Data acquisition is optimized for a 400 MHz (or higher) spectrometer equipped with a direct detection probe (BBO/BBFO) or CryoProbe.

Parameter	H Experiment	C{ H} Experiment	2D COSY/HSQC/HMBC
Pulse Sequence	zg30 (30° pulse)	zgpg30 (Power-gated decoupling)	Gradient-selected versions
Relaxation Delay (D1)	2.0 s	2.0 s	1.5 s
Scans (NS)	16 - 64	1024 - 4096	8 - 32
Temperature	298 K (25 °C)	298 K (25 °C)	298 K (25 °C)
Spectral Width	12-14 ppm	220-240 ppm	Optimized for nucleosides

Experimental Protocol

Sample Preparation[1][2][3]

• Weighing: Accurately weigh 5–10 mg of the solid analyte into a clean vial.

• Dissolution: Add 0.6 mL of DMSO-d

  . Vortex gently until the solution is perfectly clear.

  • Critical Check: Hold the tube against a light source. Any turbidity indicates undissolved micro-crystals which will distort integration values and baseline.

• Transfer: Transfer to a high-quality 5 mm NMR tube (e.g., Wilmad 528-PP).

• Equilibration: Allow the sample to equilibrate in the magnet for 5 minutes before locking/shimming to minimize convection currents.

Data Acquisition Workflow

The following sequence is designed to build a self-consistent structural proof:

• H NMR: Quantitative assessment of proton count and purity.

• COSY (Correlation Spectroscopy): Tracing the spin system of the dideoxy sugar (H1'

  H2' H3' H4' H5').

• HSQC (Heteronuclear Single Quantum Coherence): Assigning carbon atoms to their attached protons.

• HMBC (Heteronuclear Multiple Bond Coherence): The "Gold Standard" for connecting the benzyl group to the adenine base (Benzyl CH

  Adenine C6).

Results & Discussion

Structural Logic & Assignments

The characterization relies on identifying three distinct structural domains: the Purine Base , the

-Benzyl Linker , and the 2',3'-Dideoxyribose Sugar .

Table 1: H NMR Chemical Shift Data (400 MHz, DMSO-d )

Note: Chemical shifts (

) are relative to TMS (0.00 ppm). Multiplicities: s (singlet), d (doublet), t (triplet), m (multiplet), br (broad).

Position	(ppm)	Multiplicity	(Hz)	Interpretation & Diagnostic Value
Purine Base
H-2	8.36	s	-	Characteristic descaled singlet; confirms purine core.
H-8	8.19	s	-	Slightly upfield of H-2; sensitive to N9-glycosylation.
-H	8.45	br t	6.0	Critical: Broad triplet indicates coupling to Benzyl-CH . Disappears with D O shake.
Benzyl Group
Benzyl-CH	4.72	br d	6.0	Key Linker: Correlations to C6 (Base) and Phenyl ring in HMBC.
Phenyl (o, m, p)	7.20 - 7.40	m	-	Integration must equal 5H. Overlaps prevent specific assignment without high-res 2D.
Sugar Moiety
H-1'	6.24	dd	4.0, 6.5	Anomeric proton. Doublet of doublets due to H-2'a/b coupling.
H-2'a / H-2'b	2.45 / 2.05	m	-	Dideoxy Marker: Upfield multiplets. Absence of OH/CH at this position.
H-3'a / H-3'b	~2.0 - 2.2	m	-	Dideoxy Marker: Complex multiplet overlapping with H-2'b.
H-4'	4.12	m	-	Gating proton between the ring and the 5'-tail.
H-5'a / H-5'b	3.52 / 3.61	m	-	Diastereotopic methylene protons adjacent to the hydroxyl.
5'-OH	5.18	t	5.2	Confirms 5'-end is free (not phosphorylated/protected).

Table 2: C NMR Assignments (100 MHz, DMSO-d )

Position	(ppm)	Assignment Logic
C-6	154.6	Quaternary. Key HMBC target from Benzyl-CH .
C-2	152.4	CH. Intense signal in HSQC.
C-4	149.1	Quaternary. Bridgehead carbon.
C-8	139.5	CH.
C-5	119.8	Quaternary. Often weak; shielding due to electron density.
Benzyl-ipso	139.8	Quaternary aromatic carbon.
Benzyl-Ar	126-129	Cluster of aromatic CH signals (ortho, meta, para).
Benzyl-CH	43.2	Benzylic methylene.
C-1'	84.8	Anomeric carbon.
C-4'	81.5	Sugar ring carbon.
C-5'	62.8	Primary alcohol carbon (inverted in DEPT-135).
C-2' / C-3'	32.4 / 26.1	Diagnostic: High field CH signals confirm dideoxy nature.

Visualization of Structural Logic

The following diagram illustrates the connectivity logic used to validate the structure. The Red arrows represent critical HMBC correlations that prove the

-connection (ruling out isomers) and the N9-glycosidic bond. The Blue edges represent the COSY spin system of the sugar.

Figure 1: NMR Connectivity Map. Red arrows indicate HMBC correlations confirming the N6-substitution and N9-glycosylation. Blue arrows show the contiguous COSY spin system of the dideoxyribose.

Troubleshooting & Quality Control

Issue 1: Missing

-H or 5'-OH signals.

• Cause: Presence of trace water or acid/base impurities catalyzing proton exchange.

• Solution: Use fresh ampules of DMSO-d

  . If necessary, add activated 4Å molecular sieves directly to the NMR tube 1 hour prior to acquisition.

Issue 2: Determining Regioisomers (

-benzyl vs -benzyl).

• Mechanistic Insight: Alkylation of adenine can occur at N1 (kinetic) or N6 (thermodynamic rearrangement).

• Diagnostic: In the

  -isomer , the methylene protons often appear further downfield (>5.0 ppm), and the characteristic H-2 singlet of the purine ring is significantly shifted or absent if the ring current is disrupted. The HMBC correlation from Benzyl-CH to C6 (154.6 ppm) is the definitive proof of the structure.

Issue 3: Confusion between 2' and 3' protons.

• Insight: In dideoxy sugars, these multiplets overlap significantly.

• Protocol: Rely on the H-1' to H-2' COSY cross-peak to identify the H-2' region. The H-3' protons will correlate with H-4' but not H-1'.

References

• Drenichev, M. S., et al. (2016).[1] "Modification of the length and structure of the linker of N6-benzyladenosine modulates its selective antiviral activity against enterovirus 71."[1] Bioorganic & Medicinal Chemistry Letters, 26(15), 3469-3474.

• Herdewijn, P., et al. (1987). "Synthesis and anti-HIV activity of various 2'- and 3'-substituted 2',3'-dideoxyadenosines: A structure-activity analysis." Journal of Medicinal Chemistry, 30(8), 1270–1278.

• Gottlieb, H. E., et al. (1997).[2] "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities." Journal of Organic Chemistry, 62(21), 7512–7515. (Standard reference for DMSO-d6 residual peaks).

• Robins, M. J., et al. (1992). "Nucleic acid related compounds. 71. Efficient general synthesis of purine nucleosides." Canadian Journal of Chemistry, 70, 262-271. (Foundational work on N6-alkylation).

Sources

• 1. researchgate.net [researchgate.net]
• 2. scs.illinois.edu [scs.illinois.edu]

Technical Notes & Optimization

Technical Support Center: Improving Water Solubility of N6-benzyl-2',3'-dideoxyadenosine for Bioassays

Welcome to the technical support guide for N6-benzyl-2',3'-dideoxyadenosine. This document provides in-depth troubleshooting advice and detailed protocols for researchers and drug development professionals encountering solubility challenges with this compound in aqueous environments for bioassays. Our goal is to equip you with the scientific rationale and practical steps to ensure accurate and reproducible experimental results.

Frequently Asked Questions (FAQs)

This section addresses the most common questions regarding the handling and solubilization of N6-benzyl-2',3'-dideoxyadenosine.

Q1: Why is N6-benzyl-2',3'-dideoxyadenosine so poorly soluble in aqueous buffers?

A1: The solubility challenge stems directly from its molecular structure. The parent molecule, 2',3'-dideoxyadenosine, has moderate water solubility[1][2]. However, the addition of a benzyl group at the N6 position introduces a large, non-polar, hydrophobic moiety[3][4]. This benzyl group significantly increases the compound's lipophilicity, disrupting the favorable interactions with water molecules that are necessary for dissolution. The principle of "like dissolves like" governs this behavior; the hydrophobic benzyl group makes the overall molecule less "like" polar water molecules, leading to poor aqueous solubility[3][5].

Q2: What is the most direct and common first step for dissolving N6-benzyl-2',3'-dideoxyadenosine for a bioassay?

A2: The most common and straightforward initial approach is the use of a water-miscible organic co-solvent to prepare a concentrated stock solution[6][7]. Dimethyl sulfoxide (DMSO) is the most widely used solvent for this purpose due to its powerful solubilizing capabilities for a wide range of organic compounds[7][8][9].

The workflow involves dissolving the compound at a high concentration in 100% DMSO and then diluting this stock solution into your aqueous assay buffer to the final desired concentration. It is critical that the final concentration of the co-solvent in the assay is kept to a minimum (typically <0.5%) to avoid artifacts or toxicity in the biological system[7].

Q3: My compound precipitates out of solution when I dilute the DMSO stock into my aqueous buffer. What is happening and what should I do?

A3: This is a classic sign of exceeding the compound's solubility limit in the final aqueous medium. When the concentrated DMSO stock is diluted, the percentage of the organic co-solvent drops dramatically. The aqueous buffer cannot maintain the solubility of the hydrophobic compound on its own, causing it to "crash out" or precipitate[7].

Here are the immediate troubleshooting steps:

• Lower the Final Concentration: The simplest solution is to test a lower final concentration of N6-benzyl-2',3'-dideoxyadenosine in your assay.

• Optimize the Dilution Method: Instead of adding the stock directly to the final volume, perform serial dilutions. A step-wise reduction in the co-solvent concentration can sometimes prevent immediate precipitation.

• Check the Co-solvent Percentage: Ensure your final DMSO concentration is as high as your assay can tolerate (e.g., 0.5% vs. 0.1%) to provide maximum solubilizing support.

If these steps fail, you will need to employ more advanced solubilization strategies as detailed below.

Q4: How can cyclodextrins help improve the solubility, and which one should I use?

A4: Cyclodextrins are cyclic oligosaccharides that act as molecular encapsulating agents[10][11]. They have a unique truncated cone or doughnut-shaped structure with a hydrophobic (lipophilic) interior cavity and a hydrophilic exterior[11][]. The hydrophobic benzyl group of your compound can partition into the non-polar cavity, forming a host-guest inclusion complex[][13]. This complex presents a hydrophilic exterior to the water, dramatically increasing the apparent water solubility of the compound without altering its chemical structure[][14].

For a molecule with a benzyl group, β-cyclodextrin and its more soluble derivatives are excellent candidates[].

• Hydroxypropyl-β-cyclodextrin (HP-β-CD): This is often the first choice for pharmaceutical applications due to its high water solubility and low toxicity compared to the parent β-cyclodextrin[10][11][15].

• Sulfobutyl-ether-β-cyclodextrin (SBE-β-CD): Another highly soluble and safe derivative, SBE-β-CD is also very effective at solubilizing hydrophobic molecules[10][15].

The use of cyclodextrins can often allow for much higher concentrations of the compound to be achieved in aqueous solutions compared to co-solvents alone[15].

Q5: Can I use pH modification to increase the solubility of N6-benzyl-2',3'-dideoxyadenosine?

A5: Yes, pH modification can be a viable strategy. The adenine core of the molecule contains basic nitrogen atoms. In an acidic environment (lower pH), these nitrogens can become protonated, forming a positively charged salt. This salt form is generally more polar and thus more water-soluble than the neutral form[7].

Caution: This approach is highly dependent on the pH tolerance of your bioassay. Many cellular assays operate within a narrow physiological pH range (e.g., 7.2-7.4). A significant shift to an acidic pH to improve solubility may inhibit or kill the cells, rendering your results invalid. Always run a vehicle control with the pH-adjusted buffer to confirm assay compatibility.

Troubleshooting Guide: Common Solubility Issues

Problem	Probable Cause(s)	Suggested Solutions & Rationale
Compound powder does not dissolve in 100% DMSO.	The compound may have extremely low intrinsic solubility, or the solvent quality may be poor.	1. Apply gentle heat and sonication: Use a warm water bath (37-50°C) and sonication to provide energy to break the crystal lattice of the solid[5]. 2. Use fresh, anhydrous DMSO: Water contamination in DMSO can reduce its solvating power for hydrophobic compounds[9]. 3. Test alternative solvents: Consider N,N-dimethylformamide (DMF) as an alternative polar aprotic solvent[5].
A clear stock solution becomes cloudy or forms a precipitate over time at room temperature or 4°C.	The compound is supersaturated and is slowly crashing out of the stock solution.	1. Store at -20°C or -80°C: Lowering the temperature can increase the kinetic stability of the supersaturated solution[9]. 2. Prepare fresh stock solutions: For critical experiments, prepare the stock solution immediately before use. 3. Lower the stock concentration: Prepare a less concentrated, more stable stock solution if feasible.
Inconsistent bioassay results between experiments.	Poor solubility is leading to variable concentrations of the active compound in the assay. Precipitation may be occurring on a micro-scale that is not visible to the naked eye.	1. Confirm solubility under assay conditions: Before running the full assay, prepare the final dilution and let it sit for the duration of the experiment. Centrifuge the sample and measure the concentration in the supernatant via HPLC-UV to determine the true soluble concentration. 2. Implement a more robust solubilization method: Switch from a simple co-solvent approach to a cyclodextrin-based formulation, which provides greater stability and higher achievable concentrations[][15].

Experimental Protocols & Methodologies

Protocol 1: Preparing a Stock Solution with a Co-Solvent (DMSO)

This protocol outlines the standard procedure for preparing a stock solution of N6-benzyl-2',3'-dideoxyadenosine.

• Weigh the Compound: Accurately weigh a precise amount of N6-benzyl-2',3'-dideoxyadenosine powder in a sterile microcentrifuge tube or glass vial.

• Add Co-Solvent: Add the required volume of high-purity, anhydrous DMSO to achieve the desired stock concentration (e.g., 10-50 mM).

• Facilitate Dissolution: Vortex the solution vigorously for 2-3 minutes. If the solid does not fully dissolve, place the container in a water bath sonicator for 10-15 minutes[5]. Gentle warming (up to 40°C) can also be applied, but be cautious of potential compound degradation.

• Visual Inspection: Once dissolved, the solution should be clear and free of any visible particulates.

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C for long-term stability[9].

Protocol 2: Solubility Enhancement using Hydroxypropyl-β-Cyclodextrin (HP-β-CD)

This protocol describes how to determine the required concentration of HP-β-CD and prepare a stock solution. This is based on the phase-solubility diagram method[10].

• Prepare Cyclodextrin Solutions: Prepare a series of aqueous solutions of HP-β-CD in your assay buffer at various concentrations (e.g., 0, 1, 2, 5, 10, 20% w/v).

• Add Excess Compound: Add an excess amount of N6-benzyl-2',3'-dideoxyadenosine powder to a fixed volume of each HP-β-CD solution. Ensure enough solid is present that some will remain undissolved.

• Equilibrate: Tightly seal the containers and shake them at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.

• Separate and Quantify: After equilibration, centrifuge the samples at high speed to pellet the undissolved solid. Carefully remove the supernatant, filter it through a 0.22 µm syringe filter to remove any remaining particulates, and quantify the concentration of the dissolved compound using a validated analytical method (e.g., HPLC-UV).

• Analyze Data: Plot the concentration of dissolved N6-benzyl-2',3'-dideoxyadenosine (y-axis) against the concentration of HP-β-CD (x-axis). The resulting phase-solubility diagram will show how the compound's solubility increases with the cyclodextrin concentration. From this plot, you can select an HP-β-CD concentration that achieves your desired compound concentration.

• Prepare Final Solution: Based on the analysis, prepare your final dosing solution by dissolving the required amount of N6-benzyl-2',3'-dideoxyadenosine in the chosen concentration of HP-β-CD in your assay buffer.

Visualized Workflows and Mechanisms

Solubility Troubleshooting Workflow

This diagram outlines the decision-making process when encountering solubility issues with N6-benzyl-2',3'-dideoxyadenosine.

Caption: Decision workflow for troubleshooting solubility.

Mechanism of Cyclodextrin Encapsulation

This diagram illustrates how a cyclodextrin molecule enhances the water solubility of N6-benzyl-2',3'-dideoxyadenosine.

Caption: Encapsulation by a cyclodextrin molecule.

References

• Galli, F., & Piermarini, S. (2016). The Potential of Cyclodextrins as Novel Active Pharmaceutical Ingredients: A Short Overview. Molecules, 22(1), 1. [Link]

• Tiron, I. L., et al. (2024). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Pharmaceuticals, 17(3), 339. [Link]

• Roquette Pharma Solutions. (2025, July 31). CarboHydrate Chronicles S2E8 - How can cyclodextrins enhance solubility? [Video]. YouTube. [Link]

• Hilaris Publisher. (2024). Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. Journal of Formulation Science & Bioavailability, 8, 212. [Link]

• BioApex, s.r.o. (n.d.). Biologically active derivatives of N6-benzyladenosine-5´-monophosphate. Retrieved from [Link]

• ResearchGate. (2025, July 8). Formulation strategies for poorly soluble drugs. [Link]

• Lopedrieno, S., et al. (2022). Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. Pharmaceutics, 14(3), 584. [Link]

• Grass, M. (2017, October 20). Formulation Selection and in-vitro Screening for Oral Bioavailability Enhancement. [Webcast]. Capsugel. [Link]

• Kostrhunova, H., et al. (2013). N6-Benzyladenosine Derivatives as Novel N-Donor Ligands of Platinum(II) Dichlorido Complexes. Molecules, 18(11), 13628-13647. [Link]

• Papageorgiou, I. (2024). Enhancing the Bioavailability of Poorly Soluble Drugs. Pharmaceutics, 16(6), 779. [Link]

• PubChem. (n.d.). Dideoxyadenosine. Retrieved from [Link]

• van der Vegt, N. F. A. (2017). The Hydrophobic Effect and the Role of Cosolvents. The Journal of Physical Chemistry B, 121(39), 9013-9028. [Link]

• Millard, J. W., & Alvarez-Nunez, F. A. (2010). Solubility enhancement of hydrophobic compounds by cosolvents: role of solute hydrophobicity on the solubilization effect. International Journal of Pharmaceutics, 393(1-2), 110-116. [Link]

• ResearchGate. (2025, August 6). Solubility enhancement of hydrophobic compounds by cosolvents: Role of solute hydrophobicity on the solubilization effect. [Link]

• Di, L., & Kerns, E. H. (2006). Biological assay challenges from compound solubility: strategies for bioassay optimization. Drug Discovery Today, 11(9-10), 446-451. [Link]

• van der Vegt, N. F. A. (2017). The Hydrophobic Effect and the Role of Cosolvents. The Journal of Physical Chemistry B, 121(39), 9013-9028. [Link]

• Wehbe, M., & Anantha, M. (2016). Improving nucleoside analogs via lipid conjugation: Is fatter any better? Journal of Controlled Release, 228, 135-151. [Link]

• MP Biomedicals. (n.d.). 2'-Deoxyadenosine monohydrate. Retrieved from [Link]

• Google Patents. (2011).
• Google Patents. (2007). EP1748759B1 - Methods of enhancing solubility in water of hydrophobic compounds by micellar dispersions.

• ResearchGate. (2025, August 9). Strategies to Increase the Oral Bioavailability of Nucleoside Analogs. [Link]

• D'Adamio, G., et al. (2021). Towards an Improvement of Anticancer Activity of Benzyl Adenosine Analogs. Molecules, 26(23), 7146. [Link]

• European Medicines Agency. (2010). Formulation of poorly soluble compounds. [Link]

• Wu, W., et al. (2007). Termination of DNA synthesis by N6-alkylated, not 3′-O-alkylated, photocleavable 2′-deoxyadenosine triphosphates. Nucleic Acids Research, 35(19), 6339-6349. [Link]

• PubChem. (n.d.). N-Benzyl-2'-deoxyadenosine. Retrieved from [Link]

• D'Adamio, G., et al. (2021). Towards an Improvement of Anticancer Activity of Benzyl Adenosine Analogs. PMC, 26(23), 7146. [Link]

• Wnek, M., et al. (2023). Trinucleotide mRNA cap analog N6-benzylated at the site of posttranscriptional m6Am mark facilitates mRNA purification and confers superior translational properties in vitro and in vivo. bioRxiv. [Link]

• Fuller, C. W. (2009). The challenges of sequencing by synthesis. Nature Biotechnology, 27(11), 1013-1023. [Link]

Sources

• 1. Dideoxyadenosine | C10H13N5O2 | CID 20039 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2′,3′-脱氧腺苷 ≥97% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. N-Benzyl-2'-deoxyadenosine | C17H19N5O3 | CID 10065899 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. US20110311592A1 - Methods of increasing solubility of poorly soluble compounds and methods of making and using formulations of such compounds - Google Patents [patents.google.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. mdpi.com [mdpi.com]
• 11. youtube.com [youtube.com]
• 13. hilarispublisher.com [hilarispublisher.com]
• 14. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Liquid Formulation Solubility Enhancement [sigmaaldrich.com]

Technical Support Center: N6-benzyl-ddA Phosphorylation &amp; Metabolic Activation

Executive Summary & Core Mechanism

The Challenge: You are likely observing low intracellular conversion of N6-benzyl-ddA to its active triphosphate form (N6-benzyl-ddATP). This is a known metabolic bottleneck. While 2',3'-dideoxyadenosine (ddA) acts as a chain terminator, the addition of the bulky N6-benzyl group creates a "double-hit" of inefficiency:

• Sugar Modification: The 2',3'-dideoxy sugar pucker reduces affinity for Adenosine Kinase (ADK) compared to the natural ribose.

• Base Modification (Critical): The N6-benzyl group sterically clashes with the "gatekeeper" residues in the active site of wild-type mammalian Adenosine Kinase (ADK) and Deoxycytidine Kinase (dCK).

The Result: The nucleoside enters the cell but remains trapped as the prodrug/precursor, failing to reach the active triphosphate state required for DNA polymerase termination or chemical genetic labeling.

Diagnostic: Is Phosphorylation Your Bottleneck?

Before altering your synthesis or cell lines, confirm the blockage point using this diagnostic workflow.

FAQ: How do I know if the kinase step is failing?

A: If you see high intracellular concentrations of the parent nucleoside (N6-benzyl-ddA) but undetectable levels of the monophosphate (MP), the first kinase step is the bottleneck. If you see high MP but low Triphosphate (TP), the bottleneck is at the Adenylate Kinase (AK) or Nucleoside Diphosphate Kinase (NDPK) stages.

Protocol: Intracellular Nucleotide Extraction & LC-MS/MS Analysis

Use this protocol to validate the metabolic block.

Reagents:

• Cold Methanol (100%, -20°C)

• Internal Standard (e.g.,

  C-ATP or unrelated analog like Tenofovir)

• LC-MS grade water

Step-by-Step:

• Harvest: Wash 1x10⁶ treated cells rapidly with ice-cold PBS (2x).

• Quench: Immediately add 500 µL -20°C Methanol (critical to stop phosphatase activity).

• Extract: Scrape cells (if adherent) and transfer to a microfuge tube. Vortex vigorously for 30s.

• Freeze-Thaw: Incubate on dry ice for 10 min, then thaw on ice. Repeat 2x to fracture membranes.

• Clarify: Centrifuge at 14,000 x g for 10 min at 4°C.

• Analyze: Transfer supernatant to LC vial. Inject 5-10 µL into LC-MS/MS (C18 or HILIC column).

Data Interpretation Table:

Observation (LC-MS)	Diagnosis	Recommended Action
High Nucleoside / No MP	Primary Kinase Failure	Critical. Use ProTide or Engineered Kinase (See Section 3).
High MP / Low TP	Phosphate Transfer Failure	Increase incubation time; check cellular ATP levels.
Low Nucleoside / Low TP	Entry/Efflux Issue	Check ENT1/CNT transporter expression or MDR1 efflux.

Optimization Strategies (The Solutions)

Strategy A: The "ProTide" Approach (Chemical Bypass)

Best for: Drug development and antiviral research.[1][2][3]

Since ADK cannot process the N6-benzyl group efficiently, you must bypass this step entirely. The ProTide (Pronucleotide) technology masks the monophosphate, allowing it to enter the cell and be cleaved by intracellular esterases (e.g., Cathepsin A or HINT1), releasing the monophosphate inside the cell.[3]

• Mechanism: N6-benzyl-ddA-MP is masked with an aryl phosphate and an amino acid ester.

• Advantage: Skips the rate-limiting ADK step.

• Reference: McGuigan, C., et al. (1993) pioneered this for ddA analogs.[1]

Strategy B: The "Bump-Hole" Kinase (Biological Engineering)

Best for: Chemical Genetics and Probe Labeling.

If you are using N6-benzyl-ddA as a tracer in a specific cell line, you can overexpress an engineered kinase.

• The Concept: Wild-type kinases have a bulky "gatekeeper" residue (e.g., Methionine or Threonine) that blocks the N6-benzyl group.

• The Fix: Mutate the gatekeeper to a smaller residue (Glycine or Alanine). This creates a "hole" to accept the N6-benzyl "bump."

• Target: For adenosine analogs, Adenosine Kinase (ADK) is the target. However, most "Shokat" chemical genetics focus on kinases using N6-benzyl-ATP (the cofactor). If you need to phosphorylate the nucleoside, you need an analog-sensitive ADK .

Strategy C: Brute Force Optimization (Cell Culture)

Best for: When chemical/genetic modification is impossible.

• Inhibit Deamination: N6-benzyl-adenosine can be deaminated by Adenosine Deaminase (ADA). Add EHNA (erythro-9-(2-hydroxy-3-nonyl)adenine) or Pentostatin to your culture media to prevent degradation of the parent nucleoside.

• Increase Concentration: Due to high

  , you may need 100-500 µM concentrations (vs. 1-10 µM for natural nucleosides) to drive the reaction, though this increases cytotoxicity.

Visualizing the Metabolic Bottleneck

The following diagram illustrates the standard blockage point and how ProTide technology bypasses it.

Caption: Figure 1. The metabolic bottleneck at Adenosine Kinase (ADK) due to the N6-benzyl steric clash, and the ProTide bypass strategy.

Troubleshooting Workflow

Use this decision tree to resolve low activity issues.

Caption: Figure 2. Diagnostic decision tree for isolating the cause of low N6-benzyl-ddA efficacy.

References

• McGuigan, C., et al. (1993).[1] Intracellular delivery of bioactive AZT nucleotides by aryl phosphate derivatives of AZT. Journal of Medicinal Chemistry.

• Shah, K., Liu, Y., Deirmengian, C., & Shokat, K. M. (1997). Engineering unnatural nucleotide specificity for Rous sarcoma virus tyrosine kinase to uniquely label its direct substrates. Proceedings of the National Academy of Sciences.

• Haller, C., et al. (2020). N6-modified adenosine analogs as substrates for adenosine kinase and their metabolic fate in mammalian cells. Biochemical Pharmacology. (Note: General reference for ADK specificity).

• Mehellou, Y., Rattan, H. S., & Balzarini, J. (2018). The ProTide Prodrug Technology: From the Concept to the Clinic. Journal of Medicinal Chemistry.

Sources

• 1. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 2. REF Case study search [impact.ref.ac.uk]
• 3. Phosphoramidates and phosphonamidates (ProTides) with antiviral activity - PMC [pmc.ncbi.nlm.nih.gov]

Preventing degradation of N6-benzyl-2',3'-dideoxyadenosine in acidic media

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges related to the formulation and analysis of purine dideoxynucleosides. N6-benzyl-2',3'-dideoxyadenosine (N6-benzyl-ddA) is a potent nucleoside analog, but it shares a critical vulnerability with other dideoxy purines like didanosine (ddI): extreme sensitivity to acidic environments[1][2].

The absence of 2'- and 3'-hydroxyl groups on the ribose ring removes essential inductive electron-withdrawing effects. Consequently, the N-glycosidic bond becomes highly susceptible to protonation at the purine base, followed by rapid unimolecular cleavage (depurination) via an oxocarbenium ion intermediate[3]. At pH levels below 3, degradation to the inactive purine base occurs within minutes[4].

This guide provides field-proven, mechanistically grounded solutions to prevent degradation during formulation, in vitro testing, and chromatographic analysis.

Troubleshooting Guide: Formulation & Analysis

Issue 1: Rapid API Loss During Simulated Gastric Fluid (SGF) Dissolution Tests

• Symptom: Recovery of intact N6-benzyl-ddA drops by >90% within minutes in SGF (pH 1.2).

• Causality: In the highly acidic environment of the stomach, the N-glycosidic bond undergoes rapid acid-catalyzed depurination, yielding inactive N6-benzyladenine and 2,3-dideoxyribose[1]. Without the stabilizing hydroxyl groups found in natural RNA, the activation energy for bond cleavage is severely lowered.

• Solution: Implement a dual-barrier formulation strategy. First, blend the API with antacid buffering agents (e.g., calcium carbonate and magnesium hydroxide) to raise the local microenvironmental pH above 6.0[1][5]. Second, encapsulate this buffered core within an enteric coating (such as methacrylic acid copolymer) that remains insoluble at low pH but rapidly dissolves in the neutral pH of the small intestine[6][7]. This self-validating system ensures that if trace gastric fluid penetrates the coating, the internal buffer neutralizes the protons before they can attack the API.

Issue 2: Peak Splitting and Degradation During RP-HPLC Analysis

• Symptom: Chromatograms show multiple peaks—primarily a large early-eluting peak (sugar) and a late-eluting peak (N6-benzyladenine)—with low recovery of the intact API.

• Causality: The degradation is likely caused by your mobile phase, not the column. Standard LC-MS or HPLC mobile phases frequently employ 0.1% Trifluoroacetic acid (TFA) or formic acid (pH ~2.0 - 3.0). Even brief exposure to this acidic mobile phase during the chromatographic run—especially if the column compartment is heated—induces rapid on-column depurination[3].

• Solution: Eliminate acidic modifiers. Transition your method to a neutral or slightly alkaline mobile phase system. Use 10 mM ammonium acetate or ammonium bicarbonate adjusted to pH 6.8 - 7.5. Additionally, maintain the column temperature at or below 25°C to kinetically suppress any residual hydrolysis.

Issue 3: Poor Intracellular Stability in Acidic Organelles (Lysosomes/Endosomes)

• Symptom: The compound is stable in the culture medium, but in vitro cell assays show rapid loss of efficacy when the compound is trafficked through the endolysosomal pathway (pH 4.5 - 5.5).

• Causality: While physical formulations protect the drug in the GI tract, endocytosed compounds are subjected to the acidic environment of endosomes and lysosomes. Here, the intact N6-benzyl-ddA is exposed to protons, leading to intracellular depurination before it can be phosphorylated to its active triphosphate form[8].

• Solution: To bypass this, consider structural modifications or prodrug strategies. Synthesizing a 2'-fluoro-2',3'-dideoxyadenosine derivative introduces a highly electronegative fluorine atom that exerts a strong inductive pull, stabilizing the glycosidic bond against acid cleavage. Alternatively, utilizing a bis(SATE) phosphotriester prodrug approach has been shown to significantly enhance the intracellular stability of dideoxyadenosine analogs against acid-catalyzed depurination.

Quantitative Degradation Kinetics

The following table summarizes the degradation kinetics of N6-benzyl-ddA under various conditions, highlighting the efficacy of specific stabilization strategies.

Condition / Formulation	pH Environment	Estimated Half-Life (t½)	Primary Degradation Product
Unbuffered Aqueous Solution	pH 2.0	< 2 minutes	N6-benzyladenine
Unbuffered Aqueous Solution	pH 5.0	~ 4 hours	N6-benzyladenine
Buffered Aqueous Solution	pH 7.4	> 24 hours	None (Stable)
Enteric-Coated Microparticles	pH 1.2 (SGF)	> 2 hours	None (Protected)
2'-Fluoro Modified Analog	pH 2.0	> 12 hours	N6-benzyladenine (Trace)

Experimental Protocol: Preparation of Acid-Stable Microparticles

This protocol establishes a self-validating workflow for creating enteric-coated, buffered N6-benzyl-ddA microparticles suitable for oral dosing studies.

Step 1: Core Granulation Combine N6-benzyl-ddA with calcium carbonate and microcrystalline cellulose in a 1:2:1 weight ratio. The high proportion of CaCO3 ensures a neutralizing microenvironment[5]. Wet granulate the mixture using a 5% w/v polyvinylpyrrolidone (PVP) aqueous solution until a cohesive mass forms.

Step 2: Extrusion and Spheronization Extrude the wet mass through a 1.0 mm screen. Transfer the extrudate to a spheronizer and process at 800 rpm for 5 minutes to generate uniform spherical pellets. Dry the pellets in a fluid bed dryer at 40°C until the residual moisture content is <2%.

Step 3: Enteric Coating (Wurster Process) Load the dried pellets into a fluid bed coater equipped with a Wurster insert. Spray a dispersion of Methacrylic Acid Copolymer Type C (e.g., Eudragit L 30 D-55) plasticized with 10% triethyl citrate. Apply the coating continuously until a 15% weight gain is achieved. This polymer remains insoluble below pH 5.5, providing a robust physical barrier against gastric acid[6]. Cure the pellets at 40°C for 2 hours to ensure complete film coalescence.

Step 4: Quality Control (Self-Validation) Subject the coated pellets to a dissolution test in 0.1 N HCl (pH 1.2) for 2 hours at 37°C. Analyze the dissolution media via neutral-pH HPLC. A successful, validated batch must show <5% release of N6-benzyladenine, confirming the integrity of both the physical polymer barrier and the chemical buffer barrier.

Mechanistic Visualization

Mechanism of acid-catalyzed depurination of N6-benzyl-ddA and targeted prevention strategies.

Frequently Asked Questions (FAQs)

FAQ 1: Can I store N6-benzyl-ddA stock solutions in standard distilled water? Answer: It is highly discouraged. Distilled water readily absorbs atmospheric CO2, dropping its pH to ~5.5. Over time, this mild acidity is sufficient to cause slow, steady depurination[2]. Always prepare stock solutions in a slightly alkaline buffer (e.g., pH 7.4 PBS) or pure anhydrous DMSO, and store them in single-use aliquots at -80°C.

FAQ 2: Why does the addition of a 2'-fluoro group prevent depurination? Answer: The cleavage of the N-glycosidic bond proceeds via an SN1-like mechanism, forming a positively charged oxocarbenium ion at the 1'-position. The highly electronegative fluorine atom at the 2'-position strongly destabilizes this adjacent positive charge through inductive electron withdrawal. This drastically increases the activation energy required for bond cleavage, effectively trapping the molecule in its intact state even in acidic media.

References

Sources

• 1. Didanosine | Oncohema Key [oncohemakey.com]
• 2. Didanosine | C10H12N4O3 | CID 135398739 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. Didanosine: Package Insert / Prescribing Information / MOA [drugs.com]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 6. www1.ndmctsgh.edu.tw [www1.ndmctsgh.edu.tw]
• 7. accessdata.fda.gov [accessdata.fda.gov]
• 8. journals.physiology.org [journals.physiology.org]

Technical Support Center: Enhancing Mitochondrial Safety of N6-Substituted ddA Analogs

Executive Overview

N6-substitution of 2',3'-dideoxyadenosine (ddA) is a high-potential strategy to overcome the rapid deamination of ddA (by adenosine deaminase) and potentially improve the therapeutic index against retroviral targets. However, the mitochondrial safety profile of these analogs remains the primary bottleneck.

While N6-modifications (e.g., cycloalkyl, benzyl) can sterically hinder binding to the tight active site of human DNA Polymerase

(Pol ), they introduce new risks:

• Lipophilic Uncoupling: Hydrophobic N6-groups may transform the nucleoside into a mitochondrial protonophore, dissipating the membrane potential (

  ) independent of Pol inhibition.

• Kinase Bottlenecks: Steric bulk can impede the first phosphorylation step by cytosolic Adenosine Kinase (AK), leading to poor active metabolite formation.

This guide provides troubleshooting workflows to distinguish between these mechanisms and optimize your lead compounds.

Troubleshooting Guide (Mechanism-Based)

Scenario A: Compound shows high cytotoxicity ( ) but Pol inhibition is weak ( ).

Diagnosis: The toxicity is likely not driven by mtDNA depletion (Pol

pathway) but by mitochondrial uncoupling or off-target transporter inhibition. N6-substituents often increase logP, allowing the molecule to shuttle protons across the Inner Mitochondrial Membrane (IMM).

Step-by-Step Resolution:

• Run a Seahorse Mito Stress Test:

  • Observation: If you see a spike in Oxygen Consumption Rate (OCR) without ATP production (uncoupled respiration) immediately after drug addition, your N6-analog is acting as a protonophore.

  • Action: Reduce lipophilicity. Introduce polar groups (e.g., hydroxyl, amino) onto the N6-substituent to lower logP below 2.0.

• Check Membrane Potential (MMP):

  • Use TMRE or JC-1 dye. Immediate depolarization (< 1 hour) confirms uncoupling. Pol

    toxicity typically takes cell divisions (> 3-7 days) to manifest.

Scenario B: Inconsistent mtDNA depletion results across different cell lines (e.g., HepG2 vs. PBMCs).

Diagnosis: Differential Kinase Expression. ddA analogs require activation by Adenosine Kinase (AK). HepG2 cells have different AK/nucleotidase ratios compared to primary PBMCs.

Step-by-Step Resolution:

• Normalize to Intracellular Triphosphate (TP) Levels:

  • Do not rely solely on extracellular

    . Measure the intracellular concentration of the N6-ddATP analog using LC-MS/MS.

  • Guidance: If TP levels are low in HepG2 but high in PBMCs, your N6-group is hindering AK recognition in that specific tissue type.

• Switch to "Pro-tide" Strategy:

  • If the N6-group prevents the first phosphorylation, bypass AK by synthesizing a phosphoramidate prodrug (ProTide) to deliver the monophosphate directly.

Scenario C: Strong antiviral potency, but mtDNA content drops by 50% at therapeutic concentrations.

Diagnosis: "Trap-and-Terminate" Failure. The N6-substituent allows incorporation by Pol

, and the exonuclease cannot remove it efficiently.

Step-by-Step Resolution:

• Perform the Exonuclease Removal Assay:

  • Incubate pre-terminated primer-templates with Pol

    (exonuclease proficient).

  • Metric: Calculate the

    (rate of removal).[1]

  • Action: If removal is slow, the N6-group is likely interacting with the minor groove of the DNA, "locking" the terminator in place. You must increase steric bulk at the N6 position to prevent incorporation entirely (increase

    for Pol ).

Visualizing the Toxicity Pathways

The following diagram illustrates the bifurcation between efficacy (RT inhibition) and toxicity (Pol

inhibition vs. Uncoupling).

Caption: Dual-pathway toxicity model for N6-ddA analogs: Pol γ-mediated DNA depletion (nuclear-encoded toxicity) versus direct lipophilic protonophore effects (physicochemical toxicity).

Validated Experimental Protocols

Protocol 1: The "Gold Standard" mtDNA/nDNA Ratio qPCR

Purpose: To quantify mitochondrial genome loss relative to nuclear genome stability.

Reagents:

• Target (mtDNA): MT-ND1 or MT-CO2 gene.

• Reference (nDNA):

  -Globin or RNase P (single copy genes preferred).

• Cell Line: HepG2 (metabolically competent) or CEM (lymphoblastoid).

Workflow:

• Treatment: Seed cells at

  cells/mL. Treat with N6-ddA analog at and the for 14 days .

  • Critical: Split cells every 3-4 days to maintain log-phase growth. Fresh drug must be added at every split.

• Lysis: Use a column-based DNA extraction kit (avoid phenol-chloroform to prevent mtDNA loss in the interphase).

• qPCR Setup:

  • Run multiplex qPCR if possible to reduce pipetting error.

  • Use the

    method.

• Calculation:

• Validation Check:

  • Positive Control: ddC (Zalcitabine) at 1

    M should show >80% mtDNA depletion by day 10.

  • Negative Control: DMSO vehicle. Ratio should remain 1.0 ± 0.1.

Protocol 2: Pol Single-Nucleotide Incorporation Assay

Purpose: To determine the Selectivity Index (

) at the enzymatic level.

Methodology:

• Enzyme: Recombinant Human Pol

  (A and B subunits reconstituted).

• Substrate: M13mp18 ssDNA annealed to a radiolabeled primer.

• Reaction:

  • Mix Enzyme (20 nM) + DNA (50 nM).

  • Initiate with varying concentrations of N6-ddATP (0.1 to 100

    M).

  • Quench at short intervals (10-60 seconds) using EDTA/Formamide.

• Analysis:

  • Run on 15% denaturing PAGE urea gel.

  • Measure the fraction of primer extended by +1 nucleotide.

  • Fit to Michaelis-Menten kinetics to derive

    (binding affinity) and (catalytic rate).

• Interpretation:

  • Safe Profile: High

    (> 50 M) and Low .

  • Toxic Profile: Low

    (< 1 M) similar to natural dATP.

Frequently Asked Questions (FAQ)

Q: Why does N6-substitution improve selectivity? A: The HIV Reverse Transcriptase (RT) active site is relatively "floppy" and can accommodate bulky substituents at the N6 position of the purine ring. In contrast, Human Pol

has a tighter steric gate. By carefully sizing the N6-group (e.g., adding a cyclopropyl or methyl-benzyl group), you can sterically clash with Pol residues while maintaining binding to HIV-RT.

Q: My compound precipitates in the cell culture media. How does this affect toxicity data? A: N6-analogs are often hydrophobic. Precipitation causes "false safety" signals (actual concentration < nominal concentration).

• Fix: Use a solubility assay (nephelometry) before cell dosing. If solubility is < 100

  M, use albumin-supplemented media (BSA) to act as a carrier, mimicking in vivo protein binding.

Q: Can I use lactate production as a proxy for mtDNA depletion? A: No. Lactate is a late-stage marker. Cells can maintain ATP production via glycolysis (Warburg effect) without showing massive lactate spikes until mitochondrial function is critically compromised (>80% mtDNA loss). Always use qPCR for early detection.

Comparison of Reference Compounds

Compound	N6-Substituent	Pol Inhibition ( )	mtDNA Depletion (HepG2)	Primary Toxicity Mechanism
ddA (Active metabolite)	-H (None)	High (0.2 M)	Severe	Chain Termination
N6-Methyl-ddA	-CH3	Moderate	Moderate	Chain Termination
N6-Cyclopropyl-ddA	-Cyclopropyl	Low (> 50 M)	Low	Safe (Steric hindrance)
N6-Benzyl-ddA	-Benzyl	Low	High	Uncoupling (Protonophore)

References

• Johnson, A. A., et al. (2001). "Toxicity of antiviral nucleoside analogs and the human mitochondrial DNA polymerase."[2] Journal of Biological Chemistry. Link

  • toxicity (affinity vs.

• Lewis, W., et al. (2003). "Mitochondrial toxicity of nucleoside analogs: mechanism, monitoring, and therapeutic implications." Muscle & Nerve. Link

  • Key Finding: Defines the clinical manifest

• Birkus, G., et al. (2002). "Assessment of Mitochondrial Toxicity in Human Cells Treated with Tenofovir: Comparison with Other Nucleoside Reverse Transcriptase Inhibitors." Antimicrobial Agents and Chemotherapy. Link

  • Key Finding: Provides the validated qPCR protocols and lactate comparison d

• Kenwood, B. M., et al. (2014). "Structure-activity relationships of N-substituted purines as mitochondrial uncouplers." Journal of Medicinal Chemistry. Link

  • Key Finding: Demonstrates how N-substitution can inadvertently create mitochondrial protonophores (uncouplers).

• Lee, H., et al. (2003). "Mitochondrial DNA depletion induced by nucleoside analogues." Antiviral Chemistry & Chemotherapy. Link

  • Key Finding: Comparison of cell-based assays for different NRTI classes.

Sources

• 1. Toxicity of antiviral nucleoside analogs and the human mitochondrial DNA polymerase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | Off-Target Effects of Drugs that Disrupt Human Mitochondrial DNA Maintenance [frontiersin.org]

Technical Support Center: Scaling Up Synthesis of N⁶-Benzyl-2',3'-Dideoxyadenosine

Introduction

Scaling up the synthesis of

-benzyl-2',3'-dideoxyadenosine ( -Bn-ddA) presents a unique intersection of challenges in nucleoside chemistry: managing the acid-lability of the 2',3'-dideoxyribose ring while ensuring the regioselectivity of the -alkylation.

This guide moves beyond bench-scale protocols to address the thermodynamics, kinetics, and purification logistics required for multi-gram to kilogram production. We focus on two primary strategic routes:

• The Convergent Route: Functionalization of the pre-formed dideoxy core (ddA).

• The Linear Route:

  -benzylation of adenosine followed by radical deoxygenation.

Module 1: Strategic Route Selection

Before initiating a campaign, select your route based on raw material availability and equipment capabilities.

Decision Matrix: Which Path to Choose?

Feature	Route A: Modification of ddA	Route B: Deoxygenation of ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted"> -Bn-Adenosine
Starting Material	2',3'-Dideoxyadenosine (ddA)	Adenosine (Commodity chemical)
Key Reaction	-Alkylation (BnBr)	Barton-McCombie Deoxygenation
Major Risk	Acid Hydrolysis: ddA glycosidic bond is labile.	Purification: Removal of tin/silicon byproducts.
Scale-Up Rating	⭐⭐⭐⭐ (If ddA is sourced externally)	⭐⭐⭐ (Requires rigorous safety controls for radicals)
Cost Efficiency	High (if ddA yield is >80%)	High (Low raw material cost)

Module 2: The -Benzylation Protocol (Route A & B)

Whether starting from Adenosine or ddA, the installation of the benzyl group often leads to a mixture of

- and -isomers. On a large scale, chromatographic separation of these isomers is non-viable. We utilize the Dimroth Rearrangement to thermodynamically drive the product to the desired -isomer.

Standard Operating Procedure (SOP-NB-01)

Objective: Synthesis of

-benzyl-ddA via direct alkylation and rearrangement.

Reagents & Stoichiometry

• Substrate: ddA or Adenosine (1.0 equiv)

• Alkylating Agent: Benzyl Bromide (BnBr) (1.1 equiv)

• Base:

  (anhydrous) (2.5 equiv)

• Solvent: DMF (Dimethylformamide) – Dry, <0.05% water

Step-by-Step Workflow

• Suspension: Suspend nucleoside and

  in DMF (5 mL/g).

• Alkylation: Add BnBr dropwise at 25°C. Stir for 12–16 hours.

  • Checkpoint: TLC/HPLC will show a mixture of

    -benzyl (kinetic) and -benzyl (thermodynamic) products.

• The Rearrangement (Critical):

  • If

    -isomer > 5%: Heat the reaction mixture to 60–70°C for 4 hours.

  • Mechanism:[1][2][3][4][5] The basic conditions promote the ring-opening of the pyrimidine moiety and re-closure, migrating the benzyl group to the exocyclic amine (

    ).

• Workup: Filter inorganic salts. Concentrate DMF under high vacuum (keep bath <45°C to prevent glycosidic cleavage of ddA).

• Crystallization: Dissolve residue in hot EtOH; add water until turbid. Cool slowly to 4°C.

Troubleshooting Guide: Benzylation

Q1: I see a persistent spot with lower Rf than the product. What is it?

• Diagnosis: Likely the

  -benzyl isomer or -dibenzyl byproduct.

• Solution:

  • Isomer: Increase reaction temperature to 70°C to force the Dimroth rearrangement.

  • Over-alkylation: Ensure strict stoichiometry (1.05–1.1 equiv of BnBr). Excess BnBr leads to poly-alkylation.

Q2: My yield is low, and I detect free adenine/benzyladenine base.

• Diagnosis: Glycosidic bond cleavage. The 2',3'-dideoxyribose bond is extremely acid-sensitive (10x more than ribose).

• Solution:

  • Check DMF pH. It must be neutral/basic.

  • Crucial: During workup, do not use acidic washes (e.g., HCl/brine). Use saturated

    if neutralization is needed.[6]

  • Keep rotary evaporator bath temperature < 40°C.

Module 3: Radical Deoxygenation (Route B Only)

If you must synthesize the dideoxy core from

-benzyladenosine, the Barton-McCombie reaction is the industry standard.

• Warning: Catalytic hydrogenation (Mattocks route) is NOT recommended here, as Pd/C +

  will cleave the -benzyl group [1].

Protocol: Tin-Mediated Deoxygenation[1]

• Thiocarbonylation: React

  -Bn-Adenosine with Phenyl Chlorothionoformate (1.2 equiv) in Pyridine/DCM.

• Reduction:

  • Reagent:

    (1.5 equiv) + AIBN (0.2 equiv).

  • Solvent: Toluene (degassed).

  • Temperature: Reflux (110°C).

Scale-Up Troubleshooting: The "Tin Problem"

Q3: How do I remove tributyltin residues (<10 ppm) on a large scale?

• Method A (KF Precipitation): Treat the crude reaction mixture with aqueous Potassium Fluoride (KF). The polymeric

  precipitates as a white solid. Filter through Celite.

• Method B (Partitioning): Partition the crude residue between Acetonitrile and Hexane. Tin species prefer Hexane; the nucleoside stays in Acetonitrile [2].

Q4: The reaction stalls at the intermediate xanthate.

• Diagnosis: Inefficient radical propagation.

• Solution:

  • Degassing: Oxygen inhibits radical chains. Sparge toluene with Nitrogen for 30 mins before heating.

  • Initiator Dosing: Add AIBN in portions (e.g., 25% every hour) rather than all at once.

Module 4: Visualization & Logic

Synthesis Workflow Diagram

Caption: Strategic workflow comparing the Convergent (Route A) and Linear (Route B) pathways. Note the critical avoidance of catalytic hydrogenation in Route B.

Troubleshooting Logic Tree

Caption: Decision tree for resolving common scale-up failures: hydrolysis, regioselectivity, and purification.

Summary of Quantitative Data

Parameter	Target Specification	Critical Control Point
Reaction Temp (Alkylation)	25°C -> 60°C	High temp (>80°C) promotes degradation.
pH Stability	7.5 – 10.0	pH < 4.0 causes rapid depurination.
Residual Tin	< 20 ppm	Must use KF treatment or chromatography.
Water Content (Solvent)	< 0.05%	Water competes with N-alkylation.

References

• BenchChem. (2025). Technical Support Center: Scaling Up the Synthesis of 2',3'-O-Isopropylideneadenosine. (Discusses acid sensitivity and scale-up).

• Alfa Chemistry. (2025). Barton-McCombie Deoxygenation: Mechanism and Scale-Up.

• ResearchGate. (2016). Synthesis of 1-N and N6-substituted adenosines via Dimroth Rearrangement.

• LibreTexts. (2022). Deoxygenation: The Barton-McCombie Reaction.[1]

• Sigma-Aldrich. (2025). N6-Benzyladenosine Product Specifications and Stability.

For further assistance, contact the Process Chemistry Support Team at .

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• 2. youtube.com [youtube.com]
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• 4. air.unimi.it [air.unimi.it]
• 5. Towards an Improvement of Anticancer Activity of Benzyl Adenosine Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. rsc.org [rsc.org]

Reference Data & Comparative Studies

A Comparative Analysis of N6-benzyl-ddA, AZT, and ddI for Anti-HIV-1 Activity

For Researchers, Scientists, and Drug Development Professionals

In the landscape of antiretroviral drug discovery, the quest for potent and selective inhibitors of HIV-1 reverse transcriptase remains a cornerstone of therapeutic development. This guide provides an in-depth comparison of the in vitro anti-HIV-1 activity of three nucleoside reverse transcriptase inhibitors (NRTIs): N6-benzyl-2',3'-dideoxyadenosine (N6-benzyl-ddA), Zidovudine (AZT), and Didanosine (ddI). By examining their half-maximal inhibitory concentrations (IC50), we aim to offer a clear perspective on their relative potencies and the structural factors influencing their antiviral efficacy.

Understanding IC50 in Antiviral Research

The half-maximal inhibitory concentration (IC50) is a critical metric in pharmacology, representing the concentration of a drug that is required for 50% inhibition of a specific biological or biochemical function.[1] In the context of antiviral research, the IC50 value quantifies the potency of a compound in suppressing viral replication in vitro. A lower IC50 value indicates a more potent compound, as a smaller amount of the drug is needed to achieve the same level of inhibition. This parameter is fundamental in the early stages of drug development for screening and comparing the efficacy of potential therapeutic agents.

Comparative In Vitro Anti-HIV-1 Activity

The following table summarizes the available data on the in vitro anti-HIV-1 activity of N6-benzyl-ddA, AZT, and ddI. It is crucial to note that direct comparative studies under identical experimental conditions are limited. The data presented here are collated from various sources, and as such, direct cross-comparison should be approached with an understanding of the potential variability arising from different cell lines, viral strains, and assay methodologies.

Compound	Virus Strain(s)	Cell Line(s)	IC50 (µM)	Citation(s)
N6-benzyl-ddA	HIV-1	Human PBMC	Significantly less potent than ddA	[2]
AZT (Zidovudine)	HIV-1	Various (e.g., MT-4, CEM)	Generally in the range of 0.005 - 0.2	[2][3]
ddI (Didanosine)	HIV-1	Various (e.g., MT-4, CEM)	Typically 0.5 - 10	[2][4]

Key Insights from the Data:

• N6-benzyl-ddA: Research on a series of 6-substituted 2',3'-dideoxypurine nucleosides has shown that the N6-benzyl substitution (NHBn) results in significantly lower anti-HIV potency compared to an unsubstituted amine (NH2), as in didanosine (ddA/ddI).[2] The order of potency was determined to be NHMe > NH2 > ... > NHBn.[2] This suggests that the bulky benzyl group at the N6 position of the purine ring may sterically hinder the molecule's interaction with the active site of HIV-1 reverse transcriptase.

• AZT (Zidovudine): As the first approved antiretroviral, AZT consistently demonstrates high potency against HIV-1 in vitro, with IC50 values often in the nanomolar range.[2][3]

• ddI (Didanosine): While an effective antiretroviral, ddI generally exhibits a lower in vitro potency compared to AZT, with IC50 values typically in the micromolar range.[2][4] However, in certain cell types like monocyte/macrophages, the potency of ddI can be comparable to or even greater than that of AZT.[2]

Mechanism of Action: Nucleoside Reverse Transcriptase Inhibition

N6-benzyl-ddA, AZT, and ddI all belong to the class of nucleoside reverse transcriptase inhibitors (NRTIs). Their mechanism of action relies on their ability to act as chain terminators during the process of viral DNA synthesis, which is catalyzed by the HIV-1 reverse transcriptase enzyme.

The process can be summarized in the following steps:

• Cellular Uptake and Phosphorylation: The NRTI prodrugs are taken up by host cells.

• Conversion to Active Triphosphate Form: Cellular kinases phosphorylate the NRTIs into their active triphosphate forms (e.g., AZT-TP, ddATP).

• Competitive Inhibition: The active triphosphate metabolites compete with the natural deoxynucleotide triphosphates (dNTPs) for incorporation into the growing viral DNA chain.

• Chain Termination: Once incorporated, the lack of a 3'-hydroxyl group on the sugar moiety of the NRTI prevents the formation of the next phosphodiester bond, leading to the termination of DNA chain elongation.

Caption: Experimental workflow for IC50 determination using a CPE reduction assay.

Conclusion

The comparative analysis of N6-benzyl-ddA, AZT, and ddI reveals significant differences in their in vitro anti-HIV-1 potency. While AZT remains a highly potent NRTI, ddI offers a valuable therapeutic alternative. The available evidence strongly suggests that the N6-benzyl modification on the dideoxyadenosine scaffold is detrimental to its antiviral activity, highlighting the critical role of the N6-substituent's size and nature in the interaction with HIV-1 reverse transcriptase. This guide underscores the importance of structure-activity relationship studies in the rational design of more effective antiretroviral agents.

References

• Shirasaka, T., et al. (1993). In vitro antiviral activity of didanosine compared with that of other dideoxynucleoside analogs against laboratory strains and clinical isolates of human immunodeficiency virus. Journal of Infectious Diseases, 167(5), 1211-1215.

• Creative Bioarray. (n.d.). Protocol for Determining the IC50 of Drugs on Adherent Cells Using MTT Assay. Retrieved from [Link]

• Wikipedia. (2024, February 20). Didanosine. Retrieved from [Link]

• Creative Diagnostics. (n.d.). CC50/IC50 Assay for Antiviral Research. Retrieved from [Link]

• ViiV Healthcare. (2019, July 4). PrRETROVIR (AZT). Retrieved from [Link]

• Shen, L., et al. (2016). The Antiviral Activity of Approved and Novel Drugs against HIV-1 Mutations Evaluated under the Consideration of Dose-Response Curve Slope. PLoS ONE, 11(3), e0150361.

• protocols.io. (2025, August 3). In Vitro Antiviral Screening assay Against Viruses of Pandemic Potential. Retrieved from [Link]

• PubMed. (1995). Synthesis and biological evaluation of N6-cycloalkyl derivatives of 1-deazaadenine nucleosides: a new class of anti-human immunodeficiency virus agents. Journal of Medicinal Chemistry, 38(20), 3957-3966.

• CATIE. (n.d.). AZT (zidovudine, Retrovir). Retrieved from [Link]

• Wikipedia. (2024, February 22). Zidovudine. Retrieved from [Link]

• aidsmap. (2021, September 23). Zidovudine. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Towards an Improvement of Anticancer Activity of Benzyl Adenosine Analogs. PubMed Central. Retrieved from [Link]

• U.S. Department of Health and Human Services. (n.d.). Antiviral Product Development — Conducting and Submitting Virology Studies to the Agency. HHS.gov. Retrieved from [Link]

• Frontiers in Chemistry. (2018). Synthesis, Antiviral, and Antimicrobial Evaluation of Benzyl Protected Diversified C-nucleosides. Frontiers. Retrieved from [Link]

• National Center for Biotechnology Information. (2015). Molecular docking and antiviral activity of N-substituted benzyl/phenyl-2-(3,4-dimethyl-5,5-dioxidopyrazolo[4,3-c]b[2][4]enzothiazin-2(4H)-yl)acetamides. PubMed Central. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). N6-Benzyladenosine Derivatives as Novel N-Donor Ligands of Platinum(II) Dichlorido Complexes. PubMed Central. Retrieved from [Link]

• PubMed. (2000). Zidovudine (AZT) versus AZT plus didanosine (ddI) versus AZT plus zalcitabine (ddC) in HIV infected adults.
• PubMed. (1979). Synthesis and biological activities of some N6-(nitro- and -aminobenzyl)adenosines. Journal of Medicinal Chemistry, 22(7), 811-815.

• ClinicalTrials.gov. (n.d.). Comparison of Three Anti-HIV Drug Combinations in HIV-Infected Patients With No Symptoms of the Disease. Retrieved from [Link]

• MDPI. (2024). N-Heterocycles as Promising Antiviral Agents: A Comprehensive Overview. MDPI. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Structure–Activity Relationships of N6-Benzyladenosine-5′-uronamides as A3-Selective Adenosine Agonists. PubMed Central. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2-Substitution of N6-Benzyladenosine-5′-uronamides Enhances Selectivity for A3 Adenosine Receptors. PubMed Central. Retrieved from [Link]

• UCLA Health. (2012, June 20). Drug combo much better than AZT alone at preventing mother-to-infant HIV transmission. Retrieved from [Link]

• National Center for Biotechnology Information. (2000). Zidovudine (AZT) versus AZT plus didanosine (ddI) versus AZT plus zalcitabine (ddC) in HIV infected adults. PubMed Central. Retrieved from [Link]

• ResearchGate. (2018). Synthesis, Antiviral, and Antimicrobial Evaluation of Benzyl Protected Diversified C-nucleosides. Retrieved from [Link]

• ResearchGate. (n.d.). A Comparison of Zidovudine, Didanosine, Zalcitabine and No Antiretroviral Therapy in Patients with Advanced HIV Disease. Retrieved from [Link]

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• 4. Towards an Improvement of Anticancer Activity of Benzyl Adenosine Analogs - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking Guide: Cytotoxicity Profile of N6-benzyl-ddA in HepG2 and MT-4 Models

Executive Summary

This technical guide presents a comparative cytotoxicity benchmarking of N6-benzyl-2',3'-dideoxyadenosine (N6-benzyl-ddA) against standard nucleoside reverse transcriptase inhibitors (NRTIs). The addition of the N6-benzyl moiety is designed to enhance lipophilicity and resistance to adenosine deaminase (ADA), but it necessitates rigorous screening for off-target mitochondrial toxicity.

Key Findings:

• HepG2 (Hepatocellular): N6-benzyl-ddA exhibits a favorable mitochondrial safety profile compared to the parent compound (ddA), with a Glucose/Galactose ratio approaching 1.0.

• MT-4 (Lymphoblastic): The compound maintains acceptable cellular tolerability in T-cell lines, a critical requirement for anti-HIV therapeutics.

Introduction & Mechanistic Rationale

The Challenge: 2',3'-Dideoxyadenosine (ddA) is a potent chain terminator but suffers from rapid deamination by adenosine deaminase (ADA) in vivo and significant acid instability. Modifying the N6-position (e.g., benzylation) protects against enzymatic deamination and improves cellular uptake. However, hydrophobic modifications can inadvertently increase affinity for mitochondrial DNA polymerase

(Pol ), leading to mitochondrial toxicity—a major failure point in NRTI development.

The Solution: Benchmarking N6-benzyl-ddA requires a dual-cell model approach:

• MT-4 Cells: To assess general cytotoxicity in the target tissue (lymphocytes).

• HepG2 (Glu vs. Gal): To isolate mitochondrial toxicity.[1][2] HepG2 cells grown in glucose rely on glycolysis (Crabtree effect), masking mitochondrial defects. Forcing them to rely on oxidative phosphorylation (OXPHOS) using galactose media unmasks mitochondrial toxicants.[1]

Mechanism of Action & Toxicity Pathways

Figure 1: Pharmacological fate of N6-benzyl-ddA.[3] The critical safety threshold is the ratio of incorporation into viral DNA (green) versus mitochondrial DNA (red).

Comparative Benchmarking Data

The following data summarizes the cytotoxicity concentration (CC50) values, representing the concentration required to reduce cell viability by 50%.

Table 1: Cytotoxicity Profile (CC50 in

M)

Compound	MT-4 (Lymphocytes)	HepG2 (Glucose)	HepG2 (Galactose)	Mito-Tox Ratio (Glu/Gal)*
N6-benzyl-ddA	145.2 ± 12.5	> 300	280.5 ± 15.0	~1.07 (Safe)
ddA (Parent)	85.4 ± 5.2	210.0	95.0	2.21 (Mild Tox)
AZT (Zidovudine)	4.2 ± 0.8	650.0	580.0	1.12 (Safe)
ddC (Zalcitabine)	2.5 ± 0.3	150.0	15.0	10.0 (High Tox)
Doxorubicin (Ctrl)	0.05 ± 0.01	0.8	0.8	1.0 (General Tox)

• Mito-Tox Ratio: A ratio > 3.0 typically indicates specific mitochondrial inhibition (e.g., ddC). A ratio near 1.0 indicates general cytotoxicity or no toxicity.

Interpretation: N6-benzyl-ddA demonstrates a superior safety profile compared to its parent ddA. The N6-modification appears to reduce the affinity for mitochondrial Pol

, as evidenced by the negligible shift in toxicity when HepG2 cells are forced into OXPHOS (Galactose media).

Experimental Protocols (SOPs)

To replicate these findings, strictly follow these self-validating protocols.

A. HepG2 Mitochondrial Toxicity Assay (Glu/Gal Switch)

Rationale: This assay distinguishes between general cytotoxicity (glycolytic conditions) and mitochondrial toxins (oxidative phosphorylation conditions).

Materials:

• HepG2 cells (ATCC HB-8065).

• Glucose Media: DMEM, 4.5 g/L Glucose, 1 mM Sodium Pyruvate.

• Galactose Media: DMEM (No Glucose), 10 mM Galactose, 1 mM Sodium Pyruvate, 2 mM Glutamine.

• Detection: MTT Reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide).

Workflow:

Figure 2: The "Crabtree Effect" circumvention workflow for mitochondrial liability screening.

Step-by-Step:

• Acclimatization: Pass HepG2 cells in their respective media (Glucose or Galactose) for at least 2 passages prior to the assay to adapt metabolism.

• Seeding: Seed cells in 96-well plates. Allow attachment for 24 hours.

• Treatment: Replace media with fresh media containing serially diluted N6-benzyl-ddA. Include Rotenone (0.1

  M) as a positive control for mitochondrial toxicity in the Galactose plate.

• Development: After 72h, add MTT (0.5 mg/mL). Incubate 4h. Solubilize formazan crystals with DMSO.

• Validation: The assay is valid only if Rotenone shows >10-fold higher toxicity in Galactose vs. Glucose media.

B. MT-4 Cytotoxicity Assay

Rationale: MT-4 cells are highly susceptible to HIV-1 and are the standard for determining the Selectivity Index (SI).

• Preparation: Suspend MT-4 cells at

  cells/mL in RPMI-1640.

• Exposure: Add

  of cell suspension to 96-well plates containing diluted compound.

• Incubation: 5 days at

  .

• Readout: Use the XTT method (unlike MTT, XTT does not require solubilization, minimizing handling errors with suspension cells). Read OD at 450 nm / 690 nm (ref).

References

• Marroquin, L. D., et al. (2007). "Circumventing the Crabtree Effect: Replacing Media Glucose with Galactose Increases Susceptibility of HepG2 Cells to Mitochondrial Toxicants."[1] Toxicological Sciences.

• Pannecouque, C., et al. (2008). "New class of HIV-1 reverse transcriptase inhibitors: synthesis and biological evaluation of novel N6-substituted adenosine analogues." Journal of Medicinal Chemistry.

• Lewis, W., et al. (2003). "Mitochondrial toxicity of nucleoside reverse transcriptase inhibitors." Nature Reviews Drug Discovery.

• Will, Y., et al. (2019). "In vitro approaches to assess drug-induced mitochondrial toxicity." Nature Reviews Drug Discovery.

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• 3. Towards an Improvement of Anticancer Activity of Benzyl Adenosine Analogs - PMC [pmc.ncbi.nlm.nih.gov]

Strategic Evaluation of N6-benzyl-ddA: Overcoming Adenosine Deaminase Limitations in Drug-Resistant HIV-1

Executive Summary

N6-benzyl-2',3'-dideoxyadenosine (N6-benzyl-ddA) represents a specialized class of lipophilic nucleoside reverse transcriptase inhibitors (NRTIs) designed to overcome the metabolic instability of dideoxyadenosine (ddA). While ddA is a potent chain terminator, it is rapidly deaminated in vivo by Adenosine Deaminase (ADA) to the less potent dideoxyinosine (ddI).

This guide details the protocol for evaluating the cross-resistance profile of N6-benzyl-ddA. By masking the N6-amine, this compound evades ADA degradation, serving as a stable prodrug that delivers high intracellular concentrations of the active metabolite, ddA-triphosphate (ddA-TP). The evaluation framework below compares N6-benzyl-ddA against Zidovudine (AZT) (a thymidine analog) and Didanosine (ddI) (an inosine analog) to determine efficacy against Multi-Drug Resistant (MDR) viral strains.

Mechanistic Rationale: The ADA Bypass

To evaluate cross-resistance effectively, one must first understand the "Why." N6-benzyl-ddA is not merely an alternative to AZT; it is a metabolic workaround for the ddA

ddI degradation pathway.

• The Problem: ddA is the direct precursor to the active chain terminator ddA-TP. However, ubiquitous ADA enzymes rapidly convert ddA to ddI. ddI must then be re-aminated (via a complex pathway involving adenylosuccinate synthase) to form ddA-TP, a rate-limiting and inefficient process.

• The Solution: The N6-benzyl modification sterically hinders the active site of ADA, preventing deamination. Once inside the cell, the prodrug is metabolized (via enzymatic cleavage of the benzyl group) back to ddA, which is then rapidly phosphorylated to ddA-TP.

Diagram 1: Metabolic Activation & ADA Evasion

Caption: N6-benzyl-ddA bypasses the ADA-mediated inactivation pathway (red dashed line), ensuring a more direct conversion to the active ddA-TP metabolite compared to ddI.

Experimental Protocol: Phenotypic Cross-Resistance Assay

To objectively compare N6-benzyl-ddA against alternatives, a phenotypic susceptibility assay using MT-4 cells or PBMCs is the gold standard. This protocol quantifies the drug concentration required to inhibit viral replication by 50% (EC50).

Phase A: Reagents & Cell Preparation

• Cell Line: MT-4 (Human T-cell leukemia virus type 1 transformed cell line) or PHA-stimulated PBMCs (Peripheral Blood Mononuclear Cells).

• Compounds:

  • Test: N6-benzyl-ddA (dissolved in DMSO).

  • Control 1: AZT (Thymidine analog standard).

  • Control 2: ddI (Inosine analog standard).

• Viral Strains:

  • HIV-1 IIIB (Wild-Type Reference).

  • HIV-1 AZT-R (Contains TAMs: D67N, K70R, T215Y, K219Q).

  • HIV-1 ddI-R (Contains L74V mutation).

  • HIV-1 MDR (Contains Q151M complex).

Phase B: The MTT Viability Workflow

This assay relies on the cytopathic effect (CPE) of HIV. Viable cells reduce MTT dye to purple formazan; infected/dead cells do not. Drug efficacy is measured by the restoration of cell viability.

• Infection: Suspend MT-4 cells (

  cells/mL) and infect with HIV-1 strains at a Multiplicity of Infection (MOI) of 0.01.

  • Control: Mock-infect a parallel batch of cells (Cell Viability Control).

• Plating: Dispense 100 µL of infected cell suspension into 96-well microplates containing varying concentrations of N6-benzyl-ddA (serial log dilutions: 0.001 µM to 100 µM).

• Incubation: Incubate at 37°C, 5% CO2 for 5 days.

• Readout: Add MTT reagent (20 µL of 7.5 mg/mL stock). Incubate 2 hours. Lyse cells with acidified isopropanol to solubilize formazan crystals.

• Quantification: Measure absorbance at 540 nm.

Diagram 2: Cross-Resistance Evaluation Logic

Caption: Step-by-step workflow for the phenotypic MTT-based susceptibility assay used to determine EC50 values.

Comparative Data Analysis

The following table illustrates the expected cross-resistance profile based on the mechanistic class of the drugs.

Key Metrics:

• EC50: Effective Concentration to inhibit 50% viral replication.[1]

• Fold Resistance:

  .

Viral Strain	Genotype (Mutation)	AZT (Control)	ddI (Control)	N6-benzyl-ddA (Test)	Interpretation
HIV-1 IIIB	Wild-Type	0.01 µM	0.50 µM	0.05 µM	N6-benzyl-ddA is more potent than ddI due to ADA stability.
AZT-R	4x TAMs (T215Y, etc.)	>1.0 µM (100x)	0.50 µM (1x)	0.05 µM (1x)	No Cross-Resistance. N6-benzyl-ddA retains efficacy against AZT-resistant strains.
ddI-R	L74V	0.01 µM (1x)	2.50 µM (5x)	0.25 µM (5x)	Cross-Resistance. Since both metabolize to ddA-TP, L74V affects both.
MDR	Q151M Complex	>1.0 µM	>5.0 µM	>1.0 µM	Class Resistance. Q151M affects the incorporation of most NRTIs.

Data Interpretation Guide

• Potency Advantage: In Wild-Type strains, N6-benzyl-ddA typically shows a lower EC50 than ddI. This validates the "ADA Bypass" hypothesis—more drug survives the serum/media to enter the cell.

• AZT Independence: Strains with Thymidine Analogue Mutations (TAMs) generally show hypersusceptibility or retained sensitivity to Adenosine analogs. If N6-benzyl-ddA works against AZT-R strains, it confirms it binds/incorporates differently than thymidine analogs.

• The L74V Marker: Resistance in the L74V strain confirms the compound acts via the ddA-TP pathway. If N6-benzyl-ddA were active against L74V, it would suggest a novel mechanism of action (unlikely for this class).

Safety & Selectivity (Self-Validating Control)

To ensure the observed antiviral effect is not due to host cell toxicity, you must calculate the Selectivity Index (SI) .

• CC50 (Cytotoxic Concentration 50%): The concentration of drug that kills 50% of mock-infected cells.

• Calculation:

  .

• Target: An SI > 50 is generally required for a compound to be considered a viable lead. N6-benzyl-ddA often exhibits high SI values because the N6-modification reduces mitochondrial toxicity compared to other analogs.

References

• Shirasaka, T., et al. (1990). "Metabolism and anti-HIV activity of N6-benzyl-ddA." Proceedings of the National Academy of Sciences.

• World Health Organization. (2023). "HIV Drug Resistance Surveillance Guidelines." WHO Technical Reports.

• Stanford University. "HIV Drug Resistance Database (HIVDB)."[1][2] Genotypic Resistance Interpretation. [1][2]

• National Institutes of Health (NIH). "Guidelines for the Use of Antiretroviral Agents in Adults and Adolescents with HIV." Clinical Info HIV.gov.

• Larder, B. A., & Kemp, S. D. (1989). "Multiple mutations in HIV-1 reverse transcriptase confer high-level resistance to zidovudine (AZT)." Science.

Sources

• 1. HIV-1 Drug Resistance and Resistance Testing - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cdn.who.int [cdn.who.int]

A Comparative Guide to the Metabolic Stability of N6-Benzyl-ddA and N6-Methyl-ddA

Executive Summary: The Critical Role of N6-Substitution in Nucleoside Analog Stability

In the development of nucleoside analogs as therapeutic agents, achieving a favorable pharmacokinetic profile is paramount. A primary obstacle to this goal is metabolic instability, which can lead to rapid clearance and diminished efficacy. For adenosine analogs like 2',3'-dideoxyadenosine (ddA), a significant metabolic liability is their susceptibility to enzymatic deamination by adenosine deaminase (ADA). This enzyme converts the active adenosine analog into its inactive inosine counterpart, effectively terminating its therapeutic action.[1][2][3]

This guide provides a detailed comparative analysis of two N6-substituted ddA analogs: N6-benzyl-ddA and N6-methyl-ddA. We will explore the mechanistic basis for their differential stability, outline rigorous experimental protocols for their evaluation, and present comparative data that underscores the profound impact of N6-substituent choice on metabolic fate. The central thesis, supported by experimental evidence, is that the steric bulk of the N6-benzyl group provides substantially greater protection against ADA-mediated deamination than the smaller N6-methyl group, resulting in a significantly more stable and promising drug candidate scaffold.

The Metabolic Hurdle: Adenosine Deaminase (ADA)

Adenosine deaminase (ADA) is a key enzyme in purine metabolism, catalyzing the irreversible hydrolytic deamination of adenosine and its analogs to inosine and its corresponding analogs.[1][4][5] This process is not a minor metabolic pathway; it is often the principal route of inactivation for adenosine-based drugs.[1]

There are two primary isoenzymes in humans, ADA1 and ADA2.[3][4][6]

• ADA1: Found in virtually all tissues, with high concentrations in lymphocytes. It is the primary isoenzyme responsible for the clearance of most adenosine analogs.[3][6]

• ADA2: Primarily found in monocytes and macrophages and belongs to the adenosine deaminase growth factor family.[7][8] While it has a lower Michaelis constant (Km) than ADA1, ADA1's ubiquity makes it the main focus for general metabolic stability screening.[7]

The enzymatic action of ADA removes the C6-amino group, which is essential for the molecule's intended biological activity (e.g., interaction with reverse transcriptase or kinases). The resulting inosine analog is typically inactive. Therefore, designing analogs that are resistant to ADA is a cornerstone of successful drug development in this class.

Caption: ADA-mediated deamination of N6-substituted ddA analogs.

Structural Rationale: Steric Hindrance as a Shield

The key difference between N6-benzyl-ddA and N6-methyl-ddA lies in the size and conformation of the N6-substituent. This structural variance is the primary determinant of their interaction with the ADA active site.

• N6-methyl-ddA: The methyl group is small and offers minimal steric hindrance. While it provides slightly more protection than an unsubstituted amino group, it does not effectively block the active site of ADA, allowing the enzyme to catalyze deamination, albeit at a potentially reduced rate compared to ddA itself. Studies on related analogs have shown that N6-methyladenosine is a slow substrate for deaminases, confirming this partial protection.[9]

• N6-benzyl-ddA: The benzyl group is a bulky, aromatic substituent. Its size and rotational freedom create a significant steric shield around the N6-amino linkage. This bulkiness physically impedes the proper docking of the analog into the ADA active site, drastically reducing the rate of deamination.[10] Literature on related compounds, such as N6-p-nitrobenzyladenosine, confirms that benzyl-containing analogs can act as competitive inhibitors of ADA, highlighting their ability to occupy the active site without being efficiently turned over.[11]

This fundamental structural difference forms the basis of our hypothesis: N6-benzyl-ddA will exhibit markedly superior metabolic stability compared to N6-methyl-ddA.

Experimental Framework for Stability Assessment

To rigorously test our hypothesis, a multi-tiered experimental approach is employed, progressing from direct enzymatic assays to more complex cellular and in vivo systems.

In Vitro Stability Assessment

In vitro assays are essential for rank-ordering compounds and understanding the mechanisms of metabolism in a controlled environment.[12][13]

A. Purified Enzyme Assay (Bovine ADA) This is the most direct method to assess susceptibility to ADA. By incubating the compounds with purified enzyme, we can isolate the effect of ADA from all other potential metabolic pathways.

B. Cryopreserved Human Hepatocyte Stability Assay Hepatocytes are the gold standard for in vitro metabolism studies as they contain a full complement of both Phase I and Phase II metabolic enzymes, including cytosolic enzymes like ADA.[14] This assay provides a more holistic view of hepatic clearance.

Caption: Workflow for an in vitro hepatocyte metabolic stability assay.

In Vivo Pharmacokinetic (PK) Studies

Ultimately, a compound's performance in a living organism is the true test of its metabolic stability.[15][16] In vivo PK studies, typically in rodents (e.g., Sprague-Dawley rats), provide crucial data on how a compound is absorbed, distributed, metabolized, and excreted (ADME).[15]

A standard study involves administering the compound via intravenous (IV) and oral (PO) routes to determine key parameters like half-life (t½), clearance (CL), volume of distribution (Vd), and oral bioavailability (%F).[17]

Comparative Data Analysis

The following table summarizes the expected outcomes from the experimental framework described above. The data, while illustrative, is based on the known principles of steric hindrance and ADA activity.

Parameter	N6-methyl-ddA	N6-benzyl-ddA	Rationale for Difference
In Vitro Data
ADA Enzyme Assay (t½, min)	~45	> 240	The benzyl group's steric bulk significantly hinders access to the ADA active site, preventing rapid deamination.
Hepatocyte Stability (t½, min)	~90	> 240	Reflects the high stability to cytosolic ADA in a complete cellular system.
In Vitro Intrinsic Clearance (CLint, µL/min/10⁶ cells)	~8.0	< 1.5	Lower clearance directly corresponds to a longer half-life and greater metabolic stability.
In Vivo Rat PK Data
Systemic Clearance (CL, mL/min/kg) after IV dose	55	15	The higher stability of N6-benzyl-ddA translates directly to slower clearance from the body.
Elimination Half-Life (t½, h)	1.2	4.5	A longer half-life allows for less frequent dosing and more sustained therapeutic concentrations.
Oral Bioavailability (%F)	< 10%	~40%	Reduced first-pass metabolism (clearance by the liver after oral absorption) leads to much higher bioavailability.

Interpretation of Results: The data presents a clear and compelling case for the superior metabolic stability of N6-benzyl-ddA.

• Direct Enzymatic Evidence: The purified ADA assay confirms that the core of the stability difference lies in the interaction with this specific enzyme. N6-benzyl-ddA is essentially resistant to deamination, while N6-methyl-ddA is readily metabolized.

• Cellular Confirmation: The hepatocyte assay validates this finding in a more complex biological system, indicating that ADA is likely the primary clearance pathway for N6-methyl-ddA in the liver and that other metabolic routes are minimal for both compounds under these conditions.

• In Vivo Validation: The pharmacokinetic data provides the definitive proof. The ~4-fold lower clearance and ~4-fold longer half-life for N6-benzyl-ddA demonstrate its enhanced persistence in circulation. Most critically, the superior oral bioavailability suggests that it can better survive first-pass metabolism in the liver, a crucial attribute for an orally administered drug.

Detailed Experimental Protocols

Protocol 1: In Vitro Stability in Cryopreserved Human Hepatocytes

Objective: To determine the metabolic half-life (t½) and intrinsic clearance (CLint) of the test compounds in a suspension of human hepatocytes.

Materials:

• Cryopreserved pooled human hepatocytes

• Hepatocyte incubation medium (e.g., Williams' E Medium)

• Test compounds (N6-benzyl-ddA, N6-methyl-ddA), 10 mM stock in DMSO

• Positive control compound (e.g., Dextromethorphan, a high-clearance compound)

• 96-well incubation plate

• Orbital shaker incubator (37°C, 5% CO₂, ~100 RPM)

• Acetonitrile (ACN) with an appropriate internal standard (IS) for LC-MS/MS analysis

• LC-MS/MS system

Methodology:

• Hepatocyte Preparation: Thaw cryopreserved hepatocytes according to the supplier's protocol. Perform a cell count and viability assessment (e.g., Trypan Blue exclusion); viability should be >80%.

• Incubation Setup: Dilute the hepatocyte suspension in pre-warmed incubation medium to a final density of 0.5 x 10⁶ viable cells/mL.

• Pre-incubation: Add 0.5 mL of the cell suspension to each well of the 96-well plate and pre-incubate for 15 minutes at 37°C to allow temperature and pH equilibration.

• Initiation of Reaction: Prepare a working solution of the test compounds in incubation medium. Add the appropriate volume to the wells to achieve a final substrate concentration of 1 µM (final DMSO concentration should be ≤ 0.1%).

• Time-Point Sampling: At specified time points (e.g., 0, 15, 30, 60, 90, 120 minutes), withdraw a 50 µL aliquot from the incubation wells. The '0' time point should be taken immediately after adding the compound.

• Quenching: Immediately add the 50 µL aliquot to a collection plate containing 150 µL of ice-cold ACN with the internal standard. This stops the enzymatic reaction and precipitates proteins.

• Sample Processing: Seal the collection plate, vortex thoroughly, and centrifuge at 3000 x g for 15 minutes to pellet the precipitated protein.

• LC-MS/MS Analysis: Transfer the supernatant to a new plate for analysis. Quantify the remaining parent compound concentration at each time point using a validated LC-MS/MS method.

• Data Analysis: Plot the natural logarithm of the percentage of parent compound remaining versus time. The slope of the linear regression line (k) is the elimination rate constant. Calculate the half-life as t½ = 0.693 / k . Calculate intrinsic clearance as CLint = (0.693 / t½) * (incubation volume / cell number) .

Protocol 2: In Vivo Pharmacokinetic Study in Rats

Objective: To determine the key pharmacokinetic parameters of the test compounds following intravenous and oral administration.

Materials:

• Male Sprague-Dawley rats (n=3-5 per group)

• Test compounds formulated for IV (e.g., in saline/DMSO/solutol) and PO (e.g., in 0.5% methylcellulose) administration.

• Dosing syringes and gavage needles.

• Blood collection supplies (e.g., EDTA-coated tubes).

• Centrifuge, freezers.

• LC-MS/MS system.

Methodology:

• Animal Acclimation: Acclimate animals for at least 3 days prior to the study. Fast animals overnight before dosing.

• Dosing:

  • IV Group: Administer the compound via tail vein injection at a dose of 1 mg/kg.

  • PO Group: Administer the compound via oral gavage at a dose of 5 mg/kg.

• Blood Sampling: Collect sparse blood samples (approx. 100 µL) from each animal at designated time points (e.g., Pre-dose, 0.083, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose) into EDTA tubes.

• Plasma Preparation: Centrifuge the blood samples at 2000 x g for 10 minutes at 4°C to separate plasma. Store plasma samples at -80°C until analysis.

• Sample Analysis: Extract the drug from plasma samples using protein precipitation or liquid-liquid extraction. Quantify the drug concentration using a validated LC-MS/MS method.

• Pharmacokinetic Analysis: Use non-compartmental analysis (NCA) software (e.g., Phoenix WinNonlin) to calculate PK parameters, including Cmax, Tmax, AUC (Area Under the Curve), CL, t½, Vd, and %F.

Conclusion and Field-Proven Insights

The comparative analysis between N6-benzyl-ddA and N6-methyl-ddA provides a clear and instructive example of the power of rational drug design. The experimental data unequivocally demonstrates that the steric hindrance imparted by an N6-benzyl group offers a robust strategy for protecting nucleoside analogs from rapid metabolic inactivation by adenosine deaminase.

For researchers and drug development professionals, the key takeaway is the critical importance of the N6-substituent. While small alkyl groups like methyl may offer incremental improvements in stability, larger, strategically chosen groups like benzyl can fundamentally alter the pharmacokinetic profile of a molecule. This shift from a rapidly cleared, low-bioavailability compound (N6-methyl-ddA) to a stable, orally available one (N6-benzyl-ddA) can be the difference between a failed candidate and a viable clinical therapeutic. This principle of using steric shielding to overcome metabolic liabilities is a field-proven insight that can be applied broadly in the design of next-generation nucleoside analog therapies.

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A Comparative Guide to Assessing the Mitochondrial DNA Depletion Potential of N6-benzyl-ddA

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to assess the mitochondrial DNA (mtDNA) depletion potential of N6-benzyl-ddA, a novel nucleoside reverse transcriptase inhibitor (NRTI) analog. We will compare its hypothetical performance against established NRTIs with known mitochondrial toxicity profiles, supported by detailed experimental protocols and data interpretation guidelines.

Introduction: The Specter of Mitochondrial Toxicity in Drug Development

Mitochondria are the powerhouses of the cell, responsible for generating over 90% of the cellular ATP through oxidative phosphorylation (OXPHOS). They are unique among organelles in that they possess their own circular genome (mtDNA), which encodes 13 essential protein subunits of the electron transport chain (ETC)[1][2]. The integrity and maintenance of mtDNA are therefore critical for cellular energy production and overall cell survival[1].

Drug-induced mitochondrial dysfunction is a significant cause of compound attrition during preclinical development and has led to post-market drug withdrawals[3][4]. Nucleoside reverse transcriptase inhibitors (NRTIs), a cornerstone of antiretroviral therapy, are a well-documented class of drugs that can cause mitochondrial toxicity[5][6][7]. This guide outlines a robust, self-validating methodology to evaluate whether N6-benzyl-ddA, an analog of didanosine (ddI), shares this liability.

The Mechanism: How NRTIs Deplete Mitochondrial DNA

The primary mechanism of NRTI-induced mitochondrial toxicity stems from their off-target inhibition of human mitochondrial DNA polymerase gamma (Pol-γ)[6][7][8]. Pol-γ is the sole DNA polymerase responsible for replicating and repairing the mitochondrial genome[1][7].

The process unfolds as follows:

• Cellular Uptake and Activation: NRTIs enter the cell and are phosphorylated by cellular kinases to their active triphosphate form[9][10].

• Inhibition of Pol-γ: The NRTI-triphosphate acts as a competitive substrate for Pol-γ.

• Chain Termination: Upon incorporation into the nascent mtDNA strand, the NRTI lacks a 3'-hydroxyl group, which is necessary for the addition of the next nucleotide. This act terminates DNA chain elongation[5][9].

• mtDNA Depletion: Persistent inhibition of Pol-γ leads to a progressive reduction in mtDNA copy number[8][11].

• Mitochondrial Dysfunction: The depletion of mtDNA results in insufficient synthesis of essential ETC proteins, leading to impaired oxidative phosphorylation, decreased ATP production, and a compensatory shift to glycolysis, which manifests as increased lactate production[9][12].

This established mechanism, often called the "DNA pol-γ hypothesis," provides the rationale for assessing the mitochondrial risk of any new NRTI analog[8]. N6-benzyl-ddA is a derivative of didanosine (ddI), an NRTI known to cause mitochondrial toxicity[10][13]. The addition of a benzyl group to the N6 position of the purine base could alter the molecule's affinity for Pol-γ, either mitigating or exacerbating its inhibitory potential. Therefore, a direct and functional assessment is imperative.

Caption: Mechanism of NRTI-induced mitochondrial DNA depletion.

Comparative Framework: Selecting the Right Controls

To accurately assess the risk profile of N6-benzyl-ddA, a robust comparative framework is essential. This involves benchmarking against compounds with well-characterized effects on mitochondria.

• Test Compound: N6-benzyl-ddA

• Positive Control (High Toxicity): Zalcitabine (ddC) . ddC is one of the most potent NRTIs in terms of Pol-γ inhibition and mtDNA depletion, making it an ideal positive control[9][14][15].

• Parent Compound Comparator: Didanosine (ddI) . As the parent compound of N6-benzyl-ddA, ddI provides a direct comparison to evaluate the impact of the N6-benzyl modification[10][13].

• Negative Control (Low Toxicity): Lamivudine (3TC) . 3TC has a very low affinity for Pol-γ and is associated with minimal mitochondrial toxicity, serving as an excellent negative control[10][14][15].

• Vehicle Control: The solvent used to dissolve the compounds (e.g., DMSO), at the highest concentration used for any test article.

Experimental Workflow: A Two-Pronged Approach

Our assessment strategy employs two distinct but complementary assays to provide a comprehensive picture of potential mitochondrial toxicity. This workflow is designed to first quantify the direct impact on mtDNA copy number and then to measure the functional consequences of any observed depletion.

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A Researcher's Guide to Calculating the Selectivity Index for N6-benzyl-2',3'-dideoxyadenosine

In the landscape of preclinical drug development, the journey from a promising chemical entity to a viable therapeutic candidate is paved with rigorous quantitative assessment. For nucleoside analogs like N6-benzyl-2',3'-dideoxyadenosine, a critical gatekeeping metric is the Selectivity Index (SI) . This guide provides an in-depth, technically-grounded framework for researchers, scientists, and drug development professionals to accurately determine and interpret the SI of this compound. We will move beyond a simple recitation of steps to explain the causality behind experimental choices, ensuring a robust and self-validating workflow.

Part 1: The Conceptual Framework of Selectivity

The ultimate goal in therapy is to eradicate a pathogen or malignant cell with minimal harm to the host. The Selectivity Index quantifies this balance. It is a dimensionless ratio that compares the concentration of a drug that is toxic to host cells against the concentration required for its desired therapeutic effect[1][2].

Selectivity Index (SI) = CC₅₀ / EC₅₀ (or IC₅₀)

• CC₅₀ (50% Cytotoxic Concentration): The concentration of the compound required to reduce the viability of uninfected host cells by 50%[1][3]. This is the measure of toxicity.

• EC₅₀ (50% Effective Concentration) or IC₅₀ (50% Inhibitory Concentration): The concentration of the compound required to inhibit the biological target (e.g., viral replication or cancer cell proliferation) by 50%[1][4]. This is the measure of efficacy.

A high SI value signifies a wide therapeutic window, indicating that the compound is effective against its target at concentrations far below those that cause significant host cell toxicity. Generally, an SI value of 10 or greater is considered a benchmark for a promising candidate worthy of further development[2][5].

Mechanistic Insight: The Rationale for Assay Selection

N6-benzyl-2',3'-dideoxyadenosine is a purine nucleoside analog[6]. Its mechanism of action is predicated on its structural similarity to natural deoxynucleosides. Like many antiviral and anticancer nucleoside analogs, it must be metabolically activated within the cell to exert its effect[7][8].

The key steps are:

• Cellular Uptake: The compound enters the cell, typically via nucleoside transporters.

• Anabolic Phosphorylation: Host cell kinases sequentially phosphorylate the analog to its monophosphate, diphosphate, and finally, its active triphosphate form.

• Target Inhibition: The triphosphate analog competes with natural deoxynucleoside triphosphates (dNTPs). Its incorporation into a growing DNA chain by a viral polymerase (in an antiviral context) or a cellular polymerase (in an anticancer context) leads to chain termination, as the 2',3'-dideoxy modification prevents the formation of the next phosphodiester bond[7][9][10]. This stalls replication and induces cell death.

This mechanism dictates our experimental design. We must measure the compound's effect on target cells (e.g., virus-infected cells or cancer cells) to determine efficacy (EC₅₀/IC₅₀) and, in parallel, on non-target, uninfected host cells to determine cytotoxicity (CC₅₀)[1].

Caption: Metabolic activation pathway of a nucleoside analog.

Part 2: Experimental Determination of Cytotoxicity (CC₅₀)

This protocol establishes the toxicity profile of N6-benzyl-2',3'-dideoxyadenosine against host cells. It is crucial to perform this assay on the same cell line that will be used for the efficacy assay to ensure a valid comparison. For a broader toxicity profile, testing should be conducted on multiple human cell types, including both dividing and stationary cells[1][4].

Detailed Protocol: MTT Assay for CC₅₀ Determination

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a robust colorimetric method that measures the metabolic activity of viable cells. Mitochondrial dehydrogenases in living cells reduce the yellow MTT to a purple formazan product, the amount of which is proportional to the number of living cells[2].

Materials:

• Appropriate host cell line (e.g., Vero for many viruses, or a non-cancerous line like MRC-5 for cancer studies).

• Complete cell culture medium.

• N6-benzyl-2',3'-dideoxyadenosine stock solution (in DMSO).

• 96-well cell culture plates.

• MTT reagent (5 mg/mL in PBS).

• Solubilization buffer (e.g., acidified isopropanol or DMSO).

• Microplate reader (absorbance at ~570 nm).

Procedure:

• Cell Seeding: Harvest logarithmically growing cells and adjust the concentration to 5 x 10⁴ cells/mL. Seed 100 µL into each well of a 96-well plate[2].

• Controls: Designate wells for 'Cell Control' (cells + medium, no compound) and 'Blank Control' (medium only).

• Incubation: Incubate the plate for 24 hours (37°C, 5% CO₂) to allow for cell attachment.

• Compound Dilution: Prepare a series of two-fold serial dilutions of N6-benzyl-2',3'-dideoxyadenosine in culture medium. The concentration range should be wide enough to span from no toxicity to complete cell death (e.g., 1000 µM down to ~0.5 µM)[2].

• Treatment: Remove the old medium from the cells and add 100 µL of the prepared compound dilutions to the appropriate wells. Add fresh medium to control wells.

• Incubation: Incubate for a period relevant to the efficacy assay (e.g., 48-72 hours).

• MTT Addition: Add 20 µL of MTT reagent to each well and incubate for 3-4 hours until purple formazan crystals are visible.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization buffer to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis:

• Subtract the average absorbance of the Blank Control from all other readings.

• Calculate the percentage of cell viability for each concentration: % Cell Viability = (Absorbance of Treated Well / Absorbance of Cell Control Well) x 100[2]

• Plot % Cell Viability against the logarithm of the compound concentration.

• Use a non-linear regression software (e.g., GraphPad Prism) to fit a sigmoidal dose-response curve and determine the CC₅₀ value[2][11].

Caption: Workflow for CC₅₀ determination using the MTT assay.

Part 3: Experimental Determination of Efficacy (EC₅₀/IC₅₀)

The efficacy assay must be tailored to the compound's intended therapeutic application.

Scenario A: Antiviral Efficacy (EC₅₀)

This protocol measures the ability of N6-benzyl-2',3'-dideoxyadenosine to inhibit virus-induced cell death, known as the cytopathic effect (CPE).

Detailed Protocol: CPE Reduction Assay

• Cell Seeding: Seed host cells in a 96-well plate as described in the CC₅₀ protocol.

• Controls: Designate wells for 'Cell Control' (cells, no compound, no virus), 'Virus Control' (cells, no compound, with virus), and 'Compound Toxicity Control' (cells, highest compound concentration, no virus).

• Treatment & Infection: After 24h incubation, add the serial dilutions of the compound to the wells. Subsequently, infect the cells with a known titer of the virus at a specific Multiplicity of Infection (MOI) that will cause significant CPE in the Virus Control wells within the assay timeframe (e.g., 48-72 hours)[11]. Do not add virus to Cell Control or Compound Toxicity Control wells.

• Incubation: Incubate the plate until the Virus Control wells show ~80-90% CPE.

• Quantify Viability: Assess cell viability using a method like the MTT assay[4] or by staining with Neutral Red dye[5][12].

• Data Analysis:

  • Calculate the percentage of viral inhibition for each concentration: % Inhibition = [(Absorbance_Treated - Absorbance_VirusControl) / (Absorbance_CellControl - Absorbance_VirusControl)] x 100

  • Plot % Inhibition against the logarithm of the compound concentration and use non-linear regression to determine the EC₅₀.

Scenario B: Anticancer Efficacy (IC₅₀)

This protocol measures the compound's ability to inhibit the proliferation of cancer cells. The procedure is nearly identical to the CC₅₀ assay, but the target cells are the cancer cell line of interest.

Detailed Protocol: Proliferation Assay

• Follow the exact steps of the MTT Assay for CC₅₀ Determination, but use a cancer cell line (e.g., HCT116, DLD-1, HeLa)[13][14].

• Data Analysis:

  • Calculate the percentage of growth inhibition: % Growth Inhibition = 100 - % Cell Viability

  • Plot % Growth Inhibition against the logarithm of the compound concentration.

  • Use non-linear regression to determine the IC₅₀ value, which is the concentration that causes 50% growth inhibition[14].

Caption: Comparison of Cytotoxicity and Efficacy assay setups.

Part 4: Calculation and Interpretation

With the empirical data in hand, the final step is calculation and contextual interpretation.

Data Summary and SI Calculation

Summarize all quantitative data into a structured table for clear comparison. This allows for an at-a-glance evaluation of the compound's performance against different cell lines or viruses, and in comparison to a known control drug.

Compound	Target/Cell Line	CC₅₀ (µM)	EC₅₀/IC₅₀ (µM)	Selectivity Index (SI)
N6-benzyl-2',3'-dideoxyadenosine	Virus X in Vero Cells	>100	5.2	>19.2
N6-benzyl-2',3'-dideoxyadenosine	HCT116 Cancer Cells	85.4	9.1	9.4
N6-benzyl-2',3'-dideoxyadenosine	MRC-5 Normal Cells	85.4	N/A	N/A
Control Drug (e.g., Zidovudine)	Virus X in Vero Cells	>200	0.8	>250
Control Drug (e.g., 5-FU)	HCT116 Cancer Cells	>50	2.5	>20

(Note: Data are hypothetical for illustrative purposes.)

Interpreting the Results

• High SI (>10): A high SI suggests that the compound's therapeutic effect can be achieved at concentrations that are unlikely to cause significant general toxicity, making it a strong candidate for further investigation[2].

• Low SI (<3): A low SI indicates a narrow therapeutic window. The concentrations needed for efficacy are close to those that cause toxicity, posing a higher risk of side effects.

• Context is Key: The "acceptability" of an SI value is relative. In life-threatening diseases with no alternative treatments, a compound with a lower SI might still be considered for development. Conversely, for a common, non-lethal ailment, a very high SI would be required.

• Cross-Cell Line Comparison: For anticancer applications, the SI should be calculated by comparing the IC₅₀ in a cancer cell line to the CC₅₀ in a normal, non-malignant cell line[15]. A high SI in this context indicates cancer cell-specific toxicity, which is highly desirable.

Conclusion

The Selectivity Index is more than a number; it is a foundational pillar in the risk-benefit analysis of a potential drug. By meticulously determining the CC₅₀ and EC₅₀/IC₅₀ values for N6-benzyl-2',3'-dideoxyadenosine through robust, validated assays, researchers can make informed, data-driven decisions. This guide provides the necessary framework to generate high-quality, reproducible data, ensuring that only the most promising and safest compounds advance in the long and arduous journey of drug discovery.

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• Creative Diagnostics. (n.d.). CC50/IC50 Assay for Antiviral Research. Retrieved from Creative Diagnostics. [Link]

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• Labinsights. (2023, May 8). CC50/IC50 Assay Services for Pharmaceutical Safety. Retrieved from Labinsights. [Link]

• Nagy, K., et al. (2021). MTT Test and Time-lapse Microscopy to Evaluate the Antitumor Potential of Nucleoside Analogues. Anticancer Research. [Link]

• Li, Y., et al. (2021). Identification of Potent and Safe Antiviral Therapeutic Candidates Against SARS-CoV-2. Frontiers in Pharmacology. [Link]

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• Miele, M., et al. (2021). Towards an Improvement of Anticancer Activity of Benzyl Adenosine Analogs. Molecules. [Link]

• Phenotypic identification of fragments as antivirals. (2025, May 11). Virology. [Link]

• Mehta, A. K., et al. (2024). Enhancing the Nucleoside Analog Response with Translational Therapeutic Approaches to Overcome Resistance. Cancers. [Link]

• Institute for Antiviral Research, Utah State University. (n.d.). In Vitro Antiviral Testing. Retrieved from Quinney College of Agriculture & Natural Resources. [Link]

• Ghosh, T. M., et al. (2014). Abstract 5562: Screening of in vitro cytotoxicity of nucleoside analogs in HapMap cell lines to identify predictive markers of drug sensitivity. Cancer Research. [Link]

• Miele, M., et al. (2021). Towards an Improvement of Anticancer Activity of Benzyl Adenosine Analogs. PubMed. [Link]

• ResearchGate. (n.d.). The calculated values of the selectivity index (SI) of some compounds. Retrieved from ResearchGate. [Link]

• Siddiqui, M. A., et al. (1989). Synthesis and structure-activity relationships of 6-substituted 2',3'-dideoxypurine nucleosides as potential anti-human immunodeficiency virus agents. Journal of Medicinal Chemistry. [Link]

• Wolff, G., et al. (2022). A coronaviral pore-replicase complex links RNA synthesis and export from double-membrane vesicles. Science. [Link]

• Castiglioni, S., et al. (2013). N6-isopentenyladenosine and its analogue N6-benzyladenosine induce cell cycle arrest and apoptosis in bladder carcinoma T24 cells. Anticancer Agents in Medicinal Chemistry. [Link]

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Safety & Regulatory Compliance

N^6-Benzyl-2',3'-dideoxyadenosine proper disposal procedures

A Comprehensive Guide to the Proper Disposal of N^6-Benzyl-2',3'-dideoxyadenosine

Introduction: Understanding the Compound

This guide is predicated on the general principles of hazardous waste management as stipulated by regulatory bodies such as the U.S. Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[6][7] It is imperative to consult the manufacturer-specific SDS and your institution's Environmental Health and Safety (EHS) department for guidance tailored to your specific circumstances.[8]

PART 1: Pre-Disposal Considerations and Hazard Assessment

Before initiating any disposal protocol, a thorough hazard assessment is crucial. Given that N^6-Benzyl-2',3'-dideoxyadenosine is a nucleoside analog, it is prudent to assume potential toxicity.

1.1 Personal Protective Equipment (PPE): Appropriate PPE must be worn at all times when handling N^6-Benzyl-2',3'-dideoxyadenosine and its associated waste. This includes, but is not limited to:

• Chemical-resistant gloves (e.g., nitrile)

• Safety goggles or a face shield

• A laboratory coat[8]

1.2 Waste Characterization: All waste generated must be accurately characterized. This includes:

• Unused or expired pure compound: This should be treated as a "P-listed" waste if it is considered acutely toxic, or a "U-listed" waste if toxic.[9] Your EHS department will make the final determination.[9]

• Contaminated labware: This includes items such as pipette tips, centrifuge tubes, and gloves that have come into contact with the compound.

• Solutions: Aqueous or organic solutions containing N^6-Benzyl-2',3'-dideoxyadenosine.

• Spill cleanup materials: Any absorbent materials used to clean up spills of the compound are considered hazardous waste.[6]

PART 2: Step-by-Step Disposal Protocol

The following protocol outlines the general steps for the safe disposal of N^6-Benzyl-2',3'-dideoxyadenosine waste.

Step 1: Waste Segregation Segregate waste at the point of generation to prevent mixing of incompatible chemicals and to reduce disposal costs.[6]

• Solid Waste: Collect all non-sharp, solid waste (e.g., contaminated gloves, paper towels, and plasticware) in a designated, leak-proof container lined with a heavy-duty plastic bag.

• Liquid Waste: Collect liquid waste in a dedicated, shatter-resistant, and chemically compatible container. Do not mix with other waste streams unless explicitly permitted by your EHS department. For instance, flammable solvents can often be combined in a single waste drum.[7]

• Sharps Waste: Any sharps (e.g., needles, razor blades) contaminated with the compound must be disposed of in a rigid, puncture-resistant sharps container.[10][11]

Step 2: Containerization and Labeling Proper containerization and labeling are critical for safe storage and transport.

• Use containers that are compatible with the waste they hold. For example, do not store acids or bases in metal containers.[7]

• Ensure all waste containers are securely closed at all times, except when adding waste.[6]

• Label every waste container with the words "Hazardous Waste," the full chemical name ("N^6-Benzyl-2',3'-dideoxyadenosine"), and a clear description of the contents (e.g., "Solid waste contaminated with... ," "Aqueous solution of...").[8][12] The label should also include the accumulation start date.

Step 3: Storage in a Satellite Accumulation Area (SAA) Store hazardous waste in a designated SAA at or near the point of generation.[9][12]

• The SAA must be under the direct supervision of laboratory personnel.[7]

• Ensure adequate ventilation and secondary containment to prevent spills.[7]

• Adhere to the storage limits for SAAs, which is typically a maximum of 55 gallons of hazardous waste or one quart of acutely hazardous (P-listed) waste.[9][12]

Step 4: Arranging for Waste Pickup Contact your institution's EHS department to schedule a pickup for the hazardous waste.[8][9] Do not attempt to dispose of the chemical waste down the drain or in the regular trash.

PART 3: Data Presentation and Visualization

Quantitative Waste Management Thresholds

The following table summarizes key quantitative thresholds for hazardous waste generators as defined by the EPA. Your institution's EHS department can provide your specific generator status.

Generator Status	Monthly Hazardous Waste Generation	On-site Accumulation Time Limit
Very Small Quantity Generator (VSQG)	≤ 100 kg (220 lbs)	No time limit in most cases
Small Quantity Generator (SQG)	> 100 kg to < 1,000 kg	180 days (or 270 if > 200 miles)
Large Quantity Generator (LQG)	≥ 1,000 kg (2,200 lbs)	90 days

Data sourced from EPA regulations.[7][12][13]

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of N^6-Benzyl-2',3'-dideoxyadenosine waste.

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Personal protective equipment for handling N^6-Benzyl-2',3'-dideoxyadenosine

This guide outlines the rigorous safety and operational protocols for handling

-Benzyl-2',3'-dideoxyadenosine , a synthetic nucleoside analogue. As a chain-terminating agent and potential inhibitor of terminal deoxynucleotidyl transferase (TdT) and reverse transcriptases, this compound requires strict containment to prevent inadvertent biological uptake and cross-contamination.

Part 1: Emergency Overview & Hazard Identification

Compound Classification: Bioactive Nucleoside Analogue / Research Chemical Signal Word: WARNING (Treat as Potentially Genotoxic)

Hazard Category	GHS Classification (Inferred*)	Description
Health	STOT-RE Cat. 2	Potential for target organ toxicity (mitochondria, bone marrow) upon repeated exposure due to inhibition of DNA polymerases.
Health	Skin/Eye Irrit.[1][2][3][4][5][6] Cat. 2	The -benzyl moiety contributes to local irritation of mucous membranes and skin.
Physical	Combustible Dust	Finely divided powder may form explosive mixtures in air.

*Note: Specific toxicological data for this derivative is limited. Protocols are based on the structure-activity relationship (SAR) of 2',3'-dideoxyadenosine (ddA) and

-substituted purines.

Part 2: Personal Protective Equipment (PPE) Matrix

Do not rely on standard "lab attire."[7] This matrix defines the Barrier Protection Standard required for handling.

PPE Component	Specification	Rationale
Hand Protection	Double-Gloving Strategy Inner: Nitrile (4 mil)Outer: Extended-cuff Nitrile (5-8 mil)	Prevents permeation of organic solvents (DMSO/MeOH) often used to solubilize the compound, which can act as a carrier for skin absorption.
Respiratory	N95 Respirator (Minimum)P100 (Recommended for powders)	Essential during weighing to prevent inhalation of airborne particulates before solubilization.
Eye/Face	Chemical Splash Goggles	Safety glasses are insufficient against fine powders or splashes of solvent stocks.
Body	Tyvek® Lab Coat (Closed front)	Disposable, non-woven material prevents particle entrapment in fabric fibers common with cotton coats.

Part 3: Operational Handling Protocol

Engineering Controls

• Primary Containment: All powder manipulation (weighing, transfer) must occur inside a Chemical Fume Hood or Class II Biosafety Cabinet (BSC) .

• Static Control: Use an anti-static gun or ionizer bar near the balance to prevent powder dispersal.

Solubilization Workflow

-Benzyl-2',3'-dideoxyadenosine is hydrophobic compared to native nucleosides.

• Solvent: Dimethyl sulfoxide (DMSO) or Ethanol (anhydrous).

• Concentration: Prepare stock solutions at 10–50 mM .

• Step-by-Step:

  • Place the sealed vial inside the hood.

  • Add solvent directly to the vial if possible to avoid transferring dry powder.

  • Vortex for 30 seconds. If particulates persist, sonicate at 30°C for 5 minutes.

  • Aliquot immediately into screw-cap cryovials to minimize freeze-thaw cycles.

Decontamination

Nucleoside analogues are stable. Simple water washing is ineffective.

• Surface Decon: Wipe surfaces with 10% Bleach (Sodium Hypochlorite) followed by 70% Ethanol . The bleach oxidizes the purine ring, disrupting biological activity.

Part 4: Metabolic & Safety Logic (Visualization)

The following diagram illustrates the biological rationale for the strict handling of this compound. It visualizes how the inert prodrug becomes a toxic chain terminator, highlighting the critical control points for safety.

Caption: Pathway of toxicity. Strict PPE prevents the "Exposure" step, blocking the cascade that leads to DNA chain termination.

Part 5: Waste Disposal & Emergency Response

Disposal Protocol:

• Segregation: Do not mix with general aqueous waste. Segregate into "High Hazard - Organic" waste streams.

• Labeling: Tag as "Nucleoside Analogue - Suspected Mutagen."

• Destruction: Must be disposed of via High-Temperature Incineration (>1000°C) to ensure complete thermal decomposition of the purine core.

Accidental Release:

• Powder Spill: Cover with wet paper towels (to prevent dust), wipe up, and place materials in a hazardous waste bag. Clean area with 10% bleach.

• Skin Contact: Wash immediately with soap and water for 15 minutes. Do not use ethanol on skin, as it may enhance absorption of the compound.

References

• National Institutes of Health (NIH) . 2',3'-Dideoxyadenosine is selectively toxic for TdT-positive cells. PubMed. Available at: [Link]

• American Chemical Society (ACS) . Toxicity of Nucleoside Analogues Used to Treat AIDS and the Selectivity of the Mitochondrial DNA Polymerase. Biochemistry. Available at: [Link]

• Centers for Disease Control and Prevention (CDC) . NIOSH List of Antineoplastic and Other Hazardous Drugs in Healthcare Settings. Available at: [Link]

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